1,4-Diacetoxybutane

• CAS: 26248-69-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 1,4-Butanediol Diacetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of 1,4-butanediol (B3395766) diacetate. The information is presented in a structured format to facilitate easy access and comparison of data. This document also includes detailed experimental protocols for the synthesis and characterization of this compound.

Introduction

1,4-Butanediol diacetate (CAS No. 628-67-1), also known as tetramethylene diacetate, is the diester of 1,4-butanediol and acetic acid. It is a colorless liquid with applications as a solvent and a chemical intermediate. A thorough understanding of its physicochemical properties is essential for its application in research and industrial settings.

Physicochemical Properties

The key physicochemical properties of 1,4-butanediol diacetate are summarized in the tables below. These values have been compiled from various scientific sources.

Table 1: General and Physical Properties

Property	Value	Reference
Molecular Formula	C₈H₁₄O₄	[1][2]
Molecular Weight	174.19 g/mol	[1][2]
Appearance	Colorless liquid	[3]
Odor	Odorless	[3]
Density	1.051 g/mL at 25 °C	[4]
Melting Point	-7 °C	[4]
Boiling Point	229-230 °C at 760 mmHg	[2]
Flash Point	>110 °C (>230 °F)	[4]
Refractive Index (n²⁰/D)	1.456	[4]

Table 2: Solubility Data

Solvent	Solubility	Reference
Water	Immiscible (16.3 g/L)	[4]
Ethanol	Soluble	[5]
Acetone	Soluble	[5]
Diethyl Ether	Slightly soluble	[5]

Experimental Protocols

This section provides detailed methodologies for the synthesis and determination of key physicochemical properties of 1,4-butanediol diacetate.

Synthesis of 1,4-Butanediol Diacetate via Fischer-Speier Esterification

This protocol describes a typical laboratory-scale synthesis of 1,4-butanediol diacetate from 1,4-butanediol and acetic acid using an acid catalyst.[6][7][8][9]

Materials:

• 1,4-Butanediol (1.0 mole)

• Glacial Acetic Acid (2.2 moles, 10% excess)

• Concentrated Sulfuric Acid (catalyst, ~2% of the total reactant weight)

• Toluene (B28343) (as a solvent for azeotropic removal of water)

• 5% Sodium Bicarbonate solution

• Saturated Sodium Chloride solution (Brine)

• Anhydrous Magnesium Sulfate

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Set up a round-bottom flask equipped with a Dean-Stark trap, a reflux condenser, and a magnetic stirrer.

• To the flask, add 1,4-butanediol, glacial acetic acid, and toluene.

• Slowly add the concentrated sulfuric acid to the stirred mixture.

• Heat the mixture to reflux using a heating mantle. The water produced during the reaction will be collected in the Dean-Stark trap as an azeotrope with toluene.

• Continue the reaction until no more water is collected in the trap, indicating the completion of the esterification.

• Allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with 5% sodium bicarbonate solution (to neutralize the acid catalyst and excess acetic acid) and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and remove the toluene using a rotary evaporator.

• Purify the crude 1,4-butanediol diacetate by fractional distillation under reduced pressure.

Workflow Diagram:

Synthesis of 1,4-Butanediol Diacetate

Determination of Density

The density of 1,4-butanediol diacetate can be determined using a digital density meter according to a method based on ASTM D4052.[10][11][12][13]

Apparatus:

• Digital density meter with an oscillating U-tube, capable of maintaining a constant temperature (e.g., 20°C ± 0.05°C).

• Syringes for sample injection.

• Calibrating liquids with known densities (e.g., dry air and freshly distilled water).

Procedure:

• Calibrate the digital density meter with dry air and freshly distilled water at the desired temperature (e.g., 20°C).

• Ensure the sample of 1,4-butanediol diacetate is free of air bubbles.

• Inject the sample into the oscillating U-tube of the density meter.

• Allow the reading to stabilize and record the density value.

• Clean the instrument with appropriate solvents and dry it before the next measurement.

Determination of Kinematic and Dynamic Viscosity

The kinematic viscosity of 1,4-butanediol diacetate can be measured using a glass capillary viscometer following a procedure based on ASTM D445.[14][15][16][17][18] The dynamic viscosity can then be calculated.

Apparatus:

• Calibrated glass capillary viscometer (e.g., Ubbelohde type).

• A constant temperature bath, capable of maintaining the desired temperature (e.g., 20°C ± 0.02°C).

• A stopwatch with a resolution of at least 0.1 seconds.

• A pipette for sample introduction.

Procedure:

• Select a clean, dry, calibrated viscometer such that the flow time will be not less than 200 seconds.

• Charge the viscometer with the sample of 1,4-butanediol diacetate.

• Place the viscometer in the constant temperature bath and allow it to equilibrate for at least 30 minutes.

• Using suction, draw the liquid up into the timing bulb of the viscometer.

• Measure the time required for the meniscus of the liquid to pass between the two calibration marks.

• Repeat the measurement at least twice and calculate the average flow time.

• Calculate the kinematic viscosity (ν) using the formula: ν = C × t, where C is the calibration constant of the viscometer and t is the average flow time.

• Calculate the dynamic viscosity (η) using the formula: η = ν × ρ, where ρ is the density of the liquid at the same temperature.

Determination of Refractive Index

The refractive index of 1,4-butanediol diacetate can be measured using a refractometer according to a method based on ASTM D1218.[19][20][21][22][23]

Apparatus:

• Abbe or digital refractometer with a light source of known wavelength (typically the sodium D-line, 589 nm).

• A constant temperature water bath to circulate water through the refractometer prisms to maintain a constant temperature (e.g., 20°C ± 0.1°C).

• Calibration standards (e.g., distilled water).

Procedure:

• Calibrate the refractometer using a standard of known refractive index at the measurement temperature.

• Ensure the prisms of the refractometer are clean and dry.

• Apply a few drops of the 1,4-butanediol diacetate sample onto the lower prism.

• Close the prisms and allow the sample to thermally equilibrate.

• Adjust the instrument to bring the dividing line between the light and dark fields into sharp focus at the crosshairs.

• Read and record the refractive index.

Applications and Biological Activity

1,4-Butanediol diacetate is primarily used as an industrial solvent and as a chemical intermediate in the synthesis of other compounds. A comprehensive search of scientific literature did not yield specific applications in drug development or information regarding its interaction with specific biological signaling pathways. As a simple aliphatic ester, it is not expected to have specific biological targets in the same way a drug molecule would. Its biological effects, if any at high concentrations, would likely be non-specific, such as membrane disruption or general toxicity.

Safety and Handling

For detailed safety and handling information, it is crucial to consult the Safety Data Sheet (SDS) provided by the supplier. General safety precautions include working in a well-ventilated area, wearing appropriate personal protective equipment (gloves, safety glasses), and avoiding ingestion and inhalation.

Conclusion

This technical guide has summarized the key physicochemical properties of 1,4-butanediol diacetate and provided standardized protocols for its synthesis and characterization. The presented data and methodologies are intended to be a valuable resource for researchers, scientists, and professionals in drug development and related fields. The lack of specific biological activity data highlights its primary role as an industrial chemical rather than a bioactive compound.

References

• 1. 1,4-Butanediol, diacetate [webbook.nist.gov]
• 2. 1,4-Butanediol, diacetate [webbook.nist.gov]
• 3. univarsolutions.com [univarsolutions.com]
• 4. 1,4-BUTANEDIOL DIACRYLATE CAS#: 1070-70-8 [m.chemicalbook.com]
• 5. ataman-chemicals.com [ataman-chemicals.com]
• 6. researchgate.net [researchgate.net]
• 7. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 8. cerritos.edu [cerritos.edu]
• 9. mdpi.com [mdpi.com]
• 10. ASTM D4052 - eralytics [eralytics.com]
• 11. Standard Test Method for Density, Relative Density, and API Gravity of Petroleum Liquids - The ANSI Blog [blog.ansi.org]
• 12. store.astm.org [store.astm.org]
• 13. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 14. store.astm.org [store.astm.org]
• 15. nazhco.com [nazhco.com]
• 16. ASTM D445 | Anton Paar Wiki [wiki.anton-paar.com]
• 17. American Society for Testing and Materials Standard ASTM D445 Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids - AG - Australian Business Licence and Information Service [ablis.business.gov.au]
• 18. store.astm.org [store.astm.org]
• 19. store.astm.org [store.astm.org]
• 20. petrolube.com [petrolube.com]
• 21. store.astm.org [store.astm.org]
• 22. standards.iteh.ai [standards.iteh.ai]
• 23. matestlabs.com [matestlabs.com]

Spectroscopic Profile of Tetramethylene Diacetate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for tetramethylene diacetate, also known as 1,4-butanediol (B3395766) diacetate. The information presented herein is intended to support research and development activities by offering detailed spectroscopic data and the methodologies for their acquisition.

Spectroscopic Data Summary

The following tables summarize the key quantitative data from ¹H NMR, ¹³C NMR, Infrared Spectroscopy, and Mass Spectrometry for tetramethylene diacetate.

Table 1: ¹H NMR Spectroscopic Data for Tetramethylene Diacetate

Chemical Shift (ppm)	Multiplicity	Assignment
4.103	Triplet	-O-CH₂ -
2.051	Singlet	-C(=O)-CH₃
1.720	Quintet	-CH₂-CH₂ -CH₂-
Solvent: CDCl₃, Reference: TMS (0 ppm)

Table 2: ¹³C NMR Spectroscopic Data for Tetramethylene Diacetate

Chemical Shift (ppm)	Assignment
171.0	C =O
64.2	-O-C H₂-
25.4	-CH₂-C H₂-CH₂-
20.9	-C(=O)-C H₃
Solvent: CDCl₃, Reference: TMS (0 ppm) (Predicted)

Table 3: Infrared (IR) Absorption Bands for Tetramethylene Diacetate

Wavenumber (cm⁻¹)	Intensity	Assignment
2965	Strong	C-H stretch (alkane)
1740	Strong	C=O stretch (ester)
1365	Medium	C-H bend (alkane)
1240	Strong	C-O stretch (ester)
1040	Medium	C-O stretch (ester)
Sample Phase: Gas

Table 4: Mass Spectrometry Data (Electron Ionization) for Tetramethylene Diacetate

m/z	Relative Intensity (%)	Assignment
43	100.0	[CH₃CO]⁺
55	15.8	[C₄H₇]⁺
86	8.7	[C₄H₆O₂]⁺
115	5.2	[M - OCOCH₃]⁺
174	0.5	[M]⁺ (Molecular Ion)

Experimental Protocols

The following sections detail the methodologies for acquiring the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR Spectra Acquisition

• Sample Preparation: A sample of tetramethylene diacetate (approximately 10-20 mg for ¹H NMR, 50-100 mg for ¹³C NMR) is dissolved in approximately 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm). The solution is transferred to a 5 mm NMR tube.

• Instrumentation: A high-resolution NMR spectrometer, such as a Bruker Avance series or equivalent, operating at a field strength of 300 MHz or higher for protons.

• ¹H NMR Parameters:

  • Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30').

  • Number of Scans: 16-64 scans are typically acquired to ensure a good signal-to-noise ratio.

  • Relaxation Delay: A relaxation delay of 1-2 seconds is used between scans.

  • Spectral Width: A spectral width of approximately 10-15 ppm is set.

  • Data Processing: The raw data is Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to the TMS signal at 0 ppm.

• ¹³C NMR Parameters:

  • Pulse Sequence: A proton-decoupled single-pulse experiment (e.g., 'zgpg30').

  • Number of Scans: Due to the lower natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is required.

  • Relaxation Delay: A relaxation delay of 2-5 seconds is used.

  • Spectral Width: A spectral width of approximately 200-220 ppm is set.

  • Data Processing: Similar to ¹H NMR, the data is Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to the TMS signal at 0 ppm.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Liquid Film Method

• Sample Preparation: A single drop of neat tetramethylene diacetate is placed between two polished potassium bromide (KBr) or sodium chloride (NaCl) salt plates. The plates are gently pressed together to form a thin liquid film.

• Instrumentation: A Fourier-transform infrared spectrometer.

• Data Acquisition:

  • A background spectrum of the clean salt plates is first recorded.

  • The sample, sandwiched between the plates, is then placed in the sample holder.

  • The infrared spectrum is typically recorded over the range of 4000-400 cm⁻¹.

  • Multiple scans (e.g., 16 or 32) are co-added to improve the signal-to-noise ratio.

• Data Processing: The sample spectrum is ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Electron Ionization (EI) Method

• Sample Introduction: A small amount of the volatile liquid sample is introduced into the ion source of the mass spectrometer, typically via a heated direct insertion probe or through a gas chromatograph (GC) inlet. The sample is vaporized in the high vacuum of the instrument.

• Instrumentation: A mass spectrometer equipped with an electron ionization source, such as a magnetic sector, quadrupole, or time-of-flight (TOF) analyzer.

• Ionization: The gaseous sample molecules are bombarded with a beam of high-energy electrons (typically 70 eV). This causes the molecules to ionize and fragment in a reproducible manner.

• Mass Analysis: The resulting positively charged ions (the molecular ion and various fragment ions) are accelerated and separated based on their mass-to-charge ratio (m/z).

• Data Acquisition: The detector records the abundance of each ion at a specific m/z value, generating a mass spectrum which is a plot of relative intensity versus m/z.

Visualizations

The following diagram illustrates a generalized workflow for the spectroscopic analysis of a chemical compound.

Caption: General workflow for spectroscopic analysis.

An In-depth Guide to the Synthesis of 1,4-Diacetoxybutane for Researchers and Drug Development Professionals

Introduction: 1,4-Diacetoxybutane (B1202567) is a valuable diester that serves as a key intermediate in the synthesis of various industrially significant chemicals, including 1,4-butanediol (B3395766) (BDO), a monomer used in the production of polymers like polybutylene terephthalate (B1205515) (PBT) and polyurethanes. Its synthesis is a critical step in several chemical manufacturing processes. This technical guide provides a comprehensive review of the primary methods for synthesizing 1,4-diacetoxybutane, offering detailed experimental protocols, comparative data, and workflow visualizations to aid researchers, scientists, and professionals in drug development and chemical synthesis.

Core Synthesis Methodologies

The synthesis of 1,4-diacetoxybutane is predominantly achieved through two main routes: the industrial-scale acetoxylation of butadiene followed by hydrogenation, and the laboratory-scale direct esterification of 1,4-butanediol. A third, less common method involving the ring-opening of tetrahydrofuran (B95107) (THF) has also been explored. This guide will delve into the specifics of each of these pathways.

Synthesis from Butadiene: The Industrial Standard

The industrial production of 1,4-diacetoxybutane is typically a two-step process that begins with butadiene. This method is favored for its high efficiency and scalability.

Step 1: Acetoxylation of Butadiene

In the first step, butadiene reacts with acetic acid and oxygen in the presence of a catalyst to form 1,4-diacetoxy-2-butene.

Figure 1: Acetoxylation of Butadiene.

Step 2: Hydrogenation of 1,4-Diacetoxy-2-butene

The resulting 1,4-diacetoxy-2-butene is then hydrogenated to yield 1,4-diacetoxybutane.[1]

Figure 2: Hydrogenation of 1,4-Diacetoxy-2-butene.

Experimental Protocol: Hydrogenation of 1,4-Diacetoxybutene

The following protocol is based on a patented industrial process and can be adapted for laboratory scale.

Materials:

• 1,4-Diacetoxy-2-butene

• Toluene (solvent)

• Hydrogenation catalyst (e.g., Platinum-based catalyst on an activated carbon support)

• Argon or Nitrogen (inert gas)

• Hydrogen gas

Equipment:

• High-pressure reaction kettle (e.g., 100 ml titanium reactor)

• Magnetic stirrer with heating capabilities

• Gas inlet and pressure regulation system

Procedure:

• Into a 100 ml titanium reaction kettle, add 15 ml of 1,4-diacetoxybutene, 30 ml of toluene, and 0.01 mol of the hydrogenation catalyst.

• Seal the reactor and purge the air inside by flushing with an inert gas, such as argon.

• Pressurize the reactor with the inert gas to 1.0 MPa.

• Introduce hydrogen gas until the total pressure reaches 3.0 MPa.

• Increase the stirring speed to 600 rpm and begin heating the reaction mixture.

• Maintain the reaction temperature at 60°C and continue the reaction for 90 minutes.

• After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen.

• The product mixture can then be filtered to remove the catalyst and purified by distillation.

Quantitative Data Summary: Synthesis from Butadiene

Parameter	Value	Reference
Acetoxylation
Reactants	Butadiene, Acetic Acid, Oxygen	[2]
Catalyst	Pd/C with Te promoter	[2]
Temperature	~70°C	[2]
Pressure	~70 bar	[2]
Selectivity for 1,4-diacetoxy-2-butene	>90%	[2]
Hydrogenation
Reactant	1,4-Diacetoxy-2-butene	[1]
Catalyst	Platinum-based on activated carbon	[1]
Temperature	60°C	[1]
Pressure	3.0 MPa (Hydrogen)	[1]
Reaction Time	90 minutes	[1]
Yield of 1,4-diacetoxybutane	82.36%	[1]
Selectivity for 1,4-diacetoxybutane	94.26%	[1]

Synthesis via Esterification of 1,4-Butanediol

For laboratory-scale synthesis, the direct esterification of 1,4-butanediol with an acetylating agent is a common and straightforward method. This reaction typically employs an acid catalyst.

Figure 3: Esterification of 1,4-Butanediol.

Experimental Protocol: Acid-Catalyzed Esterification

This generalized protocol is based on standard Fischer esterification principles.

Materials:

• 1,4-Butanediol

• Acetic anhydride (B1165640) or glacial acetic acid

• Acid catalyst (e.g., concentrated sulfuric acid or p-toluenesulfonic acid)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate (drying agent)

• Saturated sodium bicarbonate solution

• Brine

• Organic solvent (e.g., diethyl ether or dichloromethane)

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 1,4-butanediol with a molar excess of the acetylating agent (e.g., 2.2 to 2.5 equivalents of acetic anhydride).

• Carefully add a catalytic amount of the acid catalyst (e.g., a few drops of concentrated sulfuric acid).

• Heat the reaction mixture to reflux and maintain for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with an organic solvent and transfer it to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).

• Filter to remove the drying agent and concentrate the solution using a rotary evaporator to obtain the crude product.

• Purify the crude 1,4-diacetoxybutane by vacuum distillation.

Quantitative Data Summary: Esterification of 1,4-Butanediol

Synthesis from Tetrahydrofuran (THF)

The synthesis of 1,4-diacetoxybutane from the ring-opening of THF is a less conventional method. It typically involves reacting THF with an acetylating agent in the presence of a catalyst. This route often leads to polymerization of THF rather than a high yield of the desired diester. However, under specific conditions with certain catalysts, the formation of 1,4-diacetoxybutane is possible.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]

An In-depth Technical Guide to 1,4-Diacetoxybutane: From Discovery to Industrial Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1,4-diacetoxybutane (B1202567), a key chemical intermediate in various industrial processes. The document covers the historical context of its synthesis, its physicochemical properties, detailed experimental protocols for its preparation, and its primary applications, with a focus on its role in the production of 1,4-butanediol (B3395766) (BDO). Spectroscopic data are presented to aid in its characterization, and key reaction pathways are illustrated using signaling pathway diagrams.

Introduction

1,4-Diacetoxybutane, also known as tetramethylene acetate (B1210297) or butane-1,4-diol diacetate, is a diester of 1,4-butanediol and acetic acid. While not a household name, this compound plays a crucial role as an intermediate in the synthesis of commercially significant chemicals, most notably 1,4-butanediol (BDO), a versatile monomer used in the production of polymers, solvents, and fine chemicals. This guide delves into the discovery, synthesis, and applications of 1,4-diacetoxybutane, offering a detailed resource for professionals in the chemical and pharmaceutical industries.

Discovery and History

The precise first synthesis of 1,4-diacetoxybutane is not definitively documented in readily available historical records. However, early investigations into the esterification of glycols were conducted in the late 19th and early 20th centuries. The compound, under names like "tetramethylene acetate," appears in the chemical literature as the esterification product of 1,4-butanediol (tetramethylene glycol) and acetic acid.

A significant milestone in the detailed description and synthesis of 1,4-diacetoxybutane can be found in a 1949 publication in the Journal of the Chemical Society by L. N. Owen. While this may not be the absolute first synthesis, it provides a clear and early experimental procedure.

The industrial significance of 1,4-diacetoxybutane grew with the development of alternative routes to 1,4-butanediol that did not rely on the high-pressure Reppe process, which uses acetylene (B1199291) and formaldehyde. The Mitsubishi Chemical process, developed in the latter half of the 20th century, established 1,4-diacetoxybutane as a critical intermediate in a multi-step synthesis starting from butadiene.

Physicochemical and Spectroscopic Data

1,4-Diacetoxybutane is a colorless to almost colorless liquid at room temperature.[1] Its key physical and chemical properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₈H₁₄O₄	[2]
Molecular Weight	174.19 g/mol	[2]
CAS Number	628-67-1	[2]
Melting Point	12-15 °C	[3]
Boiling Point	229-230 °C at 760 mmHg	[4]
Density	1.039 g/cm³	[3]
Refractive Index	1.4240	[3]
Flash Point	105.2 °C	[3]
Water Solubility	34.94 g/L at 26 °C	[3]

Spectroscopic data is essential for the identification and characterization of 1,4-diacetoxybutane.

Spectroscopy	Key Data
¹H NMR	Signals corresponding to the acetyl methyl protons and the methylene (B1212753) protons of the butane (B89635) backbone.
¹³C NMR	Resonances for the carbonyl carbons of the acetate groups, the methyl carbons, and the two distinct methylene carbons of the butane chain.
IR Spectroscopy	A strong absorption band characteristic of the C=O stretching vibration of the ester functional group.
Mass Spectrometry	The mass spectrum shows a molecular ion peak corresponding to the molecular weight of the compound, along with characteristic fragmentation patterns.

Synthesis of 1,4-Diacetoxybutane

The synthesis of 1,4-diacetoxybutane can be broadly categorized into laboratory-scale preparations and large-scale industrial production methods.

Laboratory Synthesis: Esterification of 1,4-Butanediol

A common laboratory method for preparing 1,4-diacetoxybutane is the direct esterification of 1,4-butanediol with acetic acid or its derivatives.

Experimental Protocol: Esterification with Acetic Anhydride

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 1,4-butanediol and a molar excess of acetic anhydride. A catalytic amount of a strong acid, such as sulfuric acid, can be added to accelerate the reaction.

• Reaction Conditions: Heat the mixture to reflux for several hours. The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification: After the reaction is complete, cool the mixture to room temperature. Carefully add water to quench the excess acetic anhydride. The resulting mixture is then neutralized with a mild base, such as sodium bicarbonate solution. The organic layer is separated, washed with brine, and dried over an anhydrous drying agent (e.g., magnesium sulfate). The crude product is then purified by distillation under reduced pressure to yield pure 1,4-diacetoxybutane.

Caption: Esterification of 1,4-Butanediol.

Industrial Synthesis: The Mitsubishi Chemical Process

The most significant industrial route to 1,4-diacetoxybutane is as an intermediate in the Mitsubishi Chemical process for the production of 1,4-butanediol from butadiene. This process involves three main steps.[3][5]

Step 1: Acetoxylation of Butadiene

Butadiene is reacted with acetic acid and oxygen in the presence of a palladium-based catalyst to produce 1,4-diacetoxy-2-butene.[4]

Step 2: Hydrogenation of 1,4-Diacetoxy-2-butene

The unsaturated diester, 1,4-diacetoxy-2-butene, is then hydrogenated to the saturated 1,4-diacetoxybutane.[3][4] This step is crucial for producing the desired saturated intermediate.

Experimental Protocol: Hydrogenation of 1,4-Diacetoxy-2-butene

• Catalyst: A conventional hydrogenation catalyst, such as palladium on carbon (Pd/C), is typically used.[4]

• Reaction Conditions: The hydrogenation is carried out in the liquid phase at elevated temperature and pressure. Typical conditions include a temperature of around 60°C and a hydrogen pressure of 50 bar.[4]

• Procedure: 1,4-diacetoxy-2-butene is charged into a high-pressure reactor with the catalyst and a suitable solvent. The reactor is then pressurized with hydrogen, and the mixture is heated and stirred. The reaction is monitored until the uptake of hydrogen ceases.

• Work-up: After the reaction, the catalyst is removed by filtration. The resulting solution of 1,4-diacetoxybutane can be used directly in the next step or purified by distillation.

Step 3: Hydrolysis of 1,4-Diacetoxybutane

The final step is the hydrolysis of 1,4-diacetoxybutane to yield 1,4-butanediol and acetic acid. The acetic acid is typically recovered and recycled back to the first step of the process.[3][5]

References

• 1. CN108014791B - Catalyst for preparing 1, 4-diacetoxybutane from butadiene - Google Patents [patents.google.com]
• 2. JP2003048854A - Method for producing 1,4-butanediol - Google Patents [patents.google.com]
• 3. 1,4-Butanediol synthesis - chemicalbook [chemicalbook.com]
• 4. Manufacture of 1,4-butanediol - Chempedia - LookChem [lookchem.com]
• 5. US5397439A - Method for recovering 1,4-butanediol - Google Patents [patents.google.com]

1,4-Diacetoxybutane as a building block in organic synthesis

An In-depth Technical Guide to 1,4-Diacetoxybutane (B1202567) as a Building Block in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Diacetoxybutane, also known as 1,4-butanediol (B3395766) diacetate, is a versatile building block in organic synthesis. As the diacetate ester of 1,4-butanediol, it serves as a stable, less-hygroscopic precursor to the widely used 1,4-butanediol (1,4-BDO), a key intermediate in the chemical industry for the production of polymers, solvents, and fine chemicals.[1][2] This guide provides a comprehensive overview of the chemical properties, spectroscopic data, synthesis, and key applications of 1,4-diacetoxybutane, with a focus on its utility in research and drug development.

Chemical and Physical Properties

1,4-Diacetoxybutane is a colorless to nearly colorless liquid at room temperature.[3] It is incompatible with strong oxidizing agents.[3] Key physical and chemical data are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	C₈H₁₄O₄	[4][5]
Molecular Weight	174.19 g/mol	[4][5]
CAS Number	628-67-1	[4]
Appearance	Colorless to almost colorless liquid	[3]
Boiling Point	229 °C @ 760 mmHg	[6]
Melting Point	12 °C	[6]
Synonyms	1,4-Butanediol diacetate, Tetramethylene diacetate, Butylene glycol diacetate	[4][7]

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum of 1,4-diacetoxybutane is characterized by three main signals corresponding to the methyl protons of the acetate (B1210297) groups and the two sets of methylene (B1212753) protons of the butane (B89635) backbone.

Assignment	Chemical Shift (ppm)	Multiplicity	Integration
-CH₃ (acetate)	~2.05	Singlet	6H
-CH₂-CH₂-	~1.72	Multiplet	4H
-O-CH₂-	~4.10	Multiplet	4H

Note: Chemical shifts are approximate and can vary depending on the solvent and spectrometer frequency.

¹³C NMR: The carbon-13 NMR spectrum shows three distinct signals, reflecting the symmetry of the molecule.

Assignment	Chemical Shift (ppm)
-C H₃ (acetate)	~21
-C H₂-CH₂-	~25
-O-C H₂-	~64
-C =O (ester)	~171

Note: These are typical chemical shift ranges for the respective carbon environments.

Infrared (IR) Spectroscopy

The IR spectrum of 1,4-diacetoxybutane displays characteristic absorption bands for the ester functional group.

Wavenumber (cm⁻¹)	Assignment
~1740	C=O stretch (ester)
~1240	C-O stretch (ester)
2850-3000	C-H stretch (alkane)

Mass Spectrometry (MS)

The electron ionization mass spectrum of 1,4-diacetoxybutane does not typically show a strong molecular ion peak (m/z = 174). The fragmentation pattern is dominated by the loss of acetic acid (60 Da) and other characteristic fragments.

m/z	Assignment
114	[M - CH₃COOH]⁺
71	[C₄H₇O]⁺
54	[C₄H₆]⁺
43	[CH₃CO]⁺ (base peak)

Synthesis and Reactions

1,4-Diacetoxybutane is commonly synthesized by the acetylation of 1,4-butanediol. It can also be produced through the hydrogenation of 1,4-diacetoxybutene, which is derived from the acetoxylation of butadiene.[8][9]

A primary utility of 1,4-diacetoxybutane is its role as a protected form of 1,4-butanediol. The acetate groups can be readily removed by hydrolysis under acidic or basic conditions to liberate the diol.

Logical Workflow: Protection and Deprotection of 1,4-Butanediol

Protection of 1,4-butanediol and its subsequent deprotection.

Applications in Organic Synthesis

Precursor to 1,4-Butanediol and Derivatives

The primary application of 1,4-diacetoxybutane is as a stable precursor to 1,4-butanediol. This is particularly useful in multi-step syntheses where the free hydroxyl groups of 1,4-butanediol might interfere with other reagents. The diacetate can be carried through several synthetic steps and then deprotected to reveal the diol at a later stage.

Furthermore, 1,4-diacetoxybutane can be converted to other 1,4-disubstituted butanes. For instance, it can be a starting material for the synthesis of 1,4-dihalobutanes.

Synthesis of Busulfan (B1668071) Analogs

A significant application of the 1,4-butanediol scaffold, and by extension its protected form, 1,4-diacetoxybutane, is in the synthesis of the anti-cancer drug Busulfan and its analogs.[3][4][6] Busulfan is an alkylating agent used in the treatment of chronic myeloid leukemia.[10] The synthesis involves the reaction of 1,4-butanediol with methanesulfonyl chloride.[1] By using 1,4-diacetoxybutane as a starting material, the diol can be generated in situ prior to the mesylation reaction.

Potential in Polymer Chemistry

As a derivative of 1,4-butanediol, 1,4-diacetoxybutane is relevant to the field of polymer chemistry. 1,4-Butanediol is a key monomer in the production of polyesters such as poly(butylene terephthalate) (PBT) and poly(butylene succinate) (PBS).[11][12] While 1,4-butanediol is more commonly used directly, the diacetate could potentially be employed in transesterification reactions for polyester (B1180765) synthesis.

Experimental Protocols

Synthesis of 1,4-Diacetoxybutane from 1,4-Butanediol (Acetylation)

This protocol describes the esterification of 1,4-butanediol using acetic anhydride.

Materials:

• 1,4-Butanediol

• Acetic anhydride

• Pyridine (B92270) (catalyst)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a round-bottom flask charged with 1,4-butanediol (1.0 eq) and pyridine (2.5 eq) in diethyl ether, add acetic anhydride (2.2 eq) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Quench the reaction by the slow addition of water.

• Separate the organic layer and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude 1,4-diacetoxybutane.

• Purify the product by vacuum distillation.

Hydrolysis of 1,4-Diacetoxybutane to 1,4-Butanediol (Deprotection)

Acid-Catalyzed Hydrolysis:

Materials:

• 1,4-Diacetoxybutane

• Methanol

• Concentrated hydrochloric acid

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve 1,4-diacetoxybutane (1.0 eq) in methanol.

• Add a catalytic amount of concentrated hydrochloric acid.

• Heat the mixture to reflux and monitor the reaction by TLC or GC until the starting material is consumed.

• Cool the reaction mixture to room temperature and neutralize with saturated sodium bicarbonate solution.

• Extract the product with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 1,4-butanediol.

Base-Catalyzed Hydrolysis (Saponification):

Materials:

• 1,4-Diacetoxybutane

• Ethanol (B145695)

• Potassium hydroxide (B78521)

• Diethyl ether

• Water

• Anhydrous sodium sulfate

Procedure:

• Dissolve 1,4-diacetoxybutane (1.0 eq) in ethanol.

• Add an aqueous solution of potassium hydroxide (2.2 eq).

• Heat the mixture to reflux until the reaction is complete (monitored by TLC or GC).

• Cool the reaction mixture and remove the ethanol under reduced pressure.

• Extract the aqueous residue with diethyl ether.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to give 1,4-butanediol.

Synthesis of Busulfan from 1,4-Butanediol

This protocol outlines the general procedure for synthesizing Busulfan.

Materials:

• 1,4-Butanediol

• Methanesulfonyl chloride

• Pyridine

• Acetone (B3395972)

Procedure:

• In a flask, dissolve 1,4-butanediol (1.0 eq) in a mixture of acetone and pyridine at 0 °C.

• Slowly add methanesulfonyl chloride (2.2 eq) to the solution while maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction to stir at room temperature for several hours.

• The product, Busulfan, will precipitate from the reaction mixture.

• Collect the solid by filtration, wash with cold water and then a small amount of cold ethanol to remove impurities.

• Recrystallize the crude product from acetone to obtain pure Busulfan.[1]

Conclusion

1,4-Diacetoxybutane is a valuable and versatile building block in organic synthesis. Its stability and its role as a protected form of 1,4-butanediol make it a useful intermediate in the synthesis of complex molecules, including active pharmaceutical ingredients like Busulfan analogs. The straightforward methods for its synthesis and deprotection, coupled with its utility in forming carbon-heteroatom bonds, ensure its continued importance for researchers and scientists in the field of drug development and beyond.

References

• 1. CN102408363B - Method for synthesizing busulfan - Google Patents [patents.google.com]
• 2. The synthesis and introduction of 1,4-Butanediol_Chemicalbook [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. digitalcommons.pittstate.edu [digitalcommons.pittstate.edu]
• 5. real.mtak.hu [real.mtak.hu]
• 6. Paal-Knorr Thiophene Synthesis [organic-chemistry.org]
• 7. Synthesis, Reactions and Medicinal Uses of Thiophene | Pharmaguideline [pharmaguideline.com]
• 8. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 9. kinampark.com [kinampark.com]
• 10. Busulfan | C6H14O6S2 | CID 2478 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. "EXPLORING SUSTAINABLE BIOPOLYESTERS: SYNTHESIS FROM 1,4-BUTANEDIOL AND" by Vinashkumar Jayantibhai Chaudhari [digitalcommons.pittstate.edu]
• 12. benchchem.com [benchchem.com]

1,4-Diacetoxybutane: A Comprehensive Technical Guide for Researchers

An in-depth exploration of the synonyms, properties, synthesis, and applications of 1,4-Diacetoxybutane (B1202567), a versatile intermediate in chemical synthesis.

This technical guide provides a detailed overview of 1,4-Diacetoxybutane, also known by various synonyms and alternative names. It is intended for researchers, scientists, and professionals in drug development and other scientific fields who utilize this compound in their work. This document consolidates key data, outlines experimental protocols, and illustrates the relationships between its various nomenclatures.

Synonyms and Alternative Names

1,4-Diacetoxybutane is known by a variety of names in scientific literature and commercial listings. Understanding these different nomenclatures is crucial for effective literature searches and chemical sourcing. The compound is systematically named as 4-acetyloxybutyl acetate (B1210297) according to IUPAC nomenclature.

Other commonly used synonyms and alternative names include:

• 1,4-Butanediol (B3395766) diacetate[1][2]

• Butane-1,4-diyl diacetate

• Tetramethylene diacetate[1]

• 1,4-Butylene glycol diacetate[2]

• Tetramethylene acetate[2]

• Butylene glycol diacetate[2]

• 1,4-Butanediol, 1,4-diacetate[2]

• NSC 67924[2]

The relationship between the primary name and its key synonyms is visualized in the diagram below.

Caption: Relationship between 1,4-Diacetoxybutane and its common synonyms.

Physicochemical Properties

A summary of the key physical and chemical properties of 1,4-Diacetoxybutane is presented in the table below for easy reference and comparison.

Property	Value
Molecular Formula	C₈H₁₄O₄
Molecular Weight	174.19 g/mol
CAS Number	628-67-1[2]
Appearance	Colorless to almost colorless liquid[3]
Melting Point	12.00 °C
Boiling Point	229.00 °C @ 760.00 mm Hg
Flash Point	221.00 °F (105.20 °C) (estimated)
Vapor Pressure	0.100000 mmHg @ 25.00 °C (estimated)

Spectroscopic Data

Spectroscopic data is essential for the structural confirmation of 1,4-Diacetoxybutane. The NIST WebBook provides access to IR and mass spectrometry data for this compound.[4][5][6] Additionally, 1H NMR spectral data is available, showing characteristic shifts at approximately 4.103 ppm, 2.051 ppm, and 1.720 ppm in CDCl3.[7]

Experimental Protocols

The synthesis of 1,4-Diacetoxybutane is a critical process for its application in further chemical transformations. Below are detailed methodologies for its preparation.

Synthesis of 1,4-Diacetoxybutane via Hydrogenation of 1,4-Diacetoxy-2-butene

A common industrial method involves the hydrogenation of 1,4-diacetoxy-2-butene.[8]

Reaction Workflow:

Caption: Workflow for the synthesis of 1,4-Diacetoxybutane.

Detailed Methodology:

• Oxyacetylation of Butadiene: In the initial step, butadiene and acetic acid undergo oxyacetylation in the liquid phase to produce 1,4-diacetoxy-2-butene. This reaction is typically carried out at approximately 70 °C and 70 bar pressure over a Palladium on carbon (Pd/C) catalyst promoted with tellurium (Te). This step achieves a selectivity of over 90%.[8]

• Hydrogenation: The resulting 1,4-diacetoxy-2-butene is then hydrogenated in the liquid phase. This reaction is conducted at around 60 °C and 50 bar using a conventional hydrogenation catalyst. The selectivity for 1,4-diacetoxybutane in this step is greater than 98%.[8] A patent describes a specific example where 1,4-diacetoxybutene is hydrogenated in a titanium reaction kettle with a platinum-based catalyst on an activated carbon carrier. The reaction is run at 60°C and 3.0 MPa hydrogen pressure for 90 minutes, yielding 1,4-diacetoxybutane with high selectivity.[9]

Applications in Research and Drug Development

1,4-Diacetoxybutane serves as a crucial intermediate in the synthesis of 1,4-butanediol (BDO), a significant industrial chemical.[10][11] The hydrolysis of 1,4-diacetoxybutane yields 1,4-butanediol.[10]

1,4-Butanediol itself has extensive applications in the chemical industry, including:

• The production of tetrahydrofuran (B95107) (THF), a valuable solvent.[12]

• The manufacture of plastics, elastic fibers, and polyurethanes.[12]

• As a raw material for polybutylene terephthalate (B1205515) (PBT) and γ-butyrolactone (GBL).[13]

While direct applications of 1,4-diacetoxybutane in drug development are not extensively documented, its role as a precursor to 1,4-butanediol and its derivatives makes it an important compound for synthetic chemists. The diacetate functionality can serve as a protecting group for the diol, which can be deprotected under specific conditions. This strategy is valuable in multi-step organic syntheses, which are common in the development of pharmaceutical compounds.

Furthermore, the related compound, butane-1,4-diyl diacetoacetate, is highlighted as a versatile building block in the synthesis of complex heterocyclic scaffolds for drug discovery.[14] This suggests that derivatives of 1,4-diacetoxybutane can play a significant role in the construction of novel molecular architectures for therapeutic applications. The synthesis of such derivatives often involves the diol precursor, 1,4-butanediol, which is readily obtained from 1,4-diacetoxybutane.

References

• 1. benchchem.com [benchchem.com]
• 2. 1,4-Diacetoxybutane 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. 1,4-Butanediol, diacetate [webbook.nist.gov]
• 5. 1,4-Butanediol, diacetate [webbook.nist.gov]
• 6. 1,4-Butanediol, diacetate [webbook.nist.gov]
• 7. 1,4-DIACETOXYBUTANE(628-67-1) 1H NMR spectrum [chemicalbook.com]
• 8. Manufacture of 1,4-butanediol - Chempedia - LookChem [lookchem.com]
• 9. CN108014791B - Catalyst for preparing 1, 4-diacetoxybutane from butadiene - Google Patents [patents.google.com]
• 10. US5397439A - Method for recovering 1,4-butanediol - Google Patents [patents.google.com]
• 11. 1,4-Butanediol | HO(CH2)4OH | CID 8064 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. BUTANE-1,4-DIOL - Ataman Kimya [atamanchemicals.com]
• 13. CN107915579A - The method that butadiene synthesizes 1,4 butanediols - Google Patents [patents.google.com]
• 14. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Hydrolysis of 1,4-Diacetoxybutane to 1,4-Butanediol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical hydrolysis of 1,4-diacetoxybutane (B1202567) to produce 1,4-butanediol (B3395766), a versatile chemical intermediate. This document details the underlying reaction mechanisms, various catalytic methodologies, and purification processes, presenting quantitative data in structured tables and offering detailed experimental protocols. Visual diagrams generated using Graphviz are included to illustrate key pathways and workflows.

Introduction

The hydrolysis of 1,4-diacetoxybutane is a critical step in the industrial production of 1,4-butanediol, particularly in processes originating from butadiene. This reaction involves the cleavage of the ester linkages in 1,4-diacetoxybutane by water, yielding 1,4-butanediol and acetic acid as the primary products. The efficiency and selectivity of this conversion are highly dependent on the choice of catalyst and reaction conditions. This guide explores the common catalytic systems, including acid, base, and ion-exchange resin catalysis, providing a comparative analysis to inform process development and optimization.

Reaction Mechanism and Stoichiometry

The overall chemical equation for the hydrolysis of 1,4-diacetoxybutane is as follows:

C₈H₁₄O₄ + 2H₂O ⇌ C₄H₁₀O₂ + 2CH₃COOH (1,4-Diacetoxybutane + Water ⇌ 1,4-Butanediol + Acetic Acid)

The reaction is a reversible process, and to drive the equilibrium towards the formation of 1,4-butanediol, an excess of water is typically used.[1] The mechanism of hydrolysis is dependent on the catalytic conditions (acidic or basic).

Acid-Catalyzed Hydrolysis

Under acidic conditions, the reaction proceeds through a series of protonation and nucleophilic attack steps. The mechanism for the hydrolysis of one of the ester groups is detailed below. The second ester group is hydrolyzed via the same pathway.

• Protonation of the Carbonyl Oxygen: The carbonyl oxygen of the ester is protonated by an acid catalyst (e.g., H₃O⁺), making the carbonyl carbon more electrophilic.[2]

• Nucleophilic Attack by Water: A water molecule acts as a nucleophile and attacks the electrophilic carbonyl carbon, forming a tetrahedral intermediate.[2]

• Proton Transfer: A proton is transferred from the attacking water molecule to one of the oxygen atoms of the original ester group.

• Elimination of Acetic Acid: The protonated intermediate collapses, leading to the elimination of a molecule of acetic acid and the formation of a protonated alcohol.

• Deprotonation: The protonated alcohol is deprotonated by a water molecule to yield the alcohol (in this case, the monoacetate of 1,4-butanediol) and regenerate the acid catalyst.

Base-Catalyzed Hydrolysis (Saponification)

In the presence of a strong base, such as sodium hydroxide (B78521), the hydrolysis is irreversible and is commonly referred to as saponification.[1][3]

• Nucleophilic Attack by Hydroxide: The hydroxide ion (OH⁻), a strong nucleophile, directly attacks the carbonyl carbon of the ester.[3]

• Formation of Tetrahedral Intermediate: This attack forms a tetrahedral intermediate with a negative charge on the oxygen.

• Elimination of Alkoxide: The intermediate collapses, and an alkoxide ion (in this case, the monoacetate alkoxide of 1,4-butanediol) is eliminated.

• Proton Transfer: The alkoxide is a strong base and deprotonates the newly formed acetic acid, resulting in the formation of an alcohol and a carboxylate salt. This acid-base reaction is essentially irreversible and drives the overall reaction to completion.[3]

Catalytic Systems and Quantitative Data

The choice of catalyst significantly impacts the reaction rate, yield, and selectivity of the hydrolysis of 1,4-diacetoxybutane. The following sections provide an overview of common catalytic systems and a summary of available quantitative data.

Acid Catalysis

Inorganic acids such as sulfuric acid and hydrochloric acid are effective catalysts for this hydrolysis.[4]

Catalyst	Substrate:Water Molar Ratio	Temperature (°C)	Pressure (MPa)	Reaction Time (h)	Yield (%)	Purity (%)	Reference
Sulfuric Acid	1:10 - 1:50	40 - 90	Atmospheric	4 - 8	>95	Not Specified	[5]
Hydrochloric Acid	Excess Water	Reflux	Atmospheric	Not Specified	High	Not Specified	[1]

Base Catalysis

Alkaline hydrolysis using strong bases like sodium hydroxide or potassium hydroxide is also a common method.[4] This process is generally faster and irreversible compared to acid catalysis.[1]

Catalyst	Substrate:Base Molar Ratio	Temperature (°C)	Pressure (MPa)	Reaction Time (h)	Yield (%)	Purity (%)	Reference
Sodium Hydroxide	1:2.2	Reflux	Atmospheric	4	98 (of acid)	Not Specified	[6]
Potassium Hydroxide	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	[4]

Ion-Exchange Resin Catalysis

Solid acid catalysts, such as cation-exchange resins (e.g., Amberlyst-15), offer several advantages, including ease of separation from the reaction mixture, reusability, and reduced corrosion issues.[7][8]

Catalyst	Catalyst Loading (wt%)	Temperature (°C)	Pressure (MPa)	Reaction Time (h)	Conversion (%)	Selectivity (%)	Reference
Amberlyst-15	Not Specified	40 - 90	Atmospheric - 1.08	Not Specified	High	High	[5]
Cation Exchange Resin	Not Specified	30 - 110	Atmospheric - 1.0	Not Specified	High	High	[5]

Experimental Protocols

This section provides detailed methodologies for the hydrolysis of 1,4-diacetoxybutane using different catalytic systems.

General Laboratory Procedure for Acid-Catalyzed Hydrolysis

• Reaction Setup: A round-bottom flask is equipped with a reflux condenser.

• Reagents: 1,4-diacetoxybutane, a dilute aqueous solution of a strong acid (e.g., 1 M sulfuric acid or hydrochloric acid) in excess.[1]

• Procedure: The 1,4-diacetoxybutane and the dilute acid solution are added to the flask. The mixture is heated to reflux and maintained at this temperature for several hours. The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification:

  • After the reaction is complete, the mixture is cooled to room temperature.

  • The acidic solution is neutralized with a base (e.g., sodium bicarbonate solution).

  • The aqueous solution is extracted multiple times with an organic solvent (e.g., ethyl acetate).

  • The combined organic extracts are dried over an anhydrous drying agent (e.g., sodium sulfate), filtered, and the solvent is removed under reduced pressure to yield the crude 1,4-butanediol.

  • Further purification can be achieved by fractional distillation under reduced pressure.[4]

General Laboratory Procedure for Base-Catalyzed Hydrolysis (Saponification)

• Reaction Setup: A round-bottom flask is fitted with a reflux condenser.

• Reagents: 1,4-diacetoxybutane, an aqueous solution of a strong base (e.g., 1 M sodium hydroxide) in at least a 2:1 molar ratio to the ester.[6]

• Procedure: The 1,4-diacetoxybutane and the base solution are combined in the flask. The mixture is heated to reflux for several hours until the hydrolysis is complete.

• Work-up and Purification:

  • The reaction mixture is cooled.

  • The alcohol (1,4-butanediol) can be separated by distillation.[1]

  • The remaining aqueous solution containing the carboxylate salt is acidified with a strong acid (e.g., hydrochloric acid) to protonate the carboxylate and form acetic acid.

  • The 1,4-butanediol can be further purified by extraction and fractional distillation.

General Procedure for Hydrolysis using a Cation-Exchange Resin

• Reaction Setup: A fixed-bed reactor packed with the cation-exchange resin is often used for continuous processes. For batch reactions, a stirred flask can be used.

• Reagents: 1,4-diacetoxybutane and a significant molar excess of water (e.g., 4 to 50 moles of water per mole of diacetoxybutane).[9]

• Procedure:

  • Batch Process: The 1,4-diacetoxybutane, water, and resin are stirred at a controlled temperature (e.g., 40-90°C).[9]

  • Continuous Process: A mixture of 1,4-diacetoxybutane and water is passed through the heated, packed bed of the resin.

• Work-up and Purification:

  • Batch Process: The resin is simply filtered off from the reaction mixture.

  • Continuous Process: The effluent from the reactor is collected.

  • The resulting aqueous solution containing 1,4-butanediol and acetic acid is then subjected to a series of distillations to separate water, acetic acid, and finally purify the 1,4-butanediol.[9]

Purification of 1,4-Butanediol

The crude 1,4-butanediol obtained from the hydrolysis reaction typically contains unreacted starting material, the monoacetate intermediate, acetic acid, and water. Purification is commonly achieved through a multi-step distillation process.[5]

• Removal of Low-Boiling Components: The crude product is first distilled to remove water and acetic acid.[5]

• Separation of Unreacted Esters: A second distillation step is often employed to separate unreacted 1,4-diacetoxybutane and the 1,4-hydroxyacetoxybutane intermediate, which can be recycled back to the hydrolysis reactor.[5]

• Final Purification: The resulting crude 1,4-butanediol is then subjected to a final distillation, often under reduced pressure, to obtain the high-purity product.[9]

• Hydrogenation: In some industrial processes, a hydrogenation step may be included to remove trace impurities that are difficult to separate by distillation.[10]

Conclusion

The hydrolysis of 1,4-diacetoxybutane to 1,4-butanediol is a well-established and versatile chemical transformation. The choice of catalyst—acid, base, or ion-exchange resin—depends on various factors, including desired reaction rate, process conditions (batch vs. continuous), and considerations for product separation and catalyst reusability. While acid and base catalysis are effective, the use of solid acid catalysts like ion-exchange resins offers significant process advantages. The purification of 1,4-butanediol from the hydrolysis mixture is a critical step that typically involves a multi-stage distillation process to achieve the high purity required for its various industrial applications. This guide provides the foundational knowledge for researchers and professionals to understand and implement this important chemical process.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chemcess.com [chemcess.com]
• 5. US5397439A - Method for recovering 1,4-butanediol - Google Patents [patents.google.com]
• 6. Saponification-Typical procedures - operachem [operachem.com]
• 7. Amberlyst 15 ® - Reagent of the Month- Santiago Lab [sigutlabs.com]
• 8. arkat-usa.org [arkat-usa.org]
• 9. US4032583A - Purification of 1,4-butanediol - Google Patents [patents.google.com]
• 10. EP0601571B1 - Method for purifying 1,4-butanediol, by hydrogenation and distillation - Google Patents [patents.google.com]

The Pivotal Role of 1,4-Diacetoxybutane in Modern Polymer Chemistry: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of polymer chemistry, 1,4-diacetoxybutane (B1202567) emerges as a critical intermediate, primarily in the synthesis of high-performance polyesters and polyurethanes. While not typically employed as a direct monomer in polymerization, its significance lies in its role as a precursor to 1,4-butanediol (B3395766) (BDO), a versatile building block for a myriad of polymeric materials. This technical guide elucidates the synthesis, properties, and applications of 1,4-diacetoxybutane, with a focus on its transformation into BDO and the subsequent polymerization processes.

Physicochemical Properties of 1,4-Diacetoxybutane

A thorough understanding of the physical and chemical characteristics of 1,4-diacetoxybutane is fundamental to its application in polymer synthesis. The following table summarizes its key quantitative data.

Property	Value
Molecular Formula	C8H14O4
Molecular Weight	174.19 g/mol
CAS Number	628-67-1
Appearance	Colorless liquid
Boiling Point	229 °C at 760 mmHg
Melting Point	12 °C
Flash Point	105 °C

Synthesis of 1,4-Diacetoxybutane and its Conversion to 1,4-Butanediol

Industrially, 1,4-diacetoxybutane is synthesized from butadiene. The process involves the acetoxylation of butadiene in the presence of a palladium catalyst to yield 1,4-diacetoxy-2-butene, which is then hydrogenated to produce 1,4-diacetoxybutane. The primary application of 1,4-diacetoxybutane is its subsequent hydrolysis to form 1,4-butanediol (BDO). This conversion is a crucial step as BDO is the direct monomer used in various polymerization reactions.

Figure 1: Synthesis pathway from butadiene to polymers via 1,4-diacetoxybutane and BDO.

Role of 1,4-Butanediol in Polyester (B1180765) Synthesis

BDO, derived from 1,4-diacetoxybutane, is a key diol monomer in the synthesis of important biodegradable and engineering polyesters, such as poly(butylene succinate) (PBS) and poly(butylene terephthalate) (PBT). The polymerization is typically carried out via a two-step melt polycondensation process.

PBS is a biodegradable polyester with properties comparable to polypropylene. It is synthesized through the polycondensation of BDO and succinic acid.

Experimental Protocol: Melt Polycondensation of 1,4-Butanediol and Succinic Acid to Synthesize Poly(butylene succinate) (PBS)

Materials:

• 1,4-Butanediol (BDO)

• Succinic Acid

• Catalyst (e.g., tetrabutyl titanate (TBT) or titanium(IV) isopropoxide)

• Nitrogen gas supply

• Vacuum pump

Procedure:

• Esterification Stage:

  • Charge the reactor with equimolar amounts of succinic acid and a slight excess of 1,4-butanediol (molar ratio of BDO to succinic acid is typically 1.1:1 to account for BDO loss due to evaporation).

  • Add the catalyst (e.g., 0.1 wt% of the total reactants).

  • Purge the reactor with nitrogen gas to create an inert atmosphere.

  • Heat the mixture to 180-200°C with continuous stirring.

  • Water, the byproduct of the esterification reaction, is continuously removed and collected. This stage is typically carried out for 2-4 hours.

• Polycondensation Stage:

  • After the esterification is complete (indicated by the cessation of water distillation), gradually increase the temperature to 220-240°C.

  • Simultaneously, reduce the pressure inside the reactor to a high vacuum (typically below 1 mmHg).

  • The excess 1,4-butanediol is distilled off under vacuum.

  • The polycondensation reaction proceeds, leading to an increase in the viscosity of the molten polymer. This stage is continued for 3-5 hours until the desired molecular weight is achieved.

  • The resulting PBS is then extruded, cooled, and pelletized.

Figure 2: Experimental workflow for the synthesis of Poly(butylene succinate) (PBS).

PBT is a semi-crystalline thermoplastic engineering polyester with excellent mechanical and thermal properties. It is produced through the polycondensation of BDO and terephthalic acid or its dimethyl ester (dimethyl terephthalate, DMT). The process is similar to that of PBS, involving esterification (or transesterification in the case of DMT) followed by polycondensation under high temperature and vacuum.[1]

Property	Poly(butylene succinate) (PBS)	Poly(butylene terephthalate) (PBT)
Monomers	1,4-Butanediol, Succinic Acid	1,4-Butanediol, Terephthalic Acid/DMT
Melting Temperature (Tm)	95-115 °C	220-230 °C
Glass Transition Temp. (Tg)	-45 to -10 °C	22-65 °C
Tensile Strength	30-40 MPa	50-60 MPa
Elongation at Break	200-800%	50-300%

Role of 1,4-Butanediol as a Chain Extender in Polyurethanes

In polyurethane chemistry, BDO acts as a chain extender.[2] Polyurethanes are synthesized by the reaction of a diisocyanate with a polyol. The resulting prepolymer is then reacted with a chain extender, which is a low molecular weight diol or diamine. BDO is a commonly used diol chain extender that reacts with the isocyanate groups of the prepolymer to form hard segments within the polyurethane structure.[2] These hard segments provide strength and rigidity to the polymer, while the polyol forms the soft, flexible segments. The ratio of hard to soft segments can be varied to tailor the final properties of the polyurethane, ranging from soft elastomers to rigid plastics.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

An In-depth Technical Guide to the Reactive Moieties of 1,4-Diacetoxybutane

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,4-Diacetoxybutane (B1202567) is a diester of butane-1,4-diol and acetic acid, serving as a key intermediate in various chemical syntheses. Its reactivity is primarily centered around its two ester functional groups, which are susceptible to nucleophilic attack. This technical guide provides a comprehensive overview of the reactive moieties of 1,4-diacetoxybutane, detailing its chemical properties, key reactions, and its role as a precursor in the synthesis of the alkylating agent busulfan. This document includes a compilation of spectroscopic data, detailed experimental protocols for its hydrolysis, and a discussion of its relevance in the context of drug development.

Chemical Properties and Spectroscopic Data

1,4-Diacetoxybutane, also known as butane-1,4-diol diacetate, is a colorless liquid at room temperature. Its fundamental properties are summarized in the table below.

Property	Value
Molecular Formula	C₈H₁₄O₄
Molecular Weight	174.19 g/mol
CAS Number	628-67-1
Appearance	Colorless to almost colorless clear liquid

The structural integrity and purity of 1,4-diacetoxybutane can be confirmed through various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the chemical structure of 1,4-diacetoxybutane.

¹H NMR Spectroscopy

The proton NMR spectrum of 1,4-diacetoxybutane is characterized by three main signals corresponding to the different proton environments in the molecule.

Assignment	Chemical Shift (δ) in ppm	Multiplicity	Integration
-O-CH₂ -	~4.10	Triplet	4H
-CH₂-CH₂ -CH₂-	~1.72	Quintet	4H
-C(=O)-CH₃	~2.05	Singlet	6H

¹³C NMR Spectroscopy

The carbon-13 NMR spectrum provides information about the carbon skeleton of the molecule. Based on typical chemical shift ranges for esters, the following assignments can be predicted.[1][2][3]

Assignment	Predicted Chemical Shift (δ) in ppm
C =O	170 - 185
-O-C H₂-	60 - 80
-CH₂-C H₂-CH₂-	20 - 40
-C(=O)-C H₃	20 - 30

Infrared (IR) Spectroscopy

The FTIR spectrum of 1,4-diacetoxybutane displays characteristic absorption bands for its functional groups.[4]

Wavenumber (cm⁻¹)	Functional Group	Description
~1740	C=O	Ester carbonyl stretch
~1240	C-O	Ester C-O stretch
2850-3000	C-H	Alkane C-H stretch

Mass Spectrometry

Mass spectrometry data for 1,4-diacetoxybutane shows a molecular ion peak corresponding to its molecular weight.[5]

m/z	Interpretation
174	[M]⁺ (Molecular Ion)
43	[CH₃CO]⁺ (Base Peak)

Reactivity of the Ester Moieties

The primary reactive sites of 1,4-diacetoxybutane are the electrophilic carbonyl carbons of the two ester groups. These moieties are susceptible to nucleophilic acyl substitution reactions, with hydrolysis being the most prominent example.

Hydrolysis of 1,4-Diacetoxybutane

Hydrolysis of 1,4-diacetoxybutane yields 1,4-butanediol (B3395766) and two equivalents of acetic acid. This reaction can be catalyzed by either acid or base.

Caption: Hydrolysis of 1,4-Diacetoxybutane.

This hydrolysis is a crucial step in industrial processes where 1,4-diacetoxybutane serves as an intermediate in the production of 1,4-butanediol.[6][7]

Experimental Protocols for Hydrolysis

Detailed experimental protocols for the acid- and base-catalyzed hydrolysis of 1,4-diacetoxybutane are provided below.

This protocol outlines a typical laboratory procedure for the acid-catalyzed hydrolysis of 1,4-diacetoxybutane.

Materials:

• 1,4-Diacetoxybutane

• Dilute sulfuric acid (e.g., 1 M H₂SO₄) or a strongly acidic cation exchange resin.[7][8]

• Water

• Sodium bicarbonate solution (saturated)

• Anhydrous magnesium sulfate

• Organic solvent (e.g., diethyl ether or ethyl acetate)

• Round-bottom flask with reflux condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask, add 1,4-diacetoxybutane and a molar excess of water (e.g., 10 equivalents).

• Add a catalytic amount of dilute sulfuric acid (e.g., 0.1 equivalents) or the acidic resin.

• Heat the mixture to reflux (approximately 100°C) for a specified time (e.g., 2-4 hours), monitoring the reaction progress by TLC or GC.[7]

• Cool the reaction mixture to room temperature.

• If an acid catalyst was used, neutralize the mixture by carefully adding a saturated sodium bicarbonate solution until effervescence ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using a rotary evaporator.

• The crude 1,4-butanediol can be purified by distillation.

Expected Yield: Yields for this reaction are typically high, often exceeding 90%, depending on the reaction conditions and purification.

This protocol describes the saponification of 1,4-diacetoxybutane.

Materials:

• 1,4-Diacetoxybutane

• Aqueous sodium hydroxide (B78521) or potassium hydroxide (e.g., 2 M)

• Dilute hydrochloric acid (for neutralization)

• Organic solvent (e.g., diethyl ether or ethyl acetate)

• Round-bottom flask with reflux condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 1,4-diacetoxybutane in a suitable solvent if necessary, and add a stoichiometric amount of aqueous sodium hydroxide (2 equivalents).

• Heat the mixture to reflux for 1-2 hours, monitoring the reaction by TLC or GC until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Carefully neutralize the mixture with dilute hydrochloric acid.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using a rotary evaporator.

• Purify the resulting 1,4-butanediol by distillation.

Expected Yield: Saponification is generally a high-yielding reaction, with expected yields often greater than 95%.

Role in Drug Development: Precursor to Busulfan

A significant application of 1,4-diacetoxybutane in the context of drug development is its role as a precursor to 1,4-butanediol, which is a key starting material for the synthesis of the anticancer drug busulfan.

Synthesis of Busulfan from 1,4-Butanediol

Busulfan (1,4-butanediol dimethanesulfonate) is an alkylating agent used in the treatment of chronic myeloid leukemia. It is synthesized by the reaction of 1,4-butanediol with methanesulfonyl chloride in the presence of a base.

Caption: Synthesis pathway of Busulfan from 1,4-Diacetoxybutane.

Mechanism of Action of Busulfan

Busulfan functions as a bifunctional alkylating agent. The methanesulfonate (B1217627) groups are good leaving groups, allowing the butyl chain to be attacked by nucleophilic sites on DNA, particularly the N7 position of guanine. This leads to the formation of inter- and intrastrand cross-links in the DNA, which inhibits DNA replication and transcription, ultimately leading to apoptosis in rapidly dividing cancer cells.

Biological Activity of 1,4-Diacetoxybutane

Currently, there is a lack of specific data in the public domain regarding the direct biological activity, cytotoxicity, or effects on cellular signaling pathways of 1,4-diacetoxybutane itself. Its primary biological relevance is as a precursor to 1,4-butanediol, which is then used in the synthesis of biologically active molecules like busulfan. 1,4-butanediol itself has been studied and is known to be metabolized in the body. However, any direct biological effects of the diacetate form remain to be thoroughly investigated.

Conclusion

The reactive moieties of 1,4-diacetoxybutane are its two ester functional groups, which readily undergo nucleophilic acyl substitution, most notably hydrolysis to form 1,4-butanediol. This reactivity makes it a valuable intermediate in chemical synthesis, particularly in the production of the chemotherapeutic agent busulfan. While its chemical properties and reactions are well-understood, further research is needed to elucidate any direct biological activities of 1,4-diacetoxybutane. This guide provides a foundational understanding for researchers and professionals in drug development and related scientific fields.

References

• 1. compoundchem.com [compoundchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 4. 1,4-Butanediol, diacetate [webbook.nist.gov]
• 5. 1,4-DIACETOXYBUTANE(628-67-1) 1H NMR [m.chemicalbook.com]
• 6. CN108014791B - Catalyst for preparing 1, 4-diacetoxybutane from butadiene - Google Patents [patents.google.com]
• 7. US5397439A - Method for recovering 1,4-butanediol - Google Patents [patents.google.com]
• 8. JP3959993B2 - Method for producing 1,4-butanediol - Google Patents [patents.google.com]

Commercial Production of 1,4-Diacetoxybutane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary commercial production method for 1,4-diacetoxybutane (B1202567), a key intermediate in various industrial chemical syntheses. The focus of this document is the catalytic hydrogenation of 1,4-diacetoxy-2-butene, which is the most established and economically viable route for large-scale production.

Introduction

1,4-Diacetoxybutane is a valuable diester that serves as a precursor in the synthesis of important chemicals, most notably 1,4-butanediol (B3395766) (BDO), a monomer used in the production of polymers such as polybutylene terephthalate (B1205515) (PBT) and tetrahydrofuran (B95107) (THF). The commercial viability of 1,4-diacetoxybutane production is intrinsically linked to the efficiency and selectivity of its synthesis process. The predominant industrial method involves a three-step process starting from butadiene, developed by Mitsubishi Chemical Corporation. This process is favored for its high selectivity and yield.

The Butadiene Acetoxylation Route

The most significant commercial pathway to 1,4-diacetoxybutane is a multi-step process that begins with the acetoxylation of butadiene.[1] This route is often referred to as the Mitsubishi process.

The overall process can be summarized in three key stages:

• Acetoxylation of Butadiene: Butadiene reacts with acetic acid and oxygen in the presence of a catalyst to form 1,4-diacetoxy-2-butene.

• Hydrogenation: The unsaturated 1,4-diacetoxy-2-butene is then hydrogenated to yield the saturated 1,4-diacetoxybutane.

• Hydrolysis (for BDO production): For the production of 1,4-butanediol, the 1,4-diacetoxybutane is subsequently hydrolyzed.

This guide will focus on the second and core step of this process: the hydrogenation of 1,4-diacetoxy-2-butene to 1,4-diacetoxybutane.

Reaction Pathway

The hydrogenation of 1,4-diacetoxy-2-butene is a catalytic addition reaction where hydrogen is added across the carbon-carbon double bond of the butene backbone.

Caption: Overall synthesis route from butadiene to 1,4-diacetoxybutane.

Quantitative Data on Production Parameters

The efficiency of the hydrogenation of 1,4-diacetoxy-2-butene is highly dependent on the reaction conditions and the catalyst system employed. The following table summarizes key quantitative data from various sources for the commercial production of 1,4-diacetoxybutane.

Parameter	Value	Reference(s)
Yield	82.36% - 82.47%	[2][3]
Selectivity	>98%	[4]
94.26%	[2]
Temperature	60 °C	[2][4]
20 - 120 °C (preferred range)	[2]
Pressure	50 bar (approx. 5.0 MPa)	[4]
1.0 - 10.0 MPa (preferred range)	[2]
3.0 MPa (specific example)	[2]
Reaction Time	90 minutes	[2]
0.5 - 5.0 hours (preferred range)	[2]
Catalyst	Pd/C with promoters (e.g., Sb, Bi, Se, Te)	[4]
Pt on activated carbon with promoters (alkaline earth metals, Group VIB metals)	[2]

Detailed Experimental Protocol

The following is a representative experimental protocol for the synthesis of 1,4-diacetoxybutane via the hydrogenation of 1,4-diacetoxy-2-butene, based on methodologies described in the patent literature.[2]

Materials and Equipment

• Reactant: 1,4-diacetoxy-2-butene

• Solvent: Toluene

• Catalyst: Hydrogenation catalyst (e.g., Pt-based on activated carbon)

• Gases: Argon (inert), Hydrogen

• Reactor: 100 ml titanium reaction kettle (or similar high-pressure reactor) equipped with a magnetic stirrer, heating mantle, and gas inlets.

Experimental Workflow

Caption: Experimental workflow for the synthesis of 1,4-diacetoxybutane.

Procedure

• Reactor Charging: In a 100 ml titanium reaction kettle, add 15 ml of 1,4-diacetoxy-2-butene, 30 ml of toluene, and 0.01 mol of the hydrogenation catalyst.

• Inerting: Seal the reactor and purge the internal atmosphere with argon to remove any air.

• Pressurization: Pressurize the reactor to 1.0 MPa with argon. Subsequently, introduce hydrogen gas until the total pressure reaches 3.0 MPa.

• Reaction: Begin stirring the mixture at a rate of 600 rpm and heat the reactor to a controlled temperature of 60 °C. Maintain these conditions for a reaction time of 90 minutes.

• Reaction Quenching: After the reaction period, stop the heating and allow the reactor to cool to room temperature. Carefully vent the excess hydrogen pressure.

• Product Isolation: The resulting product mixture can be separated to isolate the 1,4-diacetoxybutane. The crude product can be purified further by distillation.

Catalyst Systems

The choice of catalyst is critical to achieving high yield and selectivity in the hydrogenation of 1,4-diacetoxy-2-butene.

• Palladium-based catalysts: Palladium on a carbon support (Pd/C) is a commonly used catalyst for this reaction. The addition of promoters such as tellurium, bismuth, selenium, or antimony can enhance its performance.[4]

• Platinum-based catalysts: Platinum on activated carbon is also an effective catalyst. The catalytic activity and selectivity can be improved by the addition of promoter elements, including alkaline earth metals and metals from Group VIB of the periodic table.[2]

Conclusion

The commercial production of 1,4-diacetoxybutane is predominantly achieved through the catalytic hydrogenation of 1,4-diacetoxy-2-butene, which is itself derived from butadiene. This process, when carried out under optimized conditions with appropriate catalysts, offers high yields and selectivities, making it an industrially significant reaction. The detailed understanding of the reaction parameters and experimental protocols provided in this guide serves as a valuable resource for researchers and professionals in the fields of chemistry and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. CN108014791B - Catalyst for preparing 1, 4-diacetoxybutane from butadiene - Google Patents [patents.google.com]
• 3. CN107915579A - The method that butadiene synthesizes 1,4 butanediols - Google Patents [patents.google.com]
• 4. Manufacture of 1,4-butanediol - Chempedia - LookChem [lookchem.com]

Safety and Handling of 1,4-Diacetoxybutane: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,4-Diacetoxybutane (CAS No. 628-67-1), a chemical intermediate with applications in various research and development settings. Due to the limited availability of direct toxicological data for 1,4-Diacetoxybutane, this document incorporates information on its principal metabolite, 1,4-Butanediol (B3395766), to provide a more complete safety profile. Adherence to the protocols and recommendations outlined herein is critical for ensuring a safe laboratory environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1,4-Diacetoxybutane is presented in Table 1. This data is essential for the proper design of experiments and for understanding the substance's behavior under various conditions.

Property	Value	Reference
Molecular Formula	C₈H₁₄O₄	[1]
Molecular Weight	174.19 g/mol	[1]
Appearance	Colorless liquid	[2]
Melting Point	12 - 15 °C	[3]
Boiling Point	229 - 230 °C	[4]
Flash Point	105.2 °C (estimated)	[4]
Specific Gravity	1.048 g/cm³
Water Solubility	Miscible	[5]

Toxicological Data

1,4-Butanediol is rapidly absorbed and metabolized in the body to gamma-hydroxybutyrate (GHB), a psychoactive substance with depressant effects on the central nervous system.[6][7][8] Acute toxicity associated with 1,4-Butanediol ingestion can lead to a range of adverse effects, including vomiting, incontinence, agitation, respiratory depression, and in severe cases, death.[6][9]

Acute Toxicity Data for 1,4-Butanediol (Metabolite)

The following table summarizes the available acute toxicity data for 1,4-Butanediol.

Route of Exposure	Species	LD50 (Lethal Dose, 50%)	Reference
Oral	Rat	1525 - 1830 mg/kg	[3][10]
Oral	Mouse	1650 - 2062 mg/kg	[3]
Oral	Guinea Pig	1200 mg/kg	[3]
Oral	Rabbit	2531 mg/kg	[3]
Dermal	Rat	>5000 mg/kg	[10]

Irritation Data for 1,4-Butanediol (Metabolite)

Type of Irritation	Finding	Reference
Skin Irritation	Considered to be at most a slight irritant.	[10]
Eye Irritation	Considered to be at most a slight irritant.	[10]
Respiratory Tract Irritation	Considered to be at most a slight irritant.	[10]

Experimental Protocols for Safety Assessment

For a comprehensive safety assessment of 1,4-Diacetoxybutane, standardized experimental protocols should be followed. The Organization for Economic Co-operation and Development (OECD) provides guidelines for the testing of chemicals that are widely accepted by regulatory bodies.

Acute Oral Toxicity Study (Adapted from OECD Guideline 420, 423, or 425)

This study is designed to determine the short-term toxic effects of a single oral dose of 1,4-Diacetoxybutane.

Methodology:

• Test Animals: Healthy, young adult laboratory rodents (rats are preferred) are used.[11] Animals are acclimatized to laboratory conditions before the study.

• Dosage: A series of fixed dose levels are used. The starting dose is selected based on available information on structurally related chemicals.[12]

• Administration: The test substance is administered by gavage in a single dose. Animals are fasted before dosing.[11][12]

• Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and behavior), and body weight changes for at least 14 days.[12]

• Endpoint: The primary endpoint is the identification of a dose that causes evident toxicity or mortality, which allows for classification of the substance according to the Globally Harmonised System (GHS).[13]

In Vitro Skin Irritation Test (Adapted from OECD Guideline 439)

This in vitro test uses a reconstructed human epidermis (RhE) model to assess the skin irritation potential of 1,4-Diacetoxybutane, reducing the need for animal testing.[1][14]

Methodology:

• Test System: A commercially available, validated RhE model is used.[1]

• Application: A small amount of the test substance is applied topically to the surface of the RhE tissue.[1]

• Exposure and Incubation: The tissue is exposed to the substance for a defined period, after which it is rinsed and incubated.[15]

• Viability Assessment: Cell viability is determined using a colorimetric assay (e.g., MTT assay). A reduction in cell viability below a certain threshold indicates that the substance is an irritant.[14][15]

Acute Eye Irritation/Corrosion Test (Adapted from OECD Guideline 405)

This test evaluates the potential of 1,4-Diacetoxybutane to cause eye irritation or corrosion. A weight-of-evidence analysis of existing data should be performed before conducting in vivo testing.[16]

Methodology:

• Test Animals: Albino rabbits are the preferred species.[16]

• Procedure: A single dose of the test substance is applied to one eye of the animal, with the other eye serving as a control.[16]

• Observation: The eyes are examined at specific intervals for signs of irritation, including redness, swelling, and discharge, as well as corneal and iridial lesions. The reversibility of any observed effects is also assessed.[17]

• Endpoint: The severity and persistence of eye lesions are scored to classify the substance's irritation potential.[16]

Signaling Pathways and Experimental Workflows

Proposed Metabolic Pathway of 1,4-Diacetoxybutane

The primary metabolic pathway of 1,4-Diacetoxybutane is expected to involve its hydrolysis to 1,4-Butanediol, which is then further metabolized.

Caption: Proposed metabolic pathway of 1,4-Diacetoxybutane.

Standard Laboratory Handling Workflow

A standardized workflow for handling 1,4-Diacetoxybutane in a laboratory setting is crucial to minimize exposure and ensure safety.

Caption: Standard workflow for handling 1,4-Diacetoxybutane.

Emergency Response for a Chemical Spill

In the event of a chemical spill, a clear and logical response is necessary to ensure the safety of all laboratory personnel.

Caption: Emergency response workflow for a chemical spill.

Handling and Storage

Personal Protective Equipment (PPE)

• Eye Protection: Wear chemical safety goggles or a face shield.[13]

• Hand Protection: Use chemical-resistant gloves (e.g., nitrile, neoprene). Inspect gloves for any signs of degradation before use.

• Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For larger quantities or tasks with a high risk of splashing, consider additional protective clothing.[13]

• Respiratory Protection: Under normal laboratory conditions with adequate ventilation (i.e., in a chemical fume hood), respiratory protection is not typically required. If vapors or aerosols are generated outside of a fume hood, a respirator may be necessary.

Safe Handling Practices

• Work in a well-ventilated area, preferably in a chemical fume hood.[2]

• Avoid contact with skin, eyes, and clothing.[2]

• Do not eat, drink, or smoke in the laboratory.[18]

• Wash hands thoroughly after handling.[2]

• Keep containers tightly closed when not in use.

Storage

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[2]

• Keep containers tightly sealed to prevent moisture absorption and contamination.

First Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

• Skin Contact: Immediately wash skin with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation develops.

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[19]

Firefighting Measures

• Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Specific Hazards: When heated, 1,4-Diacetoxybutane may decompose and emit acrid smoke and fumes.[5]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

Accidental Release Measures

• Minor Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable container for disposal.[20] Clean the spill area with soap and water.

• Major Spills: Evacuate the area and prevent entry.[21] If the spill is flammable, eliminate all ignition sources.[22] Contact your institution's emergency response team.

Disposal Considerations

Dispose of waste in accordance with all applicable federal, state, and local regulations. Do not allow the chemical to enter drains or waterways.[20]

This technical guide is intended to provide essential safety and handling information for 1,4-Diacetoxybutane. It is not a substitute for a thorough understanding of the material's properties and the implementation of a comprehensive laboratory safety program. Always consult the most up-to-date Safety Data Sheet (SDS) before working with this or any other chemical.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. juniata.edu [juniata.edu]
• 3. Toxicity of 1,4-Butanediol and its treatment_Chemicalbook [chemicalbook.com]
• 4. afd.calpoly.edu [afd.calpoly.edu]
• 5. Page loading... [wap.guidechem.com]
• 6. researchgate.net [researchgate.net]
• 7. 1,4-Butanediol - Wikipedia [en.wikipedia.org]
• 8. NTP summary report on the metabolism, disposition, and toxicity of 1,4-butanediol (CAS No. 110-63-4) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Adverse events, including death, associated with the use of 1,4-butanediol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 11. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 12. umwelt-online.de [umwelt-online.de]
• 13. researchgate.net [researchgate.net]
• 14. iivs.org [iivs.org]
• 15. mbresearch.com [mbresearch.com]
• 16. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 17. In vivo Eye Irritation / Serius Eye Damage Test (OECD 405: 2023). - IVAMI [ivami.com]
• 18. Standard Operating Procedures - Campus Safety - Gettysburg.edu [gettysburg.edu]
• 19. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 20. Chemical Spills | Emergency Management [emergency.fsu.edu]
• 21. Chemical Spill Response [augusta.edu]
• 22. Emergency: Chemical Spill | Compliance and Risk Management [kent.edu]

Protocols & Analytical Methods

Application Notes and Protocol for the Hydrogenation of 1,4-Diacetoxy-2-butene

These application notes provide a detailed protocol for the catalytic hydrogenation of 1,4-diacetoxy-2-butene to produce 1,4-diacetoxybutane (B1202567). This procedure is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Introduction

The hydrogenation of 1,4-diacetoxy-2-butene is a key chemical transformation for the synthesis of 1,4-diacetoxybutane, a valuable intermediate in various industrial applications. This process involves the saturation of the carbon-carbon double bond in the butene backbone while preserving the acetate (B1210297) functional groups. The resulting saturated diacetate can be further hydrolyzed to produce 1,4-butanediol, a precursor for polymers, solvents, and fine chemicals. The efficiency of this hydrogenation is highly dependent on the catalyst system and reaction conditions. This document outlines a specific protocol using a platinum and tungsten-based catalyst on an activated carbon support.

Data Presentation

The following table summarizes the quantitative data for the hydrogenation of 1,4-diacetoxy-2-butene based on a patented procedure.[1]

Parameter	Value
Substrate	1,4-diacetoxy-2-butene
Product	1,4-diacetoxybutane
Catalyst	Pt-W on activated carbon
Pt Content in Catalyst	2.05 g/L
W Content in Catalyst	1.88 g/L
Solvent	Toluene
Substrate Volume	15 ml
Solvent Volume	30 ml
Reaction Temperature	60 °C
Initial Pressure (Argon)	1.0 MPa
Hydrogen Pressure	3.0 MPa
Stirring Speed	600 rpm
Reaction Time	90 min
Yield of 1,4-diacetoxybutane	82.36%
Selectivity	94.26%

Experimental Protocols

This section details the methodologies for catalyst preparation and the hydrogenation reaction.

Catalyst Preparation

A Pt-W/activated carbon catalyst is prepared as follows[1]:

• Preparation of Impregnation Solution I: Dissolve 2.05 g of platinum in the form of ammonium (B1175870) chloroplatinite ((NH₄)₂PtCl₄) in an 8 wt% hydrochloric acid aqueous solution to obtain 200 ml of impregnation solution.

• Impregnation: Soak 1 L of cylindrical activated carbon carrier (3mm diameter, 2cm length, pore volume 0.80 cm³/g, specific surface area 1200 m²/g) in the impregnation solution to obtain the catalyst precursor I.

• Aging: Let the catalyst precursor I stand and age for 24 hours to obtain catalyst precursor II.

• Reduction: Reduce the catalyst precursor II with 500 ml of 8 wt% hydrazine (B178648) hydrate (B1144303) (N₂H₄·H₂O) solution for 3 hours to obtain catalyst precursor III.

• Washing and Drying: Wash the catalyst precursor III with water until no chloride ions are detected. Subsequently, dry the material at 50 °C for 4 hours to obtain catalyst precursor IV.

• Second Impregnation: Dissolve 1.88 g of tungsten in the form of ammonium tungstate (B81510) ((NH₄)₁₀W₁₂O₄₁·4H₂O) in hot water to obtain 180 ml of an impregnation solution. Impregnate the catalyst precursor IV with this solution.

• Final Drying: Dry the resulting catalyst at 110 °C for 4 hours to obtain the final Pt-W/activated carbon catalyst.

Hydrogenation of 1,4-diacetoxy-2-butene

The following protocol describes the hydrogenation process[1]:

• Reactor Setup: Add 15 ml of 1,4-diacetoxy-2-butene, 30 ml of toluene, and 0.01 mol of the prepared hydrogenation catalyst into a 100 ml titanium reaction kettle.

• Inerting: Purge the air in the reactor with argon and then pressurize to 1.0 MPa.

• Hydrogenation: Introduce hydrogen into the reactor until the pressure reaches 3.0 MPa.

• Reaction Conditions: Increase the stirring speed to 600 rpm and heat the mixture to a reaction temperature of 60 °C.

• Reaction Time: Maintain these conditions and continue the reaction for 90 minutes.

• Reaction Termination: After 90 minutes, stop the reaction.

• Analysis: The yield and selectivity of 1,4-diacetoxybutane can be determined by analytical methods such as gas chromatography.

Mandatory Visualization

The following diagram illustrates the experimental workflow for the hydrogenation of 1,4-diacetoxy-2-butene.

Caption: Experimental workflow for the synthesis of 1,4-diacetoxybutane.

References

• 1. CN108014791B - Catalyst for preparing 1, 4-diacetoxybutane from butadiene - Google Patents [patents.google.com]

Application Notes and Protocols: 1,4-Diacetoxybutane as a Crosslinking Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Diacetoxybutane (B1202567) is a versatile difunctional molecule that can be employed as a crosslinking agent for polymers possessing nucleophilic functional groups, such as hydroxyl (-OH) or amine (-NH2) groups. The crosslinking mechanism proceeds primarily through a transesterification reaction, where the acetyl groups of 1,4-diacetoxybutane are displaced by the hydroxyl groups of the polymer chains, forming stable ester linkages and releasing acetic acid as a byproduct. This method of crosslinking is particularly useful for creating biodegradable and biocompatible polymer networks, which are of significant interest in drug delivery, tissue engineering, and other biomedical applications.

The use of 1,4-diacetoxybutane as a crosslinking agent offers several advantages, including the potential for controlled reaction kinetics and the formation of crosslinks with predictable chemical structures. The resulting crosslinked polymers often exhibit enhanced mechanical properties, controlled swelling behavior, and tunable degradation rates, making them suitable for a variety of advanced applications.

Mechanism of Action: Transesterification Crosslinking

The fundamental reaction involves the nucleophilic attack of a hydroxyl group from a polymer chain on the carbonyl carbon of an acetate (B1210297) group in 1,4-diacetoxybutane. This reaction is typically catalyzed by an acid or a base, or can proceed at elevated temperatures. The process results in the formation of a new ester bond, linking the polymer chains together, with the release of acetic acid.

Application Notes and Protocols for the Continuous-Flow Synthesis of 1,4-Diacetoxybutane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Diacetoxybutane (B1202567) is a valuable chemical intermediate used in the synthesis of various pharmaceuticals, polymers, and specialty chemicals. Traditional batch synthesis methods for 1,4-diacetoxybutane often involve long reaction times, potential side reactions, and challenges in scalability and safety. Continuous-flow chemistry offers a promising alternative, providing enhanced control over reaction parameters, improved heat and mass transfer, and a safer reaction environment. This document provides a detailed application note and a general protocol for the experimental setup of the continuous-flow synthesis of 1,4-diacetoxybutane via the acid-catalyzed ring-opening of tetrahydrofuran (B95107) (THF) with acetic anhydride (B1165640).

Reaction Scheme

The synthesis of 1,4-diacetoxybutane from tetrahydrofuran (THF) and acetic anhydride proceeds via an acid-catalyzed ring-opening reaction.

(Image of the chemical reaction: Tetrahydrofuran + Acetic Anhydride -> 1,4-Diacetoxybutane in the presence of an acid catalyst)

Experimental Setup

A continuous-flow system for the synthesis of 1,4-diacetoxybutane typically consists of the following components:

• Reagent Pumps: Two high-pressure pumps (e.g., syringe pumps or HPLC pumps) are used to deliver the reactant solutions at precise and pulseless flow rates.

• Static Mixer: A T-mixer or a Y-mixer is used to ensure efficient mixing of the reactant streams before they enter the reactor.

• Packed-Bed Reactor: A column packed with a solid acid catalyst. The reactor is typically heated to the desired reaction temperature.

• Heated Reactor Coil: Alternatively, a heated coil reactor can be used, especially if a homogeneous catalyst is employed.

• Back-Pressure Regulator: This device maintains a constant pressure within the system, allowing for the use of solvents above their atmospheric boiling points and enhancing reaction rates.

• Collection Vessel: A vessel to collect the product stream.

Experimental Protocols

This section details the methodologies for the continuous-flow synthesis of 1,4-diacetoxybutane.

Materials

Material	Grade	Supplier
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Sigma-Aldrich
Acetic Anhydride	≥99%	Sigma-Aldrich
Amberlyst® 15 (or other solid acid catalyst)	Ion exchange resin	Sigma-Aldrich
Ethyl Acetate (optional solvent)	Anhydrous, ≥99.8%	Fisher Scientific
Sodium Bicarbonate	Saturated aqueous solution	VWR
Anhydrous Sodium Sulfate	Granular	VWR

General Protocol for Continuous-Flow Synthesis

• Catalyst Packing: If using a packed-bed reactor, carefully pack the column with the chosen solid acid catalyst (e.g., Amberlyst® 15). Ensure the packing is uniform to avoid channeling.

• Reagent Preparation:

  • Solution A: Prepare a solution of tetrahydrofuran. If a solvent is used, dissolve THF in a suitable anhydrous solvent like ethyl acetate.

  • Solution B: Prepare a solution of acetic anhydride.

• System Assembly: Assemble the continuous-flow setup as shown in the workflow diagram below. Ensure all connections are secure to prevent leaks under pressure.

• System Priming: Prime the pumps and the entire flow path with the respective reactant solutions to remove any air bubbles.

• Reaction Initiation:

  • Set the desired temperature for the packed-bed reactor or heated coil.

  • Set the back-pressure regulator to the desired pressure.

  • Start the pumps simultaneously at the calculated flow rates to achieve the desired residence time and stoichiometry.

• Steady State and Collection: Allow the system to reach a steady state (typically 3-5 times the residence time) before collecting the product. Discard the initial output.

• Work-up:

  • The collected product mixture is typically quenched with a saturated solution of sodium bicarbonate to neutralize the acid catalyst and any unreacted acetic anhydride.

  • The organic layer is then separated, washed with brine, and dried over anhydrous sodium sulfate.

• Purification and Analysis: The crude product can be purified by distillation under reduced pressure. The purity and yield of 1,4-diacetoxybutane can be determined by Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Data Presentation

The following table summarizes hypothetical quantitative data for the continuous-flow synthesis of 1,4-diacetoxybutane based on typical reaction conditions found in related literature. Note: These values are illustrative and require experimental optimization.

Parameter	Value	Notes
Reactant Concentrations
THF in Ethyl Acetate	1.0 M	Solution A
Acetic Anhydride	1.2 M	Solution B
Flow Rates
Flow Rate of Solution A	0.5 mL/min
Flow Rate of Solution B	0.5 mL/min
Total Flow Rate	1.0 mL/min
Reactor Conditions
Reactor Type	Packed-Bed	Packed with Amberlyst® 15
Reactor Volume	10 mL
Temperature	80 °C	Optimization may be required
Pressure	10 bar	Maintained by back-pressure regulator
Residence Time	10 min	Calculated as Reactor Volume / Total Flow Rate
Results
Yield	> 85%	Based on isolated product after purification
Purity	> 95%	Determined by GC analysis
Throughput	~ 7.8 g/h	Calculated based on the given parameters

Mandatory Visualization

Experimental Workflow Diagram

Caption: Workflow for the continuous-flow synthesis of 1,4-diacetoxybutane.

Conclusion

The continuous-flow synthesis of 1,4-diacetoxybutane presents a safe, efficient, and scalable alternative to traditional batch methods. The use of a packed-bed reactor with a solid acid catalyst allows for easy separation of the catalyst from the product stream, simplifying the work-up procedure and enabling catalyst recycling. The protocol and data provided herein serve as a comprehensive guide for researchers to establish and optimize this continuous-flow process in their laboratories. Further optimization of reaction parameters such as temperature, flow rate, and catalyst selection can lead to even higher yields and throughput, making this a highly attractive method for the production of 1,4-diacetoxybutane.

Application Notes and Protocols: Synthesis of Tetrahydrofuran (THF) from 1,4-Diacetoxybutane

For: Researchers, scientists, and drug development professionals.

Introduction

Tetrahydrofuran (B95107) (THF) is a versatile and widely used solvent and chemical intermediate in the pharmaceutical and polymer industries. One industrially relevant synthetic route to THF involves the use of 1,4-diacetoxybutane (B1202567) as a precursor. This process is a two-step synthesis involving the hydrolysis of 1,4-diacetoxybutane to 1,4-butanediol (B3395766) (BDO), followed by the acid-catalyzed cyclodehydration of BDO to yield THF.[1][2] This document provides detailed application notes and experimental protocols for this synthetic pathway.

The overall transformation can be visualized as a two-step process. First, the hydrolysis of 1,4-diacetoxybutane yields 1,4-butanediol and acetic acid. Subsequently, the dehydration of 1,4-butanediol produces tetrahydrofuran and water.

Figure 1: Overall synthetic pathway from 1,4-diacetoxybutane to THF.

Step 1: Hydrolysis of 1,4-Diacetoxybutane to 1,4-Butanediol

The first step in the synthesis of THF from 1,4-diacetoxybutane is the hydrolysis of the ester groups to yield 1,4-butanediol (BDO). This reaction is typically catalyzed by an acid. To minimize the formation of THF as a byproduct during this step, the use of a solid acid catalyst, such as a cation exchange resin, is preferred over strong mineral acids.[3] The reaction is generally carried out at temperatures ranging from 40 to 90°C.[3]

Experimental Protocol: Cation Exchange Resin-Catalyzed Hydrolysis

This protocol describes a general laboratory-scale procedure for the hydrolysis of 1,4-diacetoxybutane using a strongly acidic cation exchange resin.

Materials:

• 1,4-Diacetoxybutane

• Deionized water

• Strongly acidic cation exchange resin (e.g., Amberlyst-15)

• Sodium bicarbonate (for neutralization)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate (for drying)

• Organic solvent for extraction (e.g., ethyl acetate)

Equipment:

• Round-bottom flask with a reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, a mixture of 1,4-diacetoxybutane and deionized water is prepared. A stoichiometric excess of water, ranging from 2 to 100 mole equivalents, is recommended to drive the reaction to completion.[3]

• Catalyst Addition: A strongly acidic cation exchange resin is added to the reaction mixture.

• Reaction: The mixture is heated to a temperature between 40 and 90°C with vigorous stirring.[3] The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up:

  • After the reaction is complete, the mixture is cooled to room temperature, and the cation exchange resin is removed by filtration.

  • The filtrate is transferred to a separatory funnel. The aqueous solution is neutralized with a saturated solution of sodium bicarbonate.

  • The aqueous layer is extracted multiple times with an organic solvent like ethyl acetate.

  • The combined organic extracts are dried over anhydrous magnesium sulfate or sodium sulfate, filtered, and the solvent is removed using a rotary evaporator.

• Purification: The crude 1,4-butanediol is purified by vacuum distillation to remove any remaining water, acetic acid, and unreacted starting material.[4][5]

Potential Side Reactions and Purification

The primary side reaction during hydrolysis is the acid-catalyzed dehydration of the product, 1,4-butanediol, to form THF. This is minimized by using a solid acid catalyst and maintaining the reaction temperature below 100°C.[3] Purification of the crude 1,4-butanediol is crucial and is typically achieved through a multi-step distillation process to separate water, acetic acid, and any unreacted 1,4-diacetoxybutane.[4][5]

Step 2: Dehydration of 1,4-Butanediol to Tetrahydrofuran

The second step is the acid-catalyzed intramolecular dehydration (cyclization) of 1,4-butanediol to form THF. Various acid catalysts can be employed for this transformation, with solid acid catalysts offering advantages in terms of separation and reduced corrosion.

Figure 2: General experimental workflow for the dehydration of BDO to THF.

Experimental Protocols

This protocol is based on a high-yield procedure using a solid zirconium sulfate catalyst.

Materials:

• 1,4-Butanediol (100 g)

• Zirconium sulfate catalyst (1 g)

• Inert gas (e.g., helium or nitrogen)

Equipment:

• 500 mL three-neck round-bottom flask

• Magnetic stirrer and heating mantle

• Reflux condenser

• Distillation apparatus

• Tube furnace (for catalyst activation)

Procedure:

• Catalyst Activation: The zirconium sulfate catalyst is activated by heating at 370°C for 2 hours under a flow of inert gas.[5]

• Reaction Setup: The activated zirconium sulfate catalyst (1 g) and 1,4-butanediol (100 g) are placed in the three-neck flask equipped with a magnetic stirrer and a reflux condenser.[5]

• Reaction: The reaction mixture is heated to 200°C and stirred for 1 hour under atmospheric pressure.[5]

• Product Collection: The THF and water formed during the reaction are distilled from the reaction mixture and collected through the condenser.

• Purification: The collected distillate is then subjected to a second distillation to separate the THF from water and any unreacted 1,4-butanediol. A yield of up to 99.5% has been reported for this method.[5]

This protocol utilizes a zirconia-alumina mixed oxide catalyst, which has also been shown to be highly effective.

Materials:

• 1,4-Butanediol (2.4 g)

• Deionized water (50 ml)

• ZrO₂-Al₂O₃ mixed oxide catalyst (e.g., ZA13 with a Zr/Al atomic ratio of 1/3) (0.2 - 0.4 g)

Equipment:

• High-pressure reactor

• Stirring and heating apparatus

Procedure:

• Reaction Setup: 1,4-butanediol (2.4 g) is dissolved in 50 ml of deionized water in a high-pressure reactor. The ZrO₂-Al₂O₃ catalyst (0.2 g) is then added.[3]

• Reaction: The reactor is sealed and heated to 220°C with stirring. The reaction is allowed to proceed for up to 12 hours.[3]

• Analysis: After cooling, the reaction mixture can be analyzed by gas chromatography to determine the conversion of BDO and the yield of THF. A THF yield of up to 97.1% has been achieved under these conditions.[3]

Data Presentation: Comparison of Catalytic Systems

Catalyst	Temperature (°C)	Reaction Time	THF Yield (%)	Reference
Zirconium Sulfate	200	1 hour	99.5	[5]
ZrO₂-Al₂O₃ (ZA13)	220	12 hours	97.1	[3]
ZrO₂-Al₂O₃ (ZA11)	240	9 hours	90.1	[3]
Fe₂(SO₄)₃ (in near-critical water)	320	2 hours	59.85	[3]
No Catalyst (in high-temp water)	250	-	< 47	[3]

Side Reactions and Purification

The main challenge in the purification of THF is its tendency to form a minimum boiling azeotrope with water.[6] Therefore, simple distillation may not be sufficient to obtain anhydrous THF. Techniques such as extractive distillation or the use of molecular sieves can be employed for further drying.[6] Other potential side reactions during the dehydration of BDO include the formation of oligomers or polymers, especially at higher temperatures or with prolonged reaction times. The choice of catalyst and reaction conditions plays a crucial role in minimizing these side products.

References

• 1. chemcess.com [chemcess.com]
• 2. 1,4-Butanediol | HO(CH2)4OH | CID 8064 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cyclodehydration of 1,4-butanediol over Zr-Al Catalysts: Effect of Reaction Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US5397439A - Method for recovering 1,4-butanediol - Google Patents [patents.google.com]
• 5. EP0601571B1 - Method for purifying 1,4-butanediol, by hydrogenation and distillation - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Polybutylene Terephthalate (PBT) from 1,4-Diacetoxybutane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of polybutylene terephthalate (B1205515) (PBT), a versatile thermoplastic polyester, utilizing 1,4-diacetoxybutane (B1202567) as a key starting material. PBT's excellent mechanical strength, thermal stability, and chemical resistance make it a valuable polymer in various industrial and biomedical applications, including the formulation of drug delivery systems.

Introduction

Polybutylene terephthalate is typically synthesized through the polycondensation of 1,4-butanediol (B3395766) (BDO) with either terephthalic acid (TPA) or dimethyl terephthalate (DMT).[1][2] This document outlines a two-stage approach for the synthesis of PBT starting from 1,4-diacetoxybutane. The first stage involves the hydrolysis of 1,4-diacetoxybutane to yield 1,4-butanediol. The subsequent stage is the polycondensation of the resulting 1,4-butanediol with a suitable terephthalate source to produce PBT.

The use of 1,4-diacetoxybutane as a precursor to 1,4-butanediol can be advantageous in certain synthetic strategies, particularly in bio-based chemical production where it can be derived from furan.[3]

Chemical Synthesis Pathway

The overall synthesis route from 1,4-diacetoxybutane to PBT is a two-step process. First, 1,4-diacetoxybutane is hydrolyzed to 1,4-butanediol and acetic acid. The purified 1,4-butanediol is then reacted with terephthalic acid or dimethyl terephthalate in a two-stage esterification/transesterification and polycondensation process to yield PBT.

Caption: Overall reaction pathway for the synthesis of PBT from 1,4-diacetoxybutane.

Experimental Protocols

Protocol 1: Hydrolysis of 1,4-Diacetoxybutane to 1,4-Butanediol

This protocol describes the acid-catalyzed hydrolysis of 1,4-diacetoxybutane to produce 1,4-butanediol.

Materials:

• 1,4-Diacetoxybutane

• Deionized water

• Strong acid cation exchange resin (e.g., Amberlyst 15) or Potassium bisulfate (KHSO₄)[3]

• Sodium bicarbonate solution (saturated)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Organic solvent for extraction (e.g., ethyl acetate)

Equipment:

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, combine 1,4-diacetoxybutane and deionized water. The molar ratio of water to 1,4-diacetoxybutane should be in excess to drive the reaction to completion.

• Catalyst Addition: Add the acid catalyst (e.g., cation exchange resin, 5-10% by weight of 1,4-diacetoxybutane).

• Hydrolysis Reaction: Heat the mixture to a temperature between 40°C and 90°C with vigorous stirring.[4][5] Monitor the reaction progress by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • If a resin catalyst was used, filter it off.

  • Neutralize the acetic acid byproduct by carefully adding a saturated solution of sodium bicarbonate until effervescence ceases.

  • Extract the aqueous layer multiple times with an organic solvent like ethyl acetate.

  • Combine the organic extracts and dry over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

• Purification: Remove the organic solvent using a rotary evaporator. The resulting crude 1,4-butanediol can be purified by vacuum distillation.

Protocol 2: Synthesis of PBT from 1,4-Butanediol and Terephthalic Acid (TPA)

This protocol details the two-stage melt polycondensation of 1,4-butanediol with terephthalic acid.

Materials:

• 1,4-Butanediol (from Protocol 1 or commercial source)

• Terephthalic acid (TPA)

• Catalyst (e.g., Tetrabutyl titanate (TBT))

• Inert gas (e.g., Nitrogen)

Equipment:

• Glass reactor equipped with a mechanical stirrer, nitrogen inlet, distillation column with a condenser, and a vacuum connection

• Heating mantle with a programmable temperature controller

• High-vacuum pump

Procedure:

• Charging the Reactor: Charge the reactor with TPA and 1,4-butanediol. A typical molar ratio of BDO to TPA is in the range of 1.5:1 to 2.5:1.[6]

• Catalyst Addition: Add the catalyst (e.g., TBT, typically 0.05-0.1 mol% based on TPA).

• Esterification Stage:

  • Purge the reactor with nitrogen and start stirring.

  • Heat the reaction mixture to 180-230°C.[7]

  • Water will be formed as a byproduct and should be continuously removed via the distillation column.

  • Continue this stage until the theoretical amount of water is collected, which may take 2-4 hours.

• Polycondensation Stage:

  • Increase the temperature to 240-260°C.

  • Gradually reduce the pressure to below 1 mmHg using a high-vacuum pump.[1]

  • Excess 1,4-butanediol will be removed under vacuum.

  • The viscosity of the melt will increase as the molecular weight of the PBT polymer builds. Continue the reaction until the desired viscosity is achieved (typically 2-3 hours).

• Product Isolation:

  • Break the vacuum by introducing nitrogen into the reactor.

  • Extrude the molten PBT polymer from the reactor into a water bath for cooling.

  • Pelletize the solidified polymer strand for storage and further characterization.

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of PBT from 1,4-diacetoxybutane.

Data Presentation

Table 1: Reaction Parameters for PBT Synthesis

Parameter	Esterification Stage	Polycondensation Stage	Reference(s)
Temperature	180 - 240 °C	240 - 260 °C	[1]
Pressure	Atmospheric / Slightly Reduced	High Vacuum (< 1 mmHg)	[1]
Catalyst	Titanium or Tin compounds (e.g., TBT)	Same as esterification	[1]
Reaction Time	2 - 5 hours	2 - 4 hours	[1]
BDO:TPA Molar Ratio	1.05:1 to 2:1	-	[1]

Table 2: Typical Properties of Synthesized PBT

Property	Value	Reference(s)
Melting Point	223 - 230 °C	[2]
Glass Transition Temperature	40 - 50 °C	[2]
Density (at 23 °C)	1.310 g/cm³	[2]
Water Absorption (24h)	0.06 wt%	[2]

Conclusion

The synthesis of polybutylene terephthalate from 1,4-diacetoxybutane is a viable route that proceeds through the initial hydrolysis of the diacetate to 1,4-butanediol, followed by a standard polycondensation reaction. By carefully controlling the reaction parameters in both stages, high-quality PBT with desirable properties can be obtained. These protocols provide a solid foundation for researchers and scientists to produce PBT for a variety of applications, including advanced drug delivery systems. Further optimization of reaction conditions may be necessary depending on the desired final polymer characteristics.

References

• 1. benchchem.com [benchchem.com]
• 2. api.pageplace.de [api.pageplace.de]
• 3. researchgate.net [researchgate.net]
• 4. US5397439A - Method for recovering 1,4-butanediol - Google Patents [patents.google.com]
• 5. JP2003048854A - Method for producing 1,4-butanediol - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. US20070203253A1 - Process for making polybutylene terephthalate (pbt) from polyethylene terephthalate (pet) - Google Patents [patents.google.com]

Synthesis of 1,4-Diacetoxybutane: A Detailed Laboratory Protocol

For Researchers, Scientists, and Drug Development Professionals

Application Note

1,4-Diacetoxybutane (B1202567) is a diester that finds applications as a specialty solvent, a plasticizer, and as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and polymers. Its synthesis in a laboratory setting is most commonly achieved through the acid-catalyzed esterification of 1,4-butanediol (B3395766) with acetic acid or its derivatives, such as acetic anhydride (B1165640). This document provides a detailed, step-by-step protocol for the synthesis, purification, and characterization of 1,4-diacetoxybutane, intended for use by researchers and professionals in the fields of chemistry and drug development. The presented methodologies are based on established principles of organic synthesis and are designed to be readily implemented in a standard laboratory environment.

Experimental Protocols

Two primary methods for the laboratory-scale synthesis of 1,4-diacetoxybutane are detailed below. Method A employs acetic anhydride with a catalytic amount of sulfuric acid, which is generally a faster and higher-yielding procedure. Method B utilizes the classic Fischer esterification with glacial acetic acid and an acid catalyst, which is a more economical but often slower equilibrium-driven process.

Method A: Esterification using Acetic Anhydride and Sulfuric Acid Catalyst

This method is highly efficient for the preparation of 1,4-diacetoxybutane. Acetic anhydride serves as both the acetylating agent and a dehydrating agent to drive the reaction to completion.

Materials:

• 1,4-Butanediol (Reagent Grade, ≥99%)

• Acetic Anhydride (Reagent Grade, ≥98%)

• Concentrated Sulfuric Acid (95-98%)

• Saturated Sodium Bicarbonate Solution

• Anhydrous Magnesium Sulfate (B86663) or Sodium Sulfate

• Diethyl Ether or Dichloromethane (B109758) (for extraction)

• Deionized Water

Equipment:

• Round-bottom flask (appropriate size for the reaction scale)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Dropping funnel

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1,4-butanediol (1.0 eq).

• Addition of Acetic Anhydride: Under constant stirring, add acetic anhydride (2.2 eq) to the flask.

• Catalyst Addition: Carefully and slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.5-1 mol% relative to 1,4-butanediol) to the reaction mixture. The addition is exothermic, and the flask may be cooled in an ice bath if necessary.

• Reaction: Heat the mixture to a gentle reflux (approximately 100-120 °C) using a heating mantle or oil bath. Maintain the reflux for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up - Quenching and Neutralization: After the reaction is complete, allow the mixture to cool to room temperature. Slowly and carefully pour the reaction mixture into a beaker containing a saturated solution of sodium bicarbonate to neutralize the excess acetic acid and the sulfuric acid catalyst. Be cautious as this will generate CO2 gas.

• Extraction: Transfer the neutralized mixture to a separatory funnel. Extract the aqueous layer with diethyl ether or dichloromethane (3 x volume of the aqueous layer). Combine the organic layers.

• Washing: Wash the combined organic layers with deionized water and then with brine to remove any remaining water-soluble impurities.

• Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent using a rotary evaporator.

• Purification: Purify the crude 1,4-diacetoxybutane by vacuum distillation to obtain the final product as a colorless liquid.

Method B: Fischer Esterification using Glacial Acetic Acid and p-Toluenesulfonic Acid Catalyst

This classic method involves the reaction of 1,4-butanediol with an excess of glacial acetic acid in the presence of an acid catalyst. The removal of water is crucial to drive the equilibrium towards the product.

Materials:

• 1,4-Butanediol (Reagent Grade, ≥99%)

• Glacial Acetic Acid (Reagent Grade, ≥99.7%)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (Reagent Grade, ≥98.5%)

• Saturated Sodium Bicarbonate Solution

• Anhydrous Sodium Sulfate

• Toluene (B28343) or another suitable solvent for azeotropic removal of water

• Diethyl Ether or Ethyl Acetate (for extraction)

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, Dean-Stark apparatus, and a reflux condenser, add 1,4-butanediol (1.0 eq), an excess of glacial acetic acid (3.0-4.0 eq), and a catalytic amount of p-toluenesulfonic acid monohydrate (1-2 mol% relative to 1,4-butanediol). Add a solvent such as toluene to facilitate the azeotropic removal of water.

• Reaction: Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as an azeotrope with the solvent. Continue the reaction until no more water is collected, which typically takes 4-8 hours.

• Work-up: Cool the reaction mixture to room temperature. Dilute the mixture with diethyl ether or ethyl acetate.

• Neutralization and Washing: Transfer the diluted mixture to a separatory funnel. Wash sequentially with deionized water, a saturated solution of sodium bicarbonate (until effervescence ceases), and finally with brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent and excess acetic acid using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation.

Data Presentation

The following table summarizes typical quantitative data for the synthesis of 1,4-diacetoxybutane based on the protocols described above. The values are representative and may vary depending on the specific experimental conditions and scale.

Parameter	Method A (Acetic Anhydride)	Method B (Fischer Esterification)
Reactants	1,4-Butanediol, Acetic Anhydride	1,4-Butanediol, Glacial Acetic Acid
Catalyst	Sulfuric Acid	p-Toluenesulfonic Acid
Molar Ratio (Diol:Acetate Source)	1 : 2.2	1 : 3-4
Catalyst Loading (mol%)	0.5 - 1.0	1.0 - 2.0
Reaction Temperature (°C)	100 - 120	Reflux (Toluene-Acetic Acid Azeotrope)
Reaction Time (hours)	2 - 4	4 - 8
Typical Yield (%)	85 - 95	70 - 85
Purity (by GC, after distillation)	>98%	>98%

Characterization of 1,4-Diacetoxybutane

The identity and purity of the synthesized 1,4-diacetoxybutane can be confirmed using standard analytical techniques.

• ¹H NMR (CDCl₃, 400 MHz): δ 4.08 (t, 4H), 2.05 (s, 6H), 1.71 (m, 4H).

• ¹³C NMR (CDCl₃, 100 MHz): δ 171.1, 63.8, 25.3, 20.9.

• FT-IR (neat, cm⁻¹): ~2960 (C-H stretch), ~1735 (C=O stretch, ester), ~1240 (C-O stretch, ester).

• GC-MS: Molecular ion peak (M⁺) at m/z = 174.1.

Mandatory Visualization

The following diagrams illustrate the logical workflow of the synthesis and purification process for 1,4-diacetoxybutane.

Caption: Workflow for the synthesis of 1,4-diacetoxybutane.

Caption: Simplified reaction pathway for esterification.

Application Notes and Protocols for Monitoring 1,4-Diacetoxybutane Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for monitoring chemical reactions involving 1,4-diacetoxybutane (B1202567). The protocols outlined below utilize common analytical techniques to track reaction progress, identify intermediates, and quantify reactants and products, ensuring robust process control and a deeper understanding of reaction kinetics.

Gas Chromatography (GC) for Reaction Monitoring

Gas chromatography is a powerful technique for monitoring the consumption of 1,4-diacetoxybutane and the formation of volatile products. Its high resolution and sensitivity make it ideal for quantitative analysis of reaction mixtures.

Application Note:

GC analysis with Flame Ionization Detection (FID) allows for the accurate quantification of 1,4-diacetoxybutane and related volatile compounds. This method is suitable for reactions such as transesterification, hydrolysis, or any reaction where the components are thermally stable and volatile. By taking aliquots from the reaction mixture at specific time intervals, a kinetic profile of the reaction can be constructed.

Experimental Protocol: GC-FID Analysis

1. Instrumentation and Columns:

• Gas Chromatograph: Agilent 7890A or equivalent, equipped with a Flame Ionization Detector (FID).

• Column: DB-1 capillary column (30 m length, 0.53 mm internal diameter, 2.65 µm film thickness) or equivalent non-polar column.[1]

• Injector: Split/splitless injector.

2. Chromatographic Conditions:

• Injector Temperature: 250 °C.

• Detector Temperature: 260 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 20 °C/min to 250 °C.

  • Final hold: 250 °C for 10 minutes.[1]

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 3.5 mL/min).

• Injection Volume: 1 µL.

• Split Ratio: 50:1 (can be adjusted based on concentration).

3. Sample Preparation:

• Reaction Quenching: At desired time points, withdraw an aliquot (e.g., 100 µL) from the reaction mixture and immediately quench it by diluting with a cold solvent (e.g., 1 mL of acetone (B3395972) or acetonitrile) to stop the reaction.

• Internal Standard: Add a known concentration of an internal standard (e.g., dodecane) to the quenched sample for accurate quantification.

• Dilution: Dilute the sample to an appropriate concentration to fall within the linear range of the detector.

4. Calibration:

• Prepare a series of standard solutions of 1,4-diacetoxybutane and any expected products of known concentrations.

• Analyze each standard to generate a calibration curve by plotting peak area ratio (analyte/internal standard) against concentration.

5. Data Analysis:

• Integrate the peak areas of 1,4-diacetoxybutane, products, and the internal standard in the chromatograms of the reaction samples.

• Use the calibration curve to determine the concentration of each component at each time point.

• Plot concentration versus time to obtain the reaction kinetics.

Quantitative Data Summary

Time (min)	1,4-Diacetoxybutane Conc. (M)	Product A Conc. (M)
0	1.00	0.00
10	0.85	0.15
30	0.60	0.40
60	0.35	0.65
120	0.10	0.90

Caption: Hypothetical data for a reaction monitored by GC-FID.

Experimental Workflow: GC Analysis

Caption: Workflow for GC-FID monitoring of a 1,4-diacetoxybutane reaction.

Nuclear Magnetic Resonance (NMR) Spectroscopy for In-Situ Monitoring

NMR spectroscopy is a non-invasive technique that provides detailed structural information, making it ideal for real-time, in-situ monitoring of reactions.[2][3] Both ¹H and ¹³C NMR can be used to track the disappearance of starting materials and the appearance of products.

Application Note:

In-situ NMR monitoring allows for the continuous tracking of a reaction directly within the NMR tube, providing high-quality kinetic data without the need for sampling and quenching.[4][5] This is particularly useful for reactions that are fast, sensitive to air or moisture, or involve unstable intermediates. By monitoring the integrals of characteristic peaks, the concentration of each species can be determined over time.[6]

Experimental Protocol: In-Situ ¹H NMR Monitoring

1. Instrumentation:

• NMR Spectrometer: 400 MHz or higher, equipped with a variable temperature unit.

• NMR Tubes: Standard 5 mm NMR tubes.

2. Sample Preparation:

• Prepare a stock solution of the reactant(s) in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) that is compatible with the reaction chemistry.

• Add a known concentration of an inert internal standard (e.g., tetramethylsilane (B1202638) (TMS) or 1,3,5-trimethoxybenzene) that does not react or have signals overlapping with reactants or products.

• In the NMR tube, combine the reactants to initiate the reaction. For light-sensitive or air-sensitive reactions, prepare the sample in a glovebox.

3. NMR Data Acquisition:

• Pulse Sequence: A standard single-pulse experiment (e.g., 'zg' in Bruker TopSpin) is typically sufficient.

• Acquisition Parameters:

  • Number of Scans (NS): Use a minimal number of scans (e.g., 1-4) to achieve adequate signal-to-noise for the peaks of interest, allowing for better time resolution.

  • Relaxation Delay (d1): Set d1 to be at least 5 times the longest T1 of the nuclei being quantified to ensure accurate integration.

  • Acquisition Time (aq): Adjust for desired resolution.

• Automated Acquisition: Use the spectrometer's software to set up a pseudo-2D experiment or an array of 1D experiments to automatically acquire spectra at regular time intervals (e.g., every 1-5 minutes).[5][7]

4. Data Analysis:

• Process the series of spectra (Fourier transform, phase correction, baseline correction).

• Identify non-overlapping peaks characteristic of 1,4-diacetoxybutane and the product(s).

  • For 1,4-diacetoxybutane, characteristic ¹H NMR signals are typically around 4.1 ppm (-CH₂-O) and 2.0 ppm (-C(O)CH₃).

• Integrate the characteristic peaks and normalize them to the integral of the internal standard.

• Calculate the concentration of each species at each time point based on the initial known concentrations.

• Plot concentration versus time to determine the reaction kinetics.

Quantitative Data Summary

Time (min)	Integral (1,4-DAB, 4.1 ppm)	Integral (Product, x.x ppm)	Concentration (1,4-DAB, M)
0	1.00	0.00	0.50
5	0.88	0.12	0.44
15	0.65	0.35	0.33
30	0.42	0.58	0.21
60	0.15	0.85	0.08

Caption: Example data from in-situ ¹H NMR monitoring.

Logical Relationship: NMR Monitoring Steps

Caption: Logical flow of an in-situ NMR reaction monitoring experiment.

Fourier-Transform Infrared (FTIR) Spectroscopy for Real-Time Analysis

FTIR spectroscopy, particularly with an Attenuated Total Reflectance (ATR) probe, is an excellent tool for in-line monitoring of reactions in solution.[8] It provides real-time information on the changes in functional groups.

Application Note:

For reactions involving 1,4-diacetoxybutane, FTIR-ATR can monitor the disappearance of the ester carbonyl C=O stretch (around 1740 cm⁻¹) and the C-O stretch (around 1240 cm⁻¹), and the appearance of new functional groups from the products (e.g., an O-H stretch for hydrolysis). This technique is ideal for process analytical technology (PAT) applications.[9]

Experimental Protocol: In-Line FTIR-ATR Monitoring

1. Instrumentation:

• FTIR Spectrometer: Equipped with a fiber-optic cable and a DiComp (diamond composite) or silicon ATR immersion probe.

• Reaction Vessel: A standard laboratory reactor equipped with a port for the ATR probe.

2. Experimental Setup:

• Insert the ATR probe directly into the reaction vessel, ensuring the sensing tip is fully submerged in the reaction mixture.

• Collect a background spectrum of the solvent and starting materials before initiating the reaction.

3. Data Acquisition:

• Spectral Range: 4000-650 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Scans: Co-add 16-32 scans for a good signal-to-noise ratio.

• Time Interval: Collect spectra automatically at regular intervals (e.g., every 30-60 seconds).

4. Data Analysis:

• Identify key absorption bands for reactants and products. For 1,4-diacetoxybutane, monitor the ester carbonyl peak (~1740 cm⁻¹).

• Track the change in the absorbance of these characteristic peaks over time.

• If possible, create a calibration model using Partial Least Squares (PLS) regression by correlating the spectral data with concentration data obtained from an offline primary method (like GC or HPLC) to achieve quantitative results.

• Plot the absorbance or calculated concentration versus time to monitor the reaction progress.

Quantitative Data Summary

Time (min)	Absorbance at 1740 cm⁻¹ (Ester C=O)	Absorbance at 3400 cm⁻¹ (Product O-H)
0	0.85	0.01
10	0.72	0.15
30	0.51	0.38
60	0.28	0.62
120	0.05	0.88

Caption: Illustrative data from in-line FTIR-ATR monitoring of 1,4-diacetoxybutane hydrolysis.

Experimental Workflow: FTIR-ATR Monitoring

Caption: Workflow for in-line FTIR-ATR reaction monitoring.

References

• 1. researchgate.net [researchgate.net]
• 2. NMR Reaction Monitoring Robust to Spectral Distortions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sites.krieger.jhu.edu [sites.krieger.jhu.edu]
• 4. researchgate.net [researchgate.net]
• 5. Reaction Monitoring & Kinetics | Chemical Instrumentation Facility [cif.iastate.edu]
• 6. asahilab.co.jp [asahilab.co.jp]
• 7. imserc.northwestern.edu [imserc.northwestern.edu]
• 8. Real-time analysis of the polymerization kinetics of 1,4-butanediol and 4,4'-diphenylmethanediisocyanate by fiber-coupled Fourier transform infrared spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. spectroscopyonline.com [spectroscopyonline.com]

Application Notes & Protocols: 1,4-Diacetoxybutane in the Formulation of Biodegradable Nanoparticles for Controlled Drug Delivery

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The direct application of 1,4-diacetoxybutane (B1202567) as a primary material for drug delivery systems is not extensively documented in current literature. This document presents a proposed application based on its potential as a precursor for the synthesis of biodegradable polyesters, such as poly(butylene succinate) (PBS), which have been investigated for drug delivery.[1][2][3] The following protocols are hypothetical and derived from established methods for similar biodegradable polymers.

Introduction

Biodegradable polymeric nanoparticles are at forefront of advanced drug delivery systems, offering enhanced bioavailability, controlled release, and targeted delivery of therapeutic agents.[1][2] Poly(butylene succinate) (PBS) is a promising biodegradable polyester (B1180765) with excellent biocompatibility and processability, making it a suitable candidate for developing drug delivery vehicles.[1][3][4] 1,4-Diacetoxybutane can serve as a precursor to 1,4-butanediol (B3395766), a key monomer in the synthesis of PBS. This application note outlines a hypothetical workflow for the synthesis of a PBS-like polymer from 1,4-diacetoxybutane-derived 1,4-butanediol and its subsequent formulation into drug-loaded nanoparticles for controlled drug release applications.

Proposed Signaling Pathway

The proposed mechanism of action for drug-loaded nanoparticles involves cellular uptake, lysosomal escape, and intracellular drug release, leading to the desired therapeutic effect on target cells.

Figure 1: Proposed cellular uptake and mechanism of action for drug-loaded nanoparticles.

Experimental Protocols

Part 1: Synthesis of Poly(butylene succinate)-like Polymer

This protocol describes a two-step polycondensation reaction to synthesize a PBS-like polymer using 1,4-butanediol (derived from 1,4-diacetoxybutane) and succinic acid.

Materials:

• 1,4-Butanediol

• Succinic Acid

• Titanium (IV) butoxide (catalyst)

• Nitrogen gas (high purity)

• Reaction kettle with mechanical stirrer, nitrogen inlet, and distillation outlet

Protocol:

• Pre-polycondensation:

  • Charge the reaction kettle with equimolar amounts of 1,4-butanediol and succinic acid.

  • Add the catalyst (e.g., 0.1% w/w of total monomers).

  • Purge the system with high-purity nitrogen gas.

  • Heat the mixture to 180-200°C with continuous stirring under a nitrogen atmosphere.

  • Water generated during the esterification reaction is continuously removed by distillation.

  • Continue the reaction for 2-4 hours to obtain a low molecular weight pre-polymer.[5]

• Vacuum Polycondensation:

  • Gradually apply a vacuum to the reaction kettle, reducing the pressure to below 1 mmHg.

  • Increase the temperature to 220-240°C.

  • Continue stirring for another 3-5 hours to increase the molecular weight of the polymer.[5]

  • Once the desired viscosity is achieved, cool the reactor and extrude the polymer under nitrogen pressure.

Part 2: Formulation of Drug-Loaded Nanoparticles

This protocol details the preparation of drug-loaded nanoparticles using a modified double emulsion/solvent evaporation technique.[6][7]

Materials:

• Synthesized PBS-like polymer

• Model drug (e.g., Curcumin)

• Dichloromethane (DCM)

• Poly(vinyl alcohol) (PVA)

• Deionized water

Protocol:

• Primary Emulsion:

  • Dissolve 100 mg of the PBS-like polymer and 10 mg of the model drug in 2 ml of DCM.

  • Add 0.2 ml of deionized water to the polymer-drug solution.

  • Emulsify using a probe sonicator for 1 minute on an ice bath to form a water-in-oil (W/O) emulsion.

• Secondary Emulsion:

  • Add the primary emulsion to 10 ml of a 2% (w/v) PVA aqueous solution.

  • Immediately sonicate for 2 minutes on an ice bath to form a water-in-oil-in-water (W/O/W) double emulsion.[6]

• Solvent Evaporation:

  • Transfer the double emulsion to a beaker and stir magnetically at room temperature for 4-6 hours to allow for the evaporation of DCM.

• Nanoparticle Recovery:

  • Centrifuge the nanoparticle suspension at 15,000 rpm for 20 minutes at 4°C.

  • Discard the supernatant and wash the nanoparticle pellet three times with deionized water to remove residual PVA and unencapsulated drug.

  • Lyophilize the final nanoparticle pellet for 48 hours to obtain a dry powder.

References

• 1. real.mtak.hu [real.mtak.hu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A Review on Properties and Application of Bio-Based Poly(Butylene Succinate) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN103012757A - Preparation method of poly(butylene succinate) - Google Patents [patents.google.com]
• 6. docta.ucm.es [docta.ucm.es]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Formulation of Hybrid Poly(urethane-thiourethane) Networks using 1,4-Butanediol Derived from 1,4-Diacetoxybutane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of hybrid poly(urethane-thiourethane) networks. This document outlines the use of 1,4-butanediol (B3395766), obtained from the hydrolysis of 1,4-diacetoxybutane (B1202567), as a chain extender in combination with a diisocyanate, a polyol, and a dithiol. The resulting polymers possess a versatile chemistry suitable for various applications, including in the biomedical field for drug delivery systems.[1][2]

Introduction

Poly(urethane-thiourethane) networks are a class of polymers that combine the properties of both polyurethanes and polythiourethanes. The urethane (B1682113) linkages provide elasticity and toughness, while the thiourethane groups can enhance properties such as refractive index, thermal stability, and adhesion. The formulation of these networks can be tailored by carefully selecting the constituent monomers: a diisocyanate, a macrodiol (polyol), a chain extender, and a dithiol.

In this protocol, we focus on the use of 1,4-butanediol as a chain extender. Notably, 1,4-diacetoxybutane serves as a stable precursor that can be hydrolyzed to yield high-purity 1,4-butanediol for use in the polymerization process.[3] This two-step approach, involving the hydrolysis of the diacetate followed by polymerization, ensures the quality of the resulting polymer network.

Experimental Protocols

2.1. Materials and Equipment

• Monomers:

  • Diisocyanate (e.g., Hexamethylene diisocyanate (HDI), Isophorone diisocyanate (IPDI))

  • Polyol (e.g., Poly(caprolactone) diol (PCL), Poly(tetramethylene ether) glycol (PTMEG))

  • Dithiol (e.g., Trimethylolpropane tris(3-mercaptopropionate) (TMPTMP), (Methanediyldibenzene-4,1-diyl)dimethanethiol)[4]

  • 1,4-Diacetoxybutane

• Catalysts:

  • Acid catalyst for hydrolysis (e.g., cation exchange resin)[5]

  • Urethane formation catalyst (e.g., Dibutyltin dilaurate (DBTDL))

• Solvents:

  • Deionized water

  • Anhydrous organic solvent (e.g., N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (B87167) (DMSO))

• Equipment:

  • Round-bottom flasks with reflux condenser

  • Mechanical stirrer

  • Heating mantle with temperature controller

  • Vacuum oven

  • Distillation apparatus

  • Standard laboratory glassware

  • Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

2.2. Protocol 1: Hydrolysis of 1,4-Diacetoxybutane to 1,4-Butanediol

This protocol describes the conversion of 1,4-diacetoxybutane to 1,4-butanediol.[3][5]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, add 1,4-diacetoxybutane and deionized water (a molar excess of water is recommended, e.g., 2 to 100 mole times).[5]

• Catalyst Addition: Add a cation exchange resin as the acid catalyst.

• Reaction Conditions: Heat the mixture to a temperature between 40°C and 90°C with continuous stirring.[5] The reaction progress can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification:

  • After the reaction is complete, filter the mixture to remove the catalyst.

  • The resulting hydrolysate, containing 1,4-butanediol, water, and acetic acid, is then subjected to distillation to separate the components.

  • A multi-step distillation process is typically employed to first remove water and acetic acid, followed by the purification of 1,4-butanediol.[5]

• Drying: The purified 1,4-butanediol should be thoroughly dried under vacuum at an elevated temperature (e.g., 80°C for 24 hours) before use in the polymerization reaction to remove any residual moisture.[1]

2.3. Protocol 2: One-Shot Synthesis of Hybrid Poly(urethane-thiourethane) Network

This protocol details the synthesis of the hybrid polymer network using the one-shot method where all reactants are mixed simultaneously.[1]

• Preparation: Ensure all monomers (diisocyanate, polyol, dithiol, and the prepared 1,4-butanediol) and the solvent are anhydrous. The polyol and 1,4-butanediol should be dried under vacuum.[1]

• Reaction Setup: In a moisture-free reaction vessel under an inert atmosphere (e.g., nitrogen or argon), add the pre-weighed amounts of the polyol, dithiol, and 1,4-butanediol.

• Homogenization: Add the anhydrous solvent and stir the mixture mechanically until a homogeneous solution is obtained.

• Catalyst Addition: Introduce the urethane formation catalyst (e.g., DBTDL) into the mixture. The typical concentration is around 0.03 wt% of the total reactants.[1]

• Polymerization: While stirring vigorously, add the stoichiometric amount of the diisocyanate to the mixture. The reaction is exothermic and will proceed rapidly. Continue stirring for a specified period (e.g., 1-2 minutes or until the mixture becomes viscous).[1]

• Curing: Pour the resulting mixture into a pre-heated mold and cure in an oven at a specified temperature and duration to complete the network formation. The curing schedule will depend on the specific monomers and catalyst used.

• Post-Curing and Characterization: After curing, the polymer network can be demolded and, if necessary, post-cured at a higher temperature to ensure complete reaction and achieve optimal properties. The final material can then be characterized for its physicochemical and mechanical properties.

Data Presentation

The properties of the resulting hybrid poly(urethane-thiourethane) networks are highly dependent on the formulation. The following tables provide a template for summarizing the quantitative data from experimental formulations.

Table 1: Formulation Parameters for Hybrid Poly(urethane-thiourethane) Networks

Formulation ID	Diisocyanate (mol)	Polyol (mol)	Dithiol (mol)	1,4-Butanediol (mol)	NCO:(OH+SH) Ratio	Catalyst (wt%)	Curing Temp (°C)	Curing Time (h)
PUTU-1	1.05	0.5	0.5	0.05	1.05:1	0.03	80	24
PUTU-2	1.05	0.6	0.4	0.05	1.05:1	0.03	80	24
PUTU-3	1.05	0.4	0.6	0.05	1.05:1	0.03	80	24

Table 2: Physicochemical and Mechanical Properties of Hybrid Poly(urethane-thiourethane) Networks

Formulation ID	Glass Transition Temp (Tg, °C)	Tensile Strength (MPa)	Elongation at Break (%)	Shore Hardness	Water Contact Angle (°)
PUTU-1	Data	Data	Data	Data	Data
PUTU-2	Data	Data	Data	Data	Data
PUTU-3	Data	Data	Data	Data	Data

Visualizations

Diagram 1: Experimental Workflow for Polymer Synthesis

Caption: Workflow for the synthesis of poly(urethane-thiourethane) networks.

Diagram 2: Chemical Reactions in Network Formation

Caption: Formation of urethane and thiourethane linkages in the hybrid network.

Applications in Drug Development

The tunable nature of poly(urethane-thiourethane) networks makes them attractive candidates for various drug delivery applications.[2][6] By modifying the ratio of the soft and hard segments, as well as the urethane to thiourethane linkages, the physicochemical properties such as hydrophilicity, degradation rate, and mechanical strength can be precisely controlled.[7]

Potential applications include:

• Controlled Release Matrices: The polymer network can encapsulate therapeutic agents and release them in a sustained manner. The release kinetics can be modulated by the polymer composition.

• Biodegradable Implants: For applications requiring temporary support, such as in tissue engineering, the network can be designed to be biodegradable.

• Stimuli-Responsive Systems: By incorporating specific functional groups, the polymers can be engineered to respond to environmental stimuli like pH or temperature, enabling targeted drug delivery.[8]

Further research into the biocompatibility and in vivo degradation of these specific hybrid networks is essential for their successful translation into clinical applications.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. chemcess.com [chemcess.com]
• 4. New Segmented Poly(Thiourethane-Urethane)s Based on Poly(ε-Caprolactone)Diol Soft Segment: Synthesis and Characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. US5397439A - Method for recovering 1,4-butanediol - Google Patents [patents.google.com]
• 6. revroum.lew.ro [revroum.lew.ro]
• 7. Effect of Aromatic Chain Extenders on Polyurea and Polyurethane Coatings Designed for Defense Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. osti.gov [osti.gov]

Application Notes and Protocols for Alcoholysis of 1,4-Diacetoxybutane

Topic: Alcoholysis of 1,4-diacetoxybutane (B1202567) for biomass-based 1,4-butanediol (B3395766).

Audience: Researchers, scientists, and drug development professionals.

Introduction

1,4-Butanediol (BDO) is a valuable chemical intermediate used in the production of polymers, solvents, and fine chemicals, such as polybutylene terephthalate (B1205515) (PBT) and tetrahydrofuran (B95107) (THF).[1][2] Traditionally, BDO is synthesized from fossil fuels. However, there is a growing interest in producing BDO from renewable biomass resources to enhance sustainability in the chemical industry.[3][4] One promising pathway involves the alcoholysis (specifically, transesterification) of 1,4-diacetoxybutane (DAB), which can be derived from biomass sources like furfural.[5] This process offers a greener alternative to conventional petrochemical routes.[4][5]

The alcoholysis of DAB with an alcohol, such as methanol (B129727), yields 1,4-butanediol and a corresponding ester (e.g., methyl acetate). This reaction is typically catalyzed by an acid or base. The choice of catalyst and reaction conditions significantly influences the reaction's efficiency, selectivity, and yield.

Reaction Pathway

The overall reaction is a transesterification process where the acetate (B1210297) groups in 1,4-diacetoxybutane are replaced by hydroxyl groups from an alcohol. Using methanol as the alcohol, the reaction is as follows:

1,4-Diacetoxybutane + 2 Methanol ⇌ 1,4-Butanediol + 2 Methyl Acetate

Data Presentation: Catalytic Performance in Alcoholysis

The following table summarizes quantitative data for the alcoholysis of 1,4-diacetoxybutane under different catalytic conditions. Please note that specific yield and selectivity data for the direct alcoholysis of DAB to BDO is not extensively available in the provided search results. The table below is a representative summary of typical transesterification reactions, which follow similar principles.

Catalyst	Alcohol	Molar Ratio (Alcohol:Ester)	Temperature (°C)	Reaction Time (h)	Catalyst Loading (wt%)	Yield (%)	Selectivity (%)	Reference
KOH	Methanol	6:1	60	1.5	1.2	99.73	-	[6]
NaOH	Methanol	9:1	40	2	1	98.22	-	[6]
H2SO4	Methanol	10:1	60	6.5	5.9	99	-	[6]
KHSO4	Alcohol	-	-	-	-	High	High	[5]
SrO/Fe@C	Methanol	9:1	65	0.5	4	98.12	-	[7]
Pt/Te Catalyst	Hydrogen	-	60	1.5	-	-	-	[8]

Note: The data presented for KOH, NaOH, H2SO4, and SrO/Fe@C are from general biodiesel production via transesterification, which is a comparable reaction. The Pt/Te catalyst is for the hydrogenation of 1,4-diacetoxybutylene to 1,4-diacetoxybutane, a preceding step in one synthesis route.

Experimental Workflow

The following diagram illustrates the general workflow for the production of 1,4-butanediol from 1,4-diacetoxybutane via alcoholysis.

Caption: Experimental workflow for the synthesis of 1,4-butanediol.

Detailed Experimental Protocol

This protocol describes a general procedure for the acid-catalyzed alcoholysis of 1,4-diacetoxybutane with methanol.

1. Materials and Equipment

• Reactants:

  • 1,4-Diacetoxybutane (DAB)

  • Methanol (anhydrous)

  • Catalyst (e.g., Potassium bisulfate - KHSO4)[5]

  • Neutralizing agent (e.g., sodium bicarbonate solution)

  • Drying agent (e.g., anhydrous magnesium sulfate)

• Equipment:

  • Three-neck round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle with temperature controller

  • Separatory funnel

  • Rotary evaporator

  • Distillation apparatus (for purification)

  • Standard laboratory glassware

2. Reaction Setup

• Set up the reaction apparatus in a fume hood, consisting of a three-neck round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a temperature probe.

• Ensure all glassware is dry before use.

3. Alcoholysis Procedure

• To the round-bottom flask, add 1,4-diacetoxybutane and methanol. A typical molar ratio of methanol to DAB is in the range of 6:1 to 15:1 to drive the equilibrium towards the products.

• Add the acid catalyst (e.g., KHSO4) to the mixture. The catalyst loading is typically between 1-5 wt% relative to the DAB.

• Begin stirring the mixture and heat it to the desired reaction temperature, typically the reflux temperature of methanol (around 65°C).

• Maintain the reaction at this temperature for a specified period, generally ranging from 2 to 8 hours. The progress of the reaction can be monitored by techniques such as Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

4. Work-up and Product Isolation

• After the reaction is complete, cool the mixture to room temperature.

• Neutralize the acid catalyst by slowly adding a saturated solution of sodium bicarbonate until the effervescence ceases.

• Transfer the mixture to a separatory funnel.

• Remove the aqueous layer.

• Wash the organic layer with brine (saturated NaCl solution).

• Dry the organic layer over an anhydrous drying agent like magnesium sulfate.

• Filter off the drying agent.

• Remove the excess methanol and the methyl acetate byproduct using a rotary evaporator.

5. Purification

• The resulting crude 1,4-butanediol can be purified by fractional distillation under reduced pressure to obtain the high-purity product.

• Alternatively, melt crystallization can be employed for purification, which is effective at removing impurities.[9]

6. Characterization

The identity and purity of the final product, 1,4-butanediol, can be confirmed using analytical techniques such as:

• Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C)

• Fourier-Transform Infrared (FTIR) spectroscopy

• Gas Chromatography-Mass Spectrometry (GC-MS)

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.

• Methanol is flammable and toxic; handle with care.

• Acid catalysts are corrosive; avoid contact with skin and eyes.

References

• 1. chemcess.com [chemcess.com]
• 2. The synthesis and introduction of 1,4-Butanediol_Chemicalbook [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. Recent advances in transesterification for sustainable biodiesel production, challenges, and prospects: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. CN107915579A - The method that butadiene synthesizes 1,4 butanediols - Google Patents [patents.google.com]
• 9. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Catalyst selection for preparing 1,4-diacetoxybutane from butadiene

Application Notes and Protocols

Topic: Catalyst Selection for Preparing 1,4-Diacetoxybutane (B1202567) from Butadiene Audience: Researchers, scientists, and drug development professionals.

Introduction

1,4-Diacetoxybutane is a significant chemical intermediate, primarily utilized in the synthesis of 1,4-butanediol (B3395766) (BDO), a key monomer for producing valuable polymers like polybutylene terephthalate (B1205515) (PBT) and tetrahydrofuran (B95107) (THF).[1][2] An industrially prominent method for producing 1,4-diacetoxybutane starts from butadiene, a readily available petrochemical feedstock.[3] This process involves a two-step catalytic pathway:

• Oxidative Acetoxylation: 1,3-butadiene (B125203) reacts with acetic acid and oxygen to form 1,4-diacetoxy-2-butene.

• Hydrogenation: The unsaturated 1,4-diacetoxy-2-butene is subsequently hydrogenated to yield the saturated 1,4-diacetoxybutane.[4]

The efficiency, selectivity, and overall economic viability of this process are critically dependent on the selection of appropriate catalysts for each step. This document provides a detailed overview of catalyst systems, presents their performance data, and offers standardized protocols for these transformations.

Step 1: Catalytic Acetoxylation of 1,3-Butadiene

The first step, the diacetoxylation of butadiene, is a liquid-phase oxidation reaction. The primary challenge is to achieve high selectivity towards the desired 1,4-diacetoxy-2-butene isomer while minimizing side reactions like polymerization.[3] Palladium-based catalysts have been identified as the most effective for this transformation.

Catalyst Selection and Performance

The most successful and commercially adopted catalyst system for this step is palladium-tellurium supported on activated carbon (Pd-Te/C).[3][5] Tellurium acts as a crucial promoter, enhancing selectivity and catalyst stability by preventing palladium leaching and the formation of butadiene polymers.[3] Other promoters such as antimony (Sb), bismuth (Bi), or selenium (Se) have also been reported to be effective.[6]

Table 1: Performance Data for Catalysts in the Acetoxylation of 1,3-Butadiene

Catalyst System	Support	Promoter(s)	Reaction Temperature (°C)	Reaction Pressure (bar)	Product Distribution	Reference(s)
Palladium-Tellurium	Activated Carbon	Te	90	Not Specified	~75% trans-1,4-diacetoxy-2-butene, ~14% cis-1,4-diacetoxy-2-butene, ~10% 3,4-diacetoxy-1-butene	[5]
Palladium	Activated Carbon	Te, Sb, Bi, or Se	70	70	High selectivity to 1,4-diacetoxy-2-butene	[6]
Palladium Complexes	Homogeneous	Acetate ions	Not Specified	Not Specified	48-50% selectivity to 1,4-diacetoxy-2-butenes, ~40% selectivity to 3,4-diacetoxy-1-butene	[7]

Experimental Protocol 1: Synthesis of 1,4-Diacetoxy-2-butene via Pd-Te/C Catalysis

This protocol describes a representative lab-scale procedure for the oxidative acetoxylation of butadiene.

Materials:

• Pd-Te/C catalyst (e.g., 8:1 Pd:Te atomic ratio)[5]

• 1,3-Butadiene

• Glacial Acetic Acid

• Oxygen (O₂)

• Nitrogen (N₂)

• Standard solvents for extraction and analysis (e.g., diethyl ether, saturated sodium bicarbonate)

Equipment:

• High-pressure autoclave reactor equipped with a stirrer, gas inlet, liquid sampling port, and temperature/pressure controls.

• Gas chromatograph (GC) for product analysis.

Procedure:

• Catalyst Loading: Charge the autoclave with the Pd-Te/C catalyst and glacial acetic acid.

• Inerting: Seal the reactor and purge several times with nitrogen to remove air.

• Reactant Addition: Introduce a known amount of liquid 1,3-butadiene into the reactor.

• Pressurization and Heating: Pressurize the reactor with oxygen to the desired partial pressure and then with nitrogen to the final reaction pressure (e.g., 70 bar).[6]

• Reaction: Heat the reactor to the target temperature (e.g., 70-90°C) and begin stirring.[5][6] Monitor the reaction progress by taking periodic samples for GC analysis.

• Cooling and Depressurization: Once the reaction is complete, cool the reactor to room temperature and carefully vent the excess gas.

• Product Isolation: Filter the reaction mixture to recover the catalyst. The filtrate can be worked up by neutralizing the acetic acid with a base (e.g., sodium bicarbonate solution) and extracting the products with an organic solvent.

• Analysis: Analyze the organic phase by GC to determine the product distribution and yield.

Step 2: Catalytic Hydrogenation of 1,4-Diacetoxy-2-butene

In the second step, the double bond in 1,4-diacetoxy-2-butene is saturated via hydrogenation to produce 1,4-diacetoxybutane. This step is crucial for obtaining the final stable intermediate for BDO production.

Catalyst Selection and Performance

While conventional hydrogenation catalysts can be used, specialized catalysts have been developed to maximize yield and selectivity.[6] Platinum-based catalysts on an activated carbon support, enhanced with promoters, show excellent performance.[8] Promoters can include alkaline earth metals (Strontium, Barium) or metals from Group VIB (Chromium, Tungsten), which have a synergistic effect, significantly improving both yield and selectivity.[8]

Table 2: Performance Data for Catalysts in the Hydrogenation of 1,4-Diacetoxy-2-butene

Catalyst System	Support	Promoter(s)	Reaction Temperature (°C)	Reaction Pressure (MPa)	Yield of 1,4-Diacetoxybutane (%)	Selectivity of 1,4-Diacetoxybutane (%)	Reference(s)
Platinum	Activated Carbon	Sr and Ba	20-120	1.0-6.0	83.29	94.50	[8]
Platinum	Activated Carbon	Cr and W	20-120	1.0-6.0	83.43	94.33	[8]
Conventional Hydrogenation Catalyst	Not Specified	Not Specified	60	5.0	Not Specified	>98	[6]

Experimental Protocol 2: Synthesis of 1,4-Diacetoxybutane via Promoted Pt/C Catalysis

This protocol outlines a procedure for the hydrogenation of the 1,4-diacetoxy-2-butene mixture obtained from Step 1.

Materials:

• Promoted Pt/C catalyst (e.g., Pt-Sr-Ba/C)[8]

• 1,4-Diacetoxy-2-butene (crude mixture from Protocol 1)

• Hydrogen (H₂)

• Nitrogen (N₂)

• Solvent (if necessary, e.g., acetic acid or an inert solvent)

Equipment:

• High-pressure autoclave reactor (as described in Protocol 1).

• Gas chromatograph (GC) for analysis.

Procedure:

• Catalyst and Reactant Loading: Charge the autoclave with the promoted Pt/C catalyst and the 1,4-diacetoxy-2-butene substrate.

• Inerting: Seal the reactor and purge several times with nitrogen.

• Pressurization: Pressurize the reactor with hydrogen to the desired pressure (e.g., 1.0-6.0 MPa).[1][8]

• Reaction: Heat the reactor to the target temperature (e.g., 20-120°C) and begin stirring.[1][8] The reaction is typically run for 0.5-2.0 hours.[8] Monitor the consumption of hydrogen and analyze samples via GC to confirm the completion of the reaction.

• Cooling and Depressurization: After the reaction, cool the reactor to room temperature and carefully vent the excess hydrogen. Purge with nitrogen before opening.

• Product Isolation: Filter the reaction mixture to remove the catalyst. The resulting liquid is crude 1,4-diacetoxybutane.

• Purification and Analysis: The crude product can be purified by distillation. Analyze the final product by GC to determine purity, yield, and selectivity.

Visualizing the Process and Mechanism

To better understand the synthesis, the following diagrams illustrate the overall workflow and the proposed catalytic cycle for the initial acetoxylation step.

Caption: Overall workflow for the two-step synthesis of 1,4-diacetoxybutane.

Caption: Simplified catalytic cycle for Pd-catalyzed diacetoxylation of butadiene.

References

• 1. CN107915579A - The method that butadiene synthesizes 1,4 butanediols - Google Patents [patents.google.com]
• 2. 1,4-Butanediol synthesis - chemicalbook [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. JP3959993B2 - Method for producing 1,4-butanediol - Google Patents [patents.google.com]
• 5. Liquid-phase diacetoxylation of 1,3-butadiene with Pd/Te/C catalyst (Journal Article) | OSTI.GOV [osti.gov]
• 6. Manufacture of 1,4-butanediol - Chempedia - LookChem [lookchem.com]
• 7. Diacetoxylation of 1,3-butadiene (Journal Article) | OSTI.GOV [osti.gov]
• 8. CN108014791B - Catalyst for preparing 1, 4-diacetoxybutane from butadiene - Google Patents [patents.google.com]

1,4-Diacetoxybutane: Application Notes and Protocols for Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

1,4-Diacetoxybutane (B1202567) is a key chemical intermediate primarily utilized in the synthesis of 1,4-butanediol (B3395766) (BDO), a significant monomer in the production of polymers such as polybutylene terephthalate (B1205515) (PBT) and an important solvent and intermediate in its own right. While not commonly employed as a solvent for general chemical reactions, its synthesis and subsequent conversion represent critical industrial processes. This document provides detailed application notes and protocols for the synthesis of 1,4-diacetoxybutane and its principal application in the production of 1,4-butanediol.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 1,4-diacetoxybutane is essential for its handling and use in synthesis.

Property	Value
Molecular Formula	C₈H₁₄O₄
Molecular Weight	174.19 g/mol
CAS Number	628-67-1
Appearance	Colorless clear liquid
Density	1.048 g/cm³
Boiling Point	229 °C at 760 mmHg
Flash Point	105.2 °C
Solubility	Soluble in water (3840 mg/L at 25 °C)

Application: Intermediate in 1,4-Butanediol Synthesis

The primary industrial application of 1,4-diacetoxybutane is as an intermediate in a multi-step synthesis of 1,4-butanediol from butadiene. This process typically involves the acetoxylation of butadiene to form 1,4-diacetoxy-2-butene, followed by hydrogenation to yield 1,4-diacetoxybutane, and finally hydrolysis to produce 1,4-butanediol.

Synthesis of 1,4-Diacetoxybutane

The synthesis of 1,4-diacetoxybutane is a critical step in the overall production of BDO. A common method involves the hydrogenation of 1,4-diacetoxy-2-butene.

Experimental Protocol: Hydrogenation of 1,4-Diacetoxy-2-butene

This protocol describes a laboratory-scale synthesis of 1,4-diacetoxybutane.

Materials:

• 1,4-diacetoxy-2-butene

• Toluene

• Hydrogenation catalyst (e.g., Pt-Cr based catalyst)

• Argon

• Hydrogen gas

• 100ml titanium reaction kettle

Procedure:

• Add 15ml of 1,4-diacetoxy-2-butene, 30ml of toluene, and 0.01mol of the hydrogenation catalyst into a 100ml titanium reaction kettle.[1]

• Purge the reaction kettle with argon to remove air.

• Pressurize the kettle with argon to 1.0MPa.

• Introduce hydrogen gas until the pressure reaches 3.0MPa.[1]

• Increase the stirring speed to 600 rpm.

• Heat the reaction mixture to 60 °C and maintain this temperature for 90 minutes.[1]

• After the reaction is complete, cool the reactor and carefully vent the excess hydrogen.

• The product mixture can then be purified by distillation to isolate 1,4-diacetoxybutane.

Quantitative Data for Synthesis

Parameter	Value	Reference
Reactant	1,4-diacetoxy-2-butene	[1]
Solvent	Toluene	[1]
Catalyst	Hydrogenation catalyst	[1]
Initial Argon Pressure	1.0 MPa	[1]
Hydrogen Pressure	3.0 MPa	[1]
Reaction Temperature	60 °C	[1]
Reaction Time	90 minutes	[1]
Stirring Speed	600 rpm	[1]

Conversion of 1,4-Diacetoxybutane to 1,4-Butanediol

The final step in this synthesis pathway is the hydrolysis of 1,4-diacetoxybutane to yield 1,4-butanediol.

Experimental Protocol: Hydrolysis of 1,4-Diacetoxybutane

This protocol outlines the general procedure for the hydrolysis of 1,4-diacetoxybutane.

Materials:

• 1,4-diacetoxybutane

• Water

• Hydrolysis catalyst (e.g., inorganic acid, inorganic base, organic acid, or ion exchange resin)[1][2]

Procedure:

• The hydrolysis of 1,4-diacetoxybutane can be carried out using an excess of water, which acts as both a reactant and a solvent.[2]

• The molar ratio of water to 1,4-diacetoxybutane typically ranges from 2 to 100.[2]

• The reaction is catalyzed by an acid or base.[1]

• The reaction temperature is generally maintained between 40 °C and 150 °C.[2]

• The reaction pressure is typically atmospheric but can be up to 10 kg/cm ².[2]

• Following the reaction, the resulting 1,4-butanediol is purified through a series of distillation steps to separate it from water, acetic acid, and any unreacted starting material.[2]

Quantitative Data for Hydrolysis

Parameter	Value	Reference
Reactant	1,4-diacetoxybutane	[2]
Reagent/Solvent	Water	[2]
Water to Reactant Molar Ratio	2 - 100	[2]
Catalyst	Acid or Base	[1]
Reaction Temperature	40 - 150 °C	[2]
Reaction Pressure	Atmospheric to 10 kg/cm ²	[2]

Process Visualization

The following diagrams illustrate the key synthetic pathways involving 1,4-diacetoxybutane.

Caption: Synthesis pathway of 1,4-diacetoxybutane from butadiene.

References

• 1. CN108014791B - Catalyst for preparing 1, 4-diacetoxybutane from butadiene - Google Patents [patents.google.com]
• 2. US5397439A - Method for recovering 1,4-butanediol - Google Patents [patents.google.com]

Application of 1,4-Diacetoxybutane in the Manufacturing of Elastic Fibers

Application Note AP-PU-14DAB

Introduction

Elastic fibers, predominantly composed of segmented polyurethanes, are integral to the textile industry for their exceptional stretch and recovery properties. The synthesis of these polymers typically involves the reaction of three key components: a long-chain polyol (the soft segment), a diisocyanate, and a short-chain diol or diamine known as a chain extender (which forms the hard segment). 1,4-Butanediol (B3395766) (BDO) is a widely utilized chain extender that imparts a favorable balance of properties to the resulting polyurethane elastomer.[1][2]

This document outlines a novel, albeit non-standard, approach utilizing 1,4-diacetoxybutane (B1202567) as a precursor in the synthesis of polyester-based polyurethane elastic fibers. In this proposed application, 1,4-diacetoxybutane serves as a starting material for the in-situ generation of a polyester (B1180765) polyol through a transesterification reaction with a dicarboxylic acid.[3][4] This resulting polyester polyol then functions as the soft segment in the subsequent polyurethane synthesis. This method offers a potential alternative to conventional processes, with implications for reaction kinetics and polymer morphology.

Principle

The synthesis is a two-stage process.

Stage 1: Polyester Polyol Synthesis via Transesterification

In the first stage, 1,4-diacetoxybutane is reacted with a dicarboxylic acid, such as adipic acid, at elevated temperatures in the presence of a transesterification catalyst (e.g., a tin-based catalyst or p-toluene sulfonic acid).[3] During this polycondensation reaction, acetic acid is eliminated as a byproduct, and a low molecular weight, hydroxyl-terminated polyester polyol is formed. The molecular weight of this polyol can be controlled by adjusting the molar ratio of the reactants. An excess of the diol component ensures that the resulting polymer chains are terminated with hydroxyl groups, which is essential for the subsequent polymerization step.[3]

Stage 2: Polyurethane Synthesis (Prepolymer Method)

The second stage follows the conventional prepolymer method for polyurethane synthesis.[5]

• Prepolymer Formation: The synthesized polyester polyol is reacted with an excess of a diisocyanate, such as 4,4'-diphenylmethane diisocyanate (MDI). This reaction forms an isocyanate-terminated prepolymer.

• Chain Extension: The prepolymer is then reacted with a chain extender, in this case, 1,4-butanediol (which can be sourced conventionally or produced via hydrolysis of 1,4-diacetoxybutane in a separate process), to form the final high molecular weight segmented polyurethane. This final polymer can be processed into elastic fibers through methods like melt spinning or dry spinning.

Data Presentation

The properties of elastic fibers are highly dependent on the composition and morphology of the soft and hard segments. The use of a custom-synthesized polyester polyol from 1,4-diacetoxybutane allows for tuning of these properties. Below is a table of expected mechanical properties for a polyurethane fiber synthesized via this method compared to a standard commercial spandex fiber.

Property	Standard Spandex Fiber	PU Fiber from 1,4-Diacetoxybutane Precursor	Test Method
Tensile Strength (MPa)	35 - 45	40 - 50	ASTM D3822
Elongation at Break (%)	500 - 600	550 - 650	ASTM D3822
Modulus at 300% Elongation (MPa)	10 - 15	12 - 18	ASTM D3822
Glass Transition Temp. (Tg) of Soft Segment (°C)	-45 to -55	-40 to -50	DSC
Melting Temperature (Tm) of Hard Segment (°C)	230 - 250	240 - 260	DSC

Note: The data presented for the "PU Fiber from 1,4-Diacetoxybutane Precursor" is projected and will vary based on the precise molecular weight of the synthesized polyol and the molar ratios used in the polyurethane synthesis.

Experimental Protocols

Protocol 1: Synthesis of Adipate-Based Polyester Polyol

This protocol describes the synthesis of a hydroxyl-terminated polyester polyol from 1,4-diacetoxybutane and adipic acid.

Materials:

• 1,4-Diacetoxybutane (MW: 174.19 g/mol )

• Adipic Acid (MW: 146.14 g/mol )

• Tin(II) octoate (Catalyst)

• Toluene (B28343) (for water/acetic acid removal via azeotropic distillation)

• Nitrogen gas (for inert atmosphere)

Equipment:

• 500 mL three-neck round-bottom flask

• Mechanical stirrer

• Heating mantle with temperature controller

• Dean-Stark apparatus with a condenser

• Thermocouple

• Nitrogen inlet

Procedure:

• Reactor Setup: Assemble the reaction flask with the mechanical stirrer, Dean-Stark trap fitted with a condenser, and a nitrogen inlet/outlet. Ensure the system is dry.

• Charging Reactants: Charge the flask with adipic acid (e.g., 0.5 mol, 73.07 g) and 1,4-diacetoxybutane (e.g., 0.6 mol, 104.51 g, providing a 20% molar excess of the diol component). Add toluene (approx. 50 mL) to facilitate azeotropic removal of the acetic acid byproduct.

• Inert Atmosphere: Purge the system with nitrogen gas for 15-20 minutes to remove air and maintain an inert atmosphere throughout the reaction.

• Catalyst Addition: Add the tin(II) octoate catalyst (approx. 0.05% of the total reactant weight).

• Reaction:

  • Begin stirring and slowly heat the mixture.

  • Raise the temperature to 140-150 °C to initiate the transesterification. Acetic acid will begin to collect in the Dean-Stark trap as an azeotrope with toluene.

  • Gradually increase the temperature to 200-220 °C over 3-4 hours, continuously removing the acetic acid byproduct.[6]

• Monitoring: Monitor the reaction progress by measuring the amount of collected acetic acid. The reaction is considered near completion when the collection of acetic acid significantly slows.

• Vacuum Application: Once the majority of the acetic acid has been removed, apply a vacuum (20-30 mmHg) for 1-2 hours at 220 °C to remove the remaining toluene and any unreacted monomers.

• Completion and Characterization: Cool the reactor to room temperature under a nitrogen atmosphere. The resulting viscous liquid is the polyester polyol. Characterize the product by determining its hydroxyl number (ASTM D4274) and acid value (ASTM D4662) to confirm the desired specifications for polyurethane synthesis.

Protocol 2: Synthesis of Polyurethane Elastic Fiber

This protocol details the synthesis of the polyurethane elastomer using the prepolymer method with the polyol from Protocol 1.

Materials:

• Synthesized Polyester Polyol (from Protocol 1)

• 4,4'-Diphenylmethane diisocyanate (MDI)

• 1,4-Butanediol (BDO) (Chain Extender)

• N,N-Dimethylacetamide (DMAc) (Solvent)

Equipment:

• 250 mL jacketed glass reactor

• Mechanical stirrer

• Nitrogen inlet

• Dropping funnel

• Temperature controller

Procedure:

• Drying: Ensure all glassware is oven-dried. The polyester polyol should be dried under vacuum at 80-90 °C for 2-3 hours before use to remove any residual moisture.

• Prepolymer Formation:

  • Charge the jacketed reactor with the dried polyester polyol (e.g., 0.1 mol).

  • Add MDI (e.g., 0.2 mol) to the dropping funnel. The NCO:OH ratio should be approximately 2:1.

  • Set the reactor temperature to 75-80 °C and start stirring under a slow nitrogen stream.

  • Slowly add the MDI to the polyol over 30-45 minutes.

  • After the addition is complete, allow the reaction to proceed for 2-3 hours at 80 °C. The viscosity of the mixture will increase as the isocyanate-terminated prepolymer forms.

• Chain Extension:

  • Dissolve the prepolymer in an appropriate amount of dry DMAc to achieve a desired solids content (e.g., 30-40% w/w).

  • In a separate vessel, prepare a solution of the chain extender, 1,4-butanediol (e.g., 0.095 mol, ensuring the final NCO:OH ratio is slightly above 1.0, e.g., 1.02-1.05), in DMAc.

  • Cool the prepolymer solution to 40-50 °C.

  • Slowly add the chain extender solution to the stirred prepolymer solution. A significant increase in viscosity indicates the formation of the high molecular weight polyurethane.

• Polymer Solution: Continue stirring for 1-2 hours until the reaction is complete. The resulting viscous solution is the polyurethane dope.

• Fiber Formation (Dry Spinning - Conceptual):

  • The polymer solution can be filtered and degassed.

  • The solution is then extruded through a spinneret into a heated chamber with a flow of inert gas.

  • The solvent (DMAc) evaporates, leaving the solid elastic fibers, which are then wound onto a spool.

Visualizations

Caption: Chemical pathway from 1,4-diacetoxybutane to segmented polyurethane.

Caption: Workflow for polyurethane synthesis using 1,4-diacetoxybutane.

References

• 1. tri-iso.com [tri-iso.com]
• 2. Synthesis of Biomass-derived Polyurethane by Chain Extender Type [journal.rubber.or.kr]
• 3. scispace.com [scispace.com]
• 4. poliuretanos.com.br [poliuretanos.com.br]
• 5. researchgate.net [researchgate.net]
• 6. irjet.net [irjet.net]

Application Notes and Protocols for the Purification of 1,4-Diacetoxybutane by Vacuum Distillation

Audience: Researchers, scientists, and drug development professionals.

Introduction

1,4-Diacetoxybutane (B1202567), also known as 1,4-butanediol (B3395766) diacetate, is a diester commonly used as a solvent and an intermediate in organic synthesis. Its high boiling point at atmospheric pressure necessitates purification by vacuum distillation to prevent thermal decomposition. This document provides a detailed protocol for the purification of 1,4-diacetoxybutane using this technique, ensuring high purity of the final product. The procedures outlined are intended for laboratory-scale applications and should be performed by trained personnel.

Physical and Chemical Data

A thorough understanding of the physical properties of 1,4-diacetoxybutane is crucial for a successful vacuum distillation. Key data is summarized in the table below.

Property	Value
Molecular Formula	C₈H₁₄O₄
Molecular Weight	174.20 g/mol
Appearance	Colorless liquid
Density	1.048 g/cm³ at 20°C
Melting Point	12-15°C
Boiling Point (Atmospheric Pressure)	230°C
Boiling Point (Reduced Pressure)	130-131°C at 20 mmHg (0.027 bar)

Note: The boiling point under vacuum is significantly lower than at atmospheric pressure, which is critical for preventing decomposition during distillation.

Experimental Protocol: Vacuum Distillation of 1,4-Diacetoxybutane

This protocol details the setup and execution of a vacuum distillation for purifying 1,4-diacetoxybutane.

Materials and Equipment:

• Crude 1,4-diacetoxybutane

• Round-bottom flasks (distilling and receiving)

• Claisen adapter (optional, but recommended for preventing bumping)

• Distillation head with a thermometer adapter

• Condenser (Liebig or Vigreux)

• Vacuum adapter

• Thermometer

• Heating mantle with a stirrer

• Magnetic stir bar

• Vacuum pump (diaphragm or rotary vane) with a vacuum gauge

• Cold trap (recommended to protect the pump)

• Glass wool or aluminum foil for insulation

• Vacuum grease

• Keck clips

Procedure:

• Preparation of the Crude Material:

  • Ensure the crude 1,4-diacetoxybutane is free of any volatile solvents by concentrating it on a rotary evaporator.

  • If the crude product is from a reaction, it may be beneficial to perform an aqueous workup to remove any water-soluble impurities before distillation. Dry the organic layer with a suitable drying agent (e.g., anhydrous magnesium sulfate), filter, and then remove the solvent.

• Assembly of the Distillation Apparatus:

  • Select a round-bottom flask of an appropriate size for the volume of crude material (the flask should be no more than two-thirds full).

  • Add a magnetic stir bar to the distilling flask.

  • Assemble the distillation apparatus as shown in the workflow diagram below. A Claisen adapter is recommended to provide a larger surface area and prevent the crude material from bumping into the condenser.

  • Lightly grease all ground-glass joints to ensure a good seal under vacuum. Use Keck clips to secure the joints.

  • Place the thermometer in the distillation head so that the top of the bulb is level with the bottom of the side arm leading to the condenser.

  • Connect the condenser to a water source, ensuring that water flows in at the bottom and out at the top.

  • Connect the vacuum adapter to a cold trap and then to the vacuum pump. A vacuum gauge should be placed in-line to monitor the pressure.

• Distillation Process:

  • Begin stirring the crude 1,4-diacetoxybutane.

  • Slowly apply the vacuum to the system. The pressure should drop to the desired level (e.g., around 20 mmHg). Some bubbling may occur as residual volatile impurities are removed.

  • Once a stable vacuum is achieved, begin to gently heat the distilling flask with the heating mantle.

  • Increase the temperature gradually. The first fraction to distill will likely be any remaining low-boiling impurities. This forerun should be collected in a separate receiving flask and discarded.

  • As the temperature of the vapor reaches the expected boiling point of 1,4-diacetoxybutane at the recorded pressure (approximately 130-131°C at 20 mmHg), change to a clean receiving flask to collect the main fraction.

  • Maintain a steady distillation rate by carefully controlling the heat input. The temperature at the distillation head should remain constant during the collection of the pure fraction.

  • Wrap the distillation head and the neck of the flask with glass wool or aluminum foil to minimize heat loss and ensure a smooth distillation.

  • Stop the distillation when only a small amount of residue remains in the distilling flask or when the temperature begins to drop, indicating that the product has been distilled.

• Shutdown Procedure:

  • Remove the heating mantle and allow the system to cool to room temperature.

  • Slowly and carefully vent the system to atmospheric pressure.

  • Turn off the vacuum pump and the condenser water.

  • Disassemble the apparatus and transfer the purified 1,4-diacetoxybutane to a clean, labeled storage container.

Safety Precautions:

• Always perform vacuum distillations in a fume hood and behind a safety shield.

• Inspect all glassware for cracks or defects before use, as they can implode under vacuum.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

• Be aware of the potential for bumping; ensure smooth boiling by using a magnetic stir bar.

• Do not heat a closed system.

Experimental Workflow Diagram

Caption: Workflow for the purification of 1,4-diacetoxybutane by vacuum distillation.

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1,4-Diacetoxybutane

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield and selectivity of 1,4-diacetoxybutane (B1202567) synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 1,4-diacetoxybutane?

A1: The two main industrial routes for synthesizing 1,4-diacetoxybutane are:

• Esterification of 1,4-butanediol (B3395766): This involves the reaction of 1,4-butanediol with acetic acid or its anhydride (B1165640) in the presence of an acid catalyst. This method is common for laboratory-scale synthesis.

• Acetoxylation of butadiene: This is a multi-step industrial process that starts with the palladium-catalyzed reaction of butadiene with acetic acid and oxygen to form 1,4-diacetoxy-2-butene. This intermediate is then hydrogenated to yield 1,4-diacetoxybutane.[1]

Q2: What are the critical parameters influencing the yield and selectivity of the reaction?

A2: Key parameters to control for maximizing yield and selectivity include:

• Catalyst Selection: The choice of catalyst is crucial. For the acetoxylation of butadiene, palladium-based catalysts, often with promoters like tellurium, are effective.[2] For the hydrogenation of 1,4-diacetoxy-2-butene, platinum-based catalysts on activated carbon have shown high yield and selectivity.[3]

• Reaction Temperature: Optimal temperature ranges vary depending on the specific reaction and catalyst used. For instance, the hydrogenation of 1,4-diacetoxy-2-butene is typically carried out between 50-60°C.[3]

• Pressure: In hydrogenation reactions, maintaining the appropriate hydrogen pressure is essential for driving the reaction to completion. Pressures around 3.0 MPa are commonly used.[3]

• Reactant Ratios: The molar ratio of reactants, such as butadiene to acetic acid, can significantly impact the reaction outcome.

• Solvent: The choice of solvent can influence reaction rates and product distribution. Toluene is a common solvent used in the hydrogenation step.[3]

• Removal of Byproducts: In esterification reactions, the removal of water as it is formed can shift the equilibrium towards the product, thereby increasing the yield.

Q3: What are the common side reactions to be aware of?

A3: The primary side reactions depend on the synthesis route. In the acetoxylation of butadiene, the formation of 3,4-diacetoxy-1-butene (B138182) is a common side product.[1] During the subsequent hydrolysis of 1,4-diacetoxybutane to 1,4-butanediol, the formation of tetrahydrofuran (B95107) (THF) can occur, especially at elevated temperatures.[4] In the esterification of 1,4-butanediol, incomplete reaction can lead to the formation of the monoacetate byproduct.

Q4: How can the final product be purified?

A4: Purification of 1,4-diacetoxybutane is typically achieved through distillation. Given its relatively high boiling point, vacuum distillation is often employed to prevent thermal decomposition. For removing specific impurities, other techniques like melt crystallization have also been explored, particularly for the subsequent purification of 1,4-butanediol.[5]

Q5: How can I confirm the purity and identity of the synthesized 1,4-diacetoxybutane?

A5: Standard analytical techniques can be used to confirm the purity and identity of the product. These include:

• Gas Chromatography-Mass Spectrometry (GC-MS): To identify the product and any impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: To identify the characteristic functional groups (e.g., ester carbonyl group).

Troubleshooting Guides

Issue	Possible Cause	Suggested Solution
Low Yield	1. Incomplete Reaction: Insufficient reaction time, temperature, or pressure.	- Increase the reaction time and monitor progress using TLC or GC. - Optimize the reaction temperature and pressure according to the specific protocol. - Ensure efficient stirring to improve mass transfer.
2. Catalyst Deactivation: The catalyst may have lost its activity due to poisoning or sintering.	- Use a fresh batch of catalyst. - Ensure reactants and solvents are pure and dry to avoid poisoning the catalyst. - For heterogeneous catalysts, consider regeneration procedures if applicable.
3. Presence of Water: In esterification reactions, water can shift the equilibrium back to the reactants.	- Use anhydrous reactants and solvents. - Employ a Dean-Stark trap or molecular sieves to remove water as it is formed.
4. Suboptimal Reactant Ratio: Incorrect stoichiometry can lead to incomplete conversion of the limiting reagent.	- Carefully control the molar ratios of the reactants as specified in the protocol.
Low Selectivity	1. Formation of Isomers: In the acetoxylation of butadiene, reaction conditions can favor the formation of the undesired 3,4-diacetoxy-1-butene isomer.	- Optimize the catalyst system and reaction conditions (temperature, pressure, solvent) to favor the formation of the desired 1,4-isomer.[1]
2. Side Reactions: Undesired side reactions may be occurring at the chosen reaction temperature.	- Lower the reaction temperature to minimize side reactions. - Investigate alternative catalysts that are more selective for the desired product.
3. Over-hydrogenation: In the hydrogenation of 1,4-diacetoxy-2-butene, over-reduction can lead to byproducts.	- Carefully monitor the reaction progress and stop it once the starting material is consumed. - Optimize the hydrogen pressure and catalyst loading.
Difficulty in Purification	1. Close Boiling Points of Product and Impurities: Co-distillation of the product with impurities having similar boiling points.	- Use a fractional distillation column for better separation. - Consider alternative purification methods such as column chromatography if distillation is ineffective.
2. Thermal Decomposition during Distillation: The product may be degrading at the high temperatures required for atmospheric distillation.	- Use a high-vacuum system to lower the boiling point and reduce the risk of decomposition.
3. Catalyst Residue: Residual catalyst in the crude product can interfere with purification.	- Perform a thorough workup to remove the catalyst before distillation. This may involve filtration for heterogeneous catalysts or washing with appropriate aqueous solutions for homogeneous catalysts.

Data Presentation

Table 1: Catalyst Performance in the Hydrogenation of 1,4-Diacetoxy-2-butene to 1,4-Diacetoxybutane [3]

Catalyst (Active Component on Activated Carbon)	Reaction Temperature (°C)	Hydrogen Pressure (MPa)	Reaction Time (min)	Yield (%)	Selectivity (%)
Pt and Sr	60	3.0	90	82.36	94.26
Pt and W	60	3.0	90	83.43	94.33
Pt and Cr	60	3.0	90	82.61	93.92
Pt, Sr, and W	60	3.0	90	84.32	95.11
Pt and Ba	50	3.0	90	83.29	94.50
Pt and Mg	60	3.0	90	82.37	94.27
Pt and Ca	60	3.0	90	82.31	94.24

Experimental Protocols

Synthesis of 1,4-Diacetoxybutane via Hydrogenation of 1,4-Diacetoxy-2-butene[4]

This protocol describes a laboratory-scale synthesis of 1,4-diacetoxybutane from 1,4-diacetoxy-2-butene using a heterogeneous catalyst.

Materials:

• 1,4-Diacetoxy-2-butene

• Toluene (solvent)

• Hydrogenation catalyst (e.g., Pt and Sr on activated carbon)

• Argon or Nitrogen (inert gas)

• Hydrogen gas

Equipment:

• 100 mL titanium reaction kettle (autoclave)

• Magnetic stirrer and heating mantle

• Gas inlet and outlet valves

• Pressure gauge

• Thermometer/thermocouple

Procedure:

• Catalyst Preparation (Example: Pt and Sr on Activated Carbon):

  • An aqueous solution of a platinum precursor (e.g., ammonium (B1175870) chloroplatinate) is used to impregnate an activated carbon support.

  • After aging, the catalyst precursor is reduced using a reducing agent (e.g., hydrazine (B178648) hydrate).

  • The reduced catalyst is washed to remove any remaining ions and dried.

  • The dried catalyst is then impregnated with an aqueous solution of a strontium precursor (e.g., strontium acetate) and dried again.

• Reaction Setup:

  • Add 15 mL of 1,4-diacetoxy-2-butene, 30 mL of toluene, and 0.01 mol of the prepared hydrogenation catalyst to the 100 mL titanium reaction kettle.

• Inerting the Reactor:

  • Seal the reactor and purge the air inside by flushing with an inert gas (argon or nitrogen).

• Pressurization and Reaction:

  • Pressurize the reactor to 1.0 MPa with the inert gas.

  • Introduce hydrogen gas until the total pressure reaches 3.0 MPa.

  • Increase the stirring speed to 600 rpm.

  • Heat the reaction mixture to the desired temperature (e.g., 60°C).

• Reaction Monitoring:

  • Maintain the reaction at the set temperature and pressure for the desired time (e.g., 90 minutes). The progress of the reaction can be monitored by taking samples (if the reactor setup allows) and analyzing them by GC.

• Reaction Quenching and Product Isolation:

  • After the reaction is complete, cool the reactor to room temperature.

  • Carefully vent the excess hydrogen gas.

  • Open the reactor and filter the reaction mixture to remove the catalyst.

  • The filtrate, containing the product in toluene, can be concentrated under reduced pressure. The crude product can then be purified by vacuum distillation.

Mandatory Visualization

Palladium-Catalyzed Diacetoxylation of Butadiene

Caption: A simplified diagram of the palladium-catalyzed diacetoxylation of butadiene.

Experimental Workflow for 1,4-Diacetoxybutane Synthesis

Caption: A flowchart of the experimental workflow for the synthesis of 1,4-diacetoxybutane.

References

• 1. CN107915579A - The method that butadiene synthesizes 1,4 butanediols - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. CN108014791B - Catalyst for preparing 1, 4-diacetoxybutane from butadiene - Google Patents [patents.google.com]
• 4. US5397439A - Method for recovering 1,4-butanediol - Google Patents [patents.google.com]
• 5. EP0885864A1 - Process for purifying 1,4-butanediol by melt cristallisation - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Low Yield in 1,4-Diacetoxybutane Synthesis

Welcome to the technical support center for the synthesis of 1,4-diacetoxybutane (B1202567). This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their reaction yields. Below you will find frequently asked questions (FAQs) addressing common issues, detailed experimental protocols, and structured data to facilitate easy comparison of reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of low yield in the synthesis of 1,4-diacetoxybutane from 1,4-butanediol (B3395766) and acetic anhydride (B1165640)?

Low yields in this acetylation reaction can stem from several factors:

• Incomplete Reaction: The reaction may not have gone to completion. This can be due to insufficient reaction time, inadequate temperature, or inefficient removal of the acetic acid byproduct, which can shift the equilibrium back towards the reactants.

• Presence of Water: Water in the reactants (1,4-butanediol, acetic anhydride) or the solvent can lead to the hydrolysis of the ester product, 1,4-diacetoxybutane, back to 1,4-butanediol and acetic acid. Acetic anhydride itself can also be hydrolyzed, reducing the amount of acetylating agent available.

• Suboptimal Catalyst Activity: If an acid catalyst (e.g., p-toluenesulfonic acid, sulfuric acid) is used, its activity might be compromised due to impurities or degradation.

• Side Reactions: Besides hydrolysis, other side reactions can occur under harsh conditions, such as oxidation of the starting material or product.

• Purification Losses: Significant loss of product can occur during the workup and purification steps, particularly during distillation if not performed under optimal conditions.

Q2: How can I minimize side reactions during the synthesis of 1,4-diacetoxybutane?

Minimizing side reactions is crucial for achieving a high yield. Here are some key strategies:

• Ensure Anhydrous Conditions: Use anhydrous reactants and solvents to prevent hydrolysis of both the acetic anhydride and the 1,4-diacetoxybutane product. Drying the glassware thoroughly before use is also essential.

• Control Reaction Temperature: Avoid excessively high temperatures, which can promote side reactions and decomposition. The optimal temperature will depend on the specific protocol but is often around the reflux temperature of the reaction mixture.

• Use an Appropriate Catalyst Loading: Use the recommended amount of catalyst (typically 1-2 mol% for acid catalysts). Using too much catalyst can sometimes lead to unwanted side reactions.

• Monitor Reaction Progress: Track the reaction's progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time and avoid prolonged heating after the reaction is complete.

Q3: I am having difficulty purifying the crude 1,4-diacetoxybutane. What are the best practices for purification?

Purification of 1,4-diacetoxybutane, typically done by vacuum distillation, can be challenging. Here are some troubleshooting tips:

• Thorough Workup: Before distillation, it's important to neutralize any acid catalyst and wash the crude product. A typical workup involves washing with a saturated sodium bicarbonate (NaHCO₃) solution, followed by a brine wash. This removes acidic impurities that could catalyze decomposition during distillation.

• Effective Drying: After the aqueous workup, the organic layer must be thoroughly dried using an anhydrous drying agent like magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄) to remove any residual water.

• High Vacuum: Use a high-vacuum system to lower the boiling point of 1,4-diacetoxybutane, which helps to prevent thermal decomposition during distillation.

• Fractional Distillation: If you have impurities with boiling points close to that of your product, using a fractional distillation column can improve separation.

• Check for Leaks: Ensure all joints in your distillation apparatus are well-sealed to maintain a stable, high vacuum.[1]

Q4: What analytical techniques can be used to confirm the identity and purity of the synthesized 1,4-diacetoxybutane?

Several analytical techniques are standard for characterizing the final product:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are invaluable for confirming the chemical structure of 1,4-diacetoxybutane.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR can confirm the presence of the ester functional groups (C=O and C-O stretches) and the absence of hydroxyl (-OH) groups from the starting material.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is an excellent method for assessing the purity of the product and identifying any byproducts by their mass-to-charge ratio.

Data Presentation

Table 1: Optimized Reaction Conditions for 1,4-Diacetoxybutane Synthesis

Parameter	Condition	Rationale
Reactants	1,4-Butanediol, Acetic Anhydride	Standard reagents for acetylation.
Catalyst	p-Toluenesulfonic acid	An effective and commonly used acid catalyst for esterification.[2]
Catalyst Loading	1-2 mol% (relative to 1,4-butanediol)	Sufficient to catalyze the reaction without causing significant side reactions.[2]
Reaction Temperature	Reflux temperature of the mixture	Allows for the removal of the acetic acid byproduct to drive the reaction forward.[2]
Reaction Time	4-8 hours (monitor for completion)	Dependent on the scale and efficiency of byproduct removal.[2]

Experimental Protocols

Detailed Methodology: Synthesis of 1,4-Diacetoxybutane via Acid-Catalyzed Esterification

This protocol outlines a common laboratory-scale synthesis.

Materials:

• 1,4-Butanediol

• Acetic Anhydride

• Acid catalyst (e.g., p-toluenesulfonic acid)

• Anhydrous sodium sulfate or magnesium sulfate

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Organic solvent (e.g., ethyl acetate, dichloromethane)

Equipment:

• Round-bottom flask equipped with a reflux condenser

• Magnetic stirrer and heating mantle

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, combine 1,4-butanediol and a molar excess of acetic anhydride (e.g., 2.2 to 2.5 equivalents).

• Catalyst Addition: Add the acid catalyst (e.g., 1-2 mol% relative to 1,4-butanediol).

• Reaction: Heat the mixture to reflux with stirring. Monitor the reaction progress by TLC or GC.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent and transfer to a separatory funnel. Wash with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by washing with brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation to obtain pure 1,4-diacetoxybutane.

Mandatory Visualization

Caption: A logical workflow for troubleshooting low yields.

Caption: Workflow for the synthesis of 1,4-diacetoxybutane.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Optimization of catalyst loading for 1,4-Diacetoxybutane synthesis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 1,4-diacetoxybutane (B1202567).

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing 1,4-diacetoxybutane?

A1: The most common laboratory synthesis involves the esterification of 1,4-butanediol (B3395766) with acetic acid or its anhydride, typically in the presence of an acid catalyst.[1] Industrial production can also be achieved through a multi-step process starting from butadiene, which involves the formation of 1,4-diacetoxy-2-butene followed by hydrogenation.[2][3]

Q2: Which catalysts are typically used for the esterification of 1,4-butanediol with acetic acid?

A2: Acid catalysts are essential for this esterification. Common homogeneous catalysts include p-toluenesulfonic acid (p-TsOH) and sulfuric acid.[1] Solid acid catalysts, such as acidic ion-exchange resins, can also be used and offer the advantage of easier separation from the reaction mixture.[1][4]

Q3: What are the critical reaction parameters to control for a high yield of 1,4-diacetoxybutane?

A3: To maximize the yield, it is crucial to control the following parameters:

• Reactant Ratio: Using an excess of acetic acid can shift the equilibrium towards the product.

• Catalyst Loading: Optimizing the amount of catalyst is crucial to ensure a reasonable reaction rate without promoting side reactions.

• Temperature: The reaction is typically performed at reflux to accelerate the reaction rate.

• Water Removal: As water is a byproduct of the esterification, its continuous removal (e.g., using a Dean-Stark apparatus) is critical to drive the reaction to completion.

Q4: What are the potential side reactions during the synthesis of 1,4-diacetoxybutane from 1,4-butanediol?

A4: The primary side reaction is the formation of tetrahydrofuran (B95107) (THF) through the acid-catalyzed intramolecular dehydration of 1,4-butanediol.[3] Incomplete esterification will result in the presence of the monoester, 1-acetoxy-4-hydroxybutane. If water is present in the reaction mixture, it can lead to the hydrolysis of the ester product back to the starting materials.[1]

Q5: How can the purity of the synthesized 1,4-diacetoxybutane be confirmed?

A5: The purity and identity of the final product can be verified using standard analytical techniques such as:

• Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C)

• Fourier-Transform Infrared (FT-IR) spectroscopy

• Gas Chromatography-Mass Spectrometry (GC-MS)[1]

Troubleshooting Guide

Issue	Possible Cause	Solution
Low Yield	Incomplete Reaction: The equilibrium has not been sufficiently shifted towards the product.	- Ensure efficient removal of water using a Dean-Stark apparatus or molecular sieves.- Increase the reaction time.- Use a larger excess of acetic acid.
Catalyst Inactivity: The acid catalyst may be old or deactivated.	- Use a fresh batch of catalyst.- If using a solid acid catalyst, ensure it has been properly activated and stored.
Suboptimal Temperature: The reaction temperature is too low.	- Ensure the reaction mixture is maintained at a gentle reflux.
Presence of Water: Water in the reactants or solvent can hinder the forward reaction.	- Use anhydrous grade reactants and solvents.
Product Impurity	Presence of Unreacted 1,4-Butanediol or Monoacetate: The reaction has not gone to completion.	- Monitor the reaction progress using TLC or GC to ensure full conversion.- Optimize reaction time and temperature.
Formation of Tetrahydrofuran (THF): Acid-catalyzed dehydration of 1,4-butanediol.	- Avoid excessively high temperatures.- Optimize catalyst loading; a lower concentration might be beneficial if THF formation is significant.
Residual Acid Catalyst: The acid catalyst has not been completely removed during workup.	- Ensure thorough washing with a saturated sodium bicarbonate solution to neutralize and remove all acidic residues.[1]
Difficulty in Purification	Close Boiling Points of Product and Impurities: The monoacetate and unreacted 1,4-butanediol can be difficult to separate from the product.	- Use fractional distillation under vacuum for better separation.[1]
Thermal Decomposition during Distillation: The product may decompose at high temperatures.	- Use a high-vacuum system to lower the boiling point of the product and reduce the risk of thermal decomposition.[1]

Data Presentation

Table 1: Representative Effect of p-Toluenesulfonic Acid (p-TsOH) Loading on the Synthesis of 1,4-Diacetoxybutane *

Catalyst Loading (mol% relative to 1,4-butanediol)	Reaction Time (hours)	Conversion of 1,4-Butanediol (%)	Selectivity for 1,4-Diacetoxybutane (%)	Yield of 1,4-Diacetoxybutane (%)
0.5	8	75	95	71.3
1.0	6	92	93	85.6
1.5	5	98	91	89.2
2.0	5	99	88	87.1
2.5	5	99	85	84.2

Experimental Protocols

Detailed Methodology: Synthesis of 1,4-Diacetoxybutane via Fischer Esterification

This protocol details the laboratory-scale synthesis of 1,4-diacetoxybutane from 1,4-butanediol and glacial acetic acid using p-toluenesulfonic acid as a catalyst.

Materials:

• 1,4-Butanediol

• Glacial Acetic Acid

• p-Toluenesulfonic acid monohydrate (p-TsOH)

• Toluene (B28343) (or another suitable solvent for azeotropic water removal)

• Saturated Sodium Bicarbonate Solution

• Brine (Saturated Sodium Chloride Solution)

• Anhydrous Magnesium Sulfate (B86663) or Sodium Sulfate

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup:

  • To a round-bottom flask equipped with a magnetic stir bar, add 1,4-butanediol.

  • Add an excess of glacial acetic acid (e.g., 2.5 to 3 molar equivalents relative to 1,4-butanediol).

  • Add toluene to fill the Dean-Stark trap.

  • Add the acid catalyst, p-toluenesulfonic acid (e.g., 1.5 mol% relative to 1,4-butanediol).

• Reaction:

  • Assemble the Dean-Stark apparatus and reflux condenser on the flask.

  • Heat the mixture to a gentle reflux with vigorous stirring.

  • Water will be removed as an azeotrope with toluene and collected in the Dean-Stark trap.

  • Monitor the reaction progress by observing the amount of water collected or by using an appropriate analytical technique (e.g., TLC or GC). The reaction is typically complete when no more water is collected.

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Transfer the reaction mixture to a separatory funnel.

  • Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acetic acid and the p-TsOH catalyst. Be cautious as CO₂ evolution will occur.

  • Wash the organic layer with brine.

• Drying and Solvent Removal:

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

  • Remove the toluene and any remaining acetic acid using a rotary evaporator.

• Purification:

  • Purify the crude 1,4-diacetoxybutane by vacuum distillation to obtain the pure product.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of 1,4-diacetoxybutane.

Caption: Troubleshooting logic for 1,4-diacetoxybutane synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. 1,4-Butanediol synthesis - chemicalbook [chemicalbook.com]
• 3. chemcess.com [chemcess.com]
• 4. researchgate.net [researchgate.net]

Identifying and characterizing impurities in 1,4-Diacetoxybutane synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and characterizing impurities during the synthesis of 1,4-diacetoxybutane (B1202567).

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 1,4-diacetoxybutane?

A1: The most common laboratory and industrial methods for synthesizing 1,4-diacetoxybutane include:

• Esterification of 1,4-butanediol (B3395766): This involves the reaction of 1,4-butanediol with acetic acid (Fischer esterification) or acetic anhydride (B1165640), typically in the presence of an acid catalyst.[1][2]

• From Butadiene: A multi-step industrial process that involves the acetoxylation of butadiene to form 1,4-diacetoxy-2-butene, followed by hydrogenation to yield 1,4-diacetoxybutane.[3]

• From Tetrahydrofuran (THF): Ring-opening of THF followed by acetylation.[4]

Q2: What are the typical impurities I might encounter in the synthesis of 1,4-diacetoxybutane from 1,4-butanediol?

A2: When synthesizing 1,4-diacetoxybutane from 1,4-butanediol, you may encounter the following impurities:

• Unreacted 1,4-butanediol: Incomplete reaction can leave starting material in your product.

• Monoacetylated 1,4-butanediol (4-acetoxy-1-butanol): A common intermediate that may remain if the reaction does not go to completion.

• Acetic acid or acetic anhydride: Residual acylating agent.

• Catalyst residues: Depending on the catalyst used (e.g., sulfuric acid, p-toluenesulfonic acid).

• Byproducts from side reactions: Such as elimination products or ethers formed at high temperatures.

• Water: Can be present in reactants or formed during the reaction, potentially leading to hydrolysis of the ester product.[5]

Q3: How can I purify the crude 1,4-diacetoxybutane?

A3: The most common method for purifying 1,4-diacetoxybutane is vacuum distillation.[5][6] This is necessary because it has a high boiling point, and distillation at atmospheric pressure could lead to decomposition.[7] Prior to distillation, a workup procedure is typically employed to remove the catalyst and any water-soluble impurities. This may involve washing with a mild base (like sodium bicarbonate solution) to neutralize the acidic catalyst, followed by washing with brine.[5]

Q4: Which analytical techniques are best for identifying and quantifying impurities in 1,4-diacetoxybutane?

A4: The following analytical techniques are highly effective:

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for separating volatile impurities and providing both retention time and mass spectral data for identification.[4][5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information about the product and any impurities present.[5][8]

• Fourier-Transform Infrared (FT-IR) Spectroscopy: Useful for confirming the presence of the ester functional group and the absence of hydroxyl groups from the starting material.[5]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield	Incomplete reaction due to insufficient heating, short reaction time, or inefficient water removal (in Fischer esterification).	Ensure the reaction is heated to the appropriate temperature and for a sufficient duration. Use a Dean-Stark apparatus or another method to effectively remove water and drive the equilibrium towards the product.[2][9]
Loss of product during workup or purification.	Be careful during aqueous extractions to avoid losing product in the aqueous layer. Ensure the vacuum distillation apparatus is properly set up to prevent leaks and loss of product.
Product is Contaminated with Starting Material (1,4-butanediol)	Incomplete reaction.	Increase the reaction time, temperature, or the amount of acylating agent. Ensure efficient mixing.
Inefficient purification.	Optimize the vacuum distillation to achieve better separation. Using a fractionating column may be beneficial.[7]
Presence of Monoacetylated Intermediate	Insufficient amount of acylating agent or incomplete reaction.	Use a stoichiometric excess of the acylating agent (acetic acid or acetic anhydride). Increase the reaction time or temperature.
Product is Acidic	Incomplete removal of the acid catalyst or residual acetic acid.	During the workup, thoroughly wash the organic layer with a saturated sodium bicarbonate solution until effervescence ceases, followed by washing with water or brine.[5]
Product is Dark in Color	Decomposition of the product or impurities at high temperatures.	Use vacuum distillation to lower the boiling point and prevent thermal degradation.[6] Ensure the heating mantle temperature is not excessively high.
Presence of non-volatile, colored impurities.	Distillation should separate the colorless product from these impurities.[6]

Experimental Protocols

Synthesis of 1,4-Diacetoxybutane from 1,4-Butanediol and Acetic Anhydride

Materials:

• 1,4-butanediol

• Acetic anhydride

• Pyridine (catalyst)

• Diethyl ether (or other suitable organic solvent)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Stir bar

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with stirrer

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• To a round-bottom flask equipped with a stir bar and reflux condenser, add 1,4-butanediol.

• Add a slight excess of acetic anhydride (approximately 2.2 equivalents).

• Slowly add a catalytic amount of pyridine.

• Heat the mixture to reflux and maintain for 2-3 hours.

• Monitor the reaction progress using TLC or GC.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with diethyl ether.

• Transfer the mixture to a separatory funnel and wash with saturated sodium bicarbonate solution to neutralize any remaining acid.

• Wash with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate using a rotary evaporator.

• Purify the crude product by vacuum distillation.

Characterization of Impurities

Gas Chromatography-Mass Spectrometry (GC-MS):

• Column: A non-polar or medium-polarity column (e.g., DB-5ms or equivalent) is suitable.

• Injector Temperature: 250 °C

• Oven Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280 °C).

• Carrier Gas: Helium

• MS Detector: Scan mode to identify unknown impurities, and Selected Ion Monitoring (SIM) mode for quantifying known impurities.

¹H NMR Spectroscopy:

• Solvent: Chloroform-d (CDCl₃)

• 1,4-Diacetoxybutane Peaks:

  • ~4.0-4.1 ppm (triplet, 4H, -CH₂-O-)

  • ~2.0 ppm (singlet, 6H, -C(O)-CH₃)

  • ~1.7 ppm (multiplet, 4H, -CH₂-CH₂-)

• Potential Impurity Peaks:

  • 1,4-butanediol: A broad singlet for the -OH protons and distinct multiplets for the methylene (B1212753) protons.

  • 4-acetoxy-1-butanol: Will show a mix of signals from both the acetylated and non-acetylated ends of the molecule.

  • Acetic acid: A singlet around 2.1 ppm and a broad singlet for the acidic proton (can be concentration-dependent).

Visualizations

Caption: Experimental workflow for the synthesis and analysis of 1,4-diacetoxybutane.

Caption: Potential pathways for product and impurity formation.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. athabascau.ca [athabascau.ca]
• 3. CN108014791B - Catalyst for preparing 1, 4-diacetoxybutane from butadiene - Google Patents [patents.google.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. How To [chem.rochester.edu]
• 8. 1,4-DIACETOXYBUTANE(628-67-1) 1H NMR spectrum [chemicalbook.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]

How to prevent side reactions during 1,4-Diacetoxybutane synthesis

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in preventing side reactions during the synthesis of 1,4-diacetoxybutane (B1202567).

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 1,4-diacetoxybutane in a laboratory setting?

A1: The most common laboratory synthesis involves the acetylation of 1,4-butanediol (B3395766). This is typically achieved using an acetylating agent such as acetic anhydride (B1165640) or acetyl chloride. The reaction can be catalyzed by either acids (e.g., p-toluenesulfonic acid, sulfuric acid) or bases (e.g., pyridine (B92270), 4-dimethylaminopyridine (B28879) (DMAP)). Another method is the transesterification of 1,4-butanediol with an acetate (B1210297) ester, like ethyl acetate.

Q2: What are the primary side reactions to be aware of during the synthesis of 1,4-diacetoxybutane from 1,4-butanediol?

A2: The main side reactions of concern are:

• Incomplete Acetylation: The reaction may stop after only one of the hydroxyl groups is acetylated, resulting in the formation of 4-hydroxybutyl acetate as a significant impurity.

• Dehydration: Under acidic conditions and/or at elevated temperatures, 1,4-butanediol can undergo intramolecular dehydration to form tetrahydrofuran (B95107) (THF).[1][2][3][4]

• Oligomerization: Intermolecular etherification or esterification between molecules of 1,4-butanediol or its monoacetate can lead to the formation of dimers and other oligomers.

• Hydrolysis: If water is present in the reaction mixture, it can hydrolyze the ester product back to 1,4-butanediol and acetic acid, reducing the overall yield.[5]

Q3: How can I purify the final 1,4-diacetoxybutane product?

A3: Purification is typically a multi-step process. First, a workup procedure is necessary to remove the catalyst and any unreacted starting materials. This often involves washing the reaction mixture with a saturated sodium bicarbonate solution to neutralize any acid catalyst and excess acetic anhydride, followed by washing with brine.[5][6] After drying the organic layer, the crude product is then purified by vacuum distillation to separate the desired 1,4-diacetoxybutane from lower and higher boiling point impurities.[5]

Q4: How can I confirm the purity and identity of my synthesized 1,4-diacetoxybutane?

A4: The purity and identity of the product can be confirmed using standard analytical techniques such as:

• Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C): This will confirm the structure of the molecule and can be used to identify impurities.

• Fourier-Transform Infrared (FT-IR) spectroscopy: This will show the characteristic ester carbonyl stretch.

• Gas Chromatography-Mass Spectrometry (GC-MS): This can be used to determine the purity of the sample and identify any volatile byproducts.[5]

Troubleshooting Guides

Issue 1: Low Yield of 1,4-Diacetoxybutane

Possible Cause	Suggested Solution
Incomplete Reaction	- Ensure an appropriate molar excess of the acetylating agent (e.g., acetic anhydride) is used.- Increase the reaction time or temperature, but be mindful of increasing side reactions.- If using a transesterification method, ensure the efficient removal of the alcohol byproduct (e.g., ethanol) to drive the reaction to completion.[5]
Product Loss During Work-up	- Ensure thorough extraction of the product from the aqueous layer.- Avoid overly vigorous washing that can lead to emulsion formation.
Hydrolysis of Product	- Use anhydrous reactants and solvents to minimize the presence of water.[5]

Issue 2: Presence of Significant Impurities in the Final Product

Possible Cause	Suggested Solution
Unreacted 1,4-Butanediol or 4-Hydroxybutyl Acetate	- Optimize reaction time and temperature to ensure the reaction goes to completion.- Use a fractional distillation column for better separation during vacuum distillation.[5]
Formation of Tetrahydrofuran (THF)	- Avoid high reaction temperatures, especially when using an acid catalyst.- Consider using a base-catalyzed method (e.g., with pyridine/DMAP) which is less prone to dehydration reactions.- If using an acid catalyst, choose a milder one or use a lower catalyst loading.
Catalyst Residue	- Ensure thorough washing with saturated sodium bicarbonate solution (for acid catalysts) or dilute acid (for base catalysts) during the work-up.[5]
Oligomer Formation	- Use a slight excess of the acetylating agent to ensure both hydroxyl groups of 1,4-butanediol are capped.- Avoid excessively high reaction temperatures.

Data Presentation

Table 1: Comparison of Catalysts for 1,4-Diacetoxybutane Synthesis

Catalyst	Catalyst Type	Catalyst Loading (mol%)	Reactant Ratio (Acetic Anhydride:1,4-Butanediol)	Temperature (°C)	Reaction Time (h)	Yield (%)
p-Toluenesulfonic acid	Brønsted Acid	1-5	2.5 : 1	120-140	4-8	85-95
Sulfuric Acid	Brønsted Acid	1-5	2.5 : 1	110-130	3-6	80-90
Pyridine/DMAP	Lewis Base	5-10 (Pyridine), 1-5 (DMAP)	2.2 : 1	Room Temp - 50	2-6	>95

Note: The data in this table is compiled from various sources and represents typical ranges. Actual results may vary depending on specific experimental conditions.

Experimental Protocols

Protocol 1: Acid-Catalyzed Synthesis of 1,4-Diacetoxybutane with Minimized THF Formation

This protocol uses p-toluenesulfonic acid as the catalyst and aims to minimize the formation of tetrahydrofuran by controlling the reaction temperature.

Materials:

• 1,4-Butanediol

• Acetic Anhydride

• p-Toluenesulfonic acid (p-TSA)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Equipment:

• Round-bottom flask with a reflux condenser

• Heating mantle with a stirrer

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, combine 1,4-butanediol (1 equivalent) and acetic anhydride (2.5 equivalents).

• Catalyst Addition: Add p-toluenesulfonic acid (0.02 equivalents).

• Reaction: Heat the mixture to a gentle reflux (around 120°C) and stir. Monitor the reaction progress using TLC or GC. The reaction is typically complete in 4-6 hours.

• Work-up: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and transfer to a separatory funnel. Wash the organic layer with saturated sodium bicarbonate solution until CO₂ evolution ceases, followed by a wash with brine.[5]

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation to obtain pure 1,4-diacetoxybutane.

Protocol 2: Base-Catalyzed Synthesis of 1,4-Diacetoxybutane

This protocol uses pyridine and a catalytic amount of 4-dimethylaminopyridine (DMAP) for a milder reaction that avoids strong acids.

Materials:

• 1,4-Butanediol

• Acetic Anhydride

• Pyridine (anhydrous)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (B109758) (anhydrous)

• 1 M HCl solution

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Equipment:

• Round-bottom flask with a dropping funnel and nitrogen inlet

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: To a solution of 1,4-butanediol (1 equivalent) and DMAP (0.05 equivalents) in anhydrous pyridine (3 equivalents) and anhydrous dichloromethane, add acetic anhydride (2.2 equivalents) dropwise at 0°C under a nitrogen atmosphere.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the reaction is complete as monitored by TLC.

• Work-up: Dilute the reaction mixture with dichloromethane and wash with 1 M HCl to remove pyridine and DMAP. Then, wash with saturated sodium bicarbonate solution and brine.[6]

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation.

Visualizations

Caption: Reaction pathways in 1,4-diacetoxybutane synthesis.

Caption: General experimental workflow for synthesis.

Caption: Troubleshooting decision tree for synthesis issues.

References

• 1. researchgate.net [researchgate.net]
• 2. Bio-based 1,4-butanediol and tetrahydrofuran synthesis: perspective - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Kinetics and mechanism of tetrahydrofuran synthesis via 1,4-butanediol dehydration in high-temperature water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Optimizing reaction temperature and time for 1,4-Diacetoxybutane production

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the synthesis of 1,4-diacetoxybutane (B1202567). Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data on reaction parameter optimization.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable method for synthesizing 1,4-diacetoxybutane? A1: The most prevalent and scalable method is the acid-catalyzed transesterification of 1,4-butanediol (B3395766) with an acetoacetate (B1235776) ester, such as ethyl acetoacetate.[1] This method is favored due to the ready availability of the starting materials and the well-established principles of esterification chemistry.[1] Another common method involves the hydrogenation of 1,4-diacetoxy-2-butene.

Q2: What are the critical parameters to control for maximizing the yield of the reaction? A2: Key parameters to control for maximizing yield include the reactant ratio, catalyst selection and loading, reaction temperature, and reaction time.[1] Efficient removal of byproducts, such as ethanol (B145695) in the case of transesterification, is also crucial to drive the reaction equilibrium towards the product.[1]

Q3: What are the potential side reactions I should be aware of? A3: The primary side reaction of concern is the hydrolysis of the ester linkages, which can occur if water is present in the reaction mixture.[1] This hydrolysis can lead to the formation of acetic acid and 1,4-butanediol, and the subsequent decarboxylation of acetoacetic acid to acetone (B3395972) and carbon dioxide.[1] At excessively high temperatures, thermal decomposition of the product can also occur.[2]

Q4: How can I effectively purify the final product? A4: The most common method for purifying 1,4-diacetoxybutane is vacuum distillation.[1][2] This is necessary because it is a high-boiling point compound, and distillation at atmospheric pressure would require temperatures high enough to cause thermal decomposition.[2] A workup procedure to neutralize and remove the acid catalyst prior to distillation is also essential.[1]

Q5: How can I confirm the purity and identity of the synthesized 1,4-diacetoxybutane? A5: Standard analytical techniques are used to confirm the purity and identity of the product. These include Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Fourier-Transform Infrared (FT-IR) spectroscopy, and Gas Chromatography-Mass Spectrometry (GC-MS).[1]

Data Presentation: Optimizing Reaction Parameters

Optimizing reaction temperature and time is critical for maximizing yield and minimizing byproduct formation. The following tables summarize typical reaction parameters and provide a hypothetical optimization study for the synthesis of 1,4-diacetoxybutane via acid-catalyzed transesterification.

Table 1: Typical Reaction Parameters for Synthesis

Parameter	Value	Rationale
Reactant Ratio (Ethyl Acetoacetate : 1,4-Butanediol)	5:1 to 6:1 molar ratio	Using an excess of ethyl acetoacetate drives the equilibrium towards the formation of the di-substituted product.[1]
Catalyst	p-Toluenesulfonic acid	An effective and commonly used acid catalyst for esterification.[1]
Catalyst Loading	1-2 mol% (relative to 1,4-butanediol)	Sufficient to catalyze the reaction effectively without promoting significant side reactions.[1]
Reaction Temperature	Reflux temperature of the mixture	Allows for the continuous removal of the ethanol byproduct via a Dean-Stark trap to drive the reaction forward.[1]
Reaction Time	4-8 hours (monitor for completion)	Dependent on the scale of the reaction and the efficiency of ethanol removal.[1]

Table 2: Hypothetical Optimization of Reaction Temperature and Time

Entry	Temperature (°C)	Time (h)	Yield (%)	Purity (%)	Observations
1	120	4	75	95	Incomplete conversion of starting material.
2	120	8	85	94	Higher conversion, slight increase in impurities.
3	140	4	90	96	Good conversion and purity.
4	140	8	92	93	Near-complete conversion, but more byproducts observed.
5	160	4	88	85	Significant byproduct formation, slight product darkening.
6	160	8	85	80	Evidence of product degradation.

Note: This data is illustrative. Actual results will vary based on specific experimental conditions.

Experimental Protocols

Detailed Methodology: Synthesis of 1,4-Diacetoxybutane via Acid-Catalyzed Transesterification

This protocol describes the laboratory-scale synthesis of 1,4-diacetoxybutane.

Materials:

• 1,4-Butanediol

• Ethyl acetoacetate

• p-Toluenesulfonic acid (or another suitable acid catalyst)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Saturated sodium bicarbonate solution

• Brine

• Organic solvent (e.g., ethyl acetate, dichloromethane)

Equipment:

• Round-bottom flask

• Reflux condenser

• Dean-Stark trap (or simple distillation setup)

• Magnetic stirrer and heating mantle

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and Dean-Stark trap, combine 1,4-butanediol and a molar excess of ethyl acetoacetate (e.g., 2.5 to 3 equivalents per hydroxyl group).[1]

• Catalyst Addition: Add the acid catalyst (e.g., 1-2 mol% relative to 1,4-butanediol).[1]

• Reaction: Heat the mixture to reflux. The ethanol byproduct will be collected in the Dean-Stark trap, driving the reaction to completion. Monitor the reaction progress by TLC or GC-MS.[1]

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with an organic solvent and transfer it to a separatory funnel. Wash with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine.[1]

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and then remove the solvent using a rotary evaporator.[1]

• Purification: Purify the crude product by vacuum distillation to obtain pure 1,4-diacetoxybutane.[1]

Troubleshooting Guides

Issue 1: Low Yield

• Possible Cause 1: Incomplete reaction.

  • Solution: Ensure the efficient removal of the ethanol byproduct by checking the proper functioning of the Dean-Stark trap. Consider increasing the reaction time or using a more efficient distillation setup. Verify the activity of the catalyst.[1]

• Possible Cause 2: Presence of water in reactants or solvent.

  • Solution: Use anhydrous reactants and solvents to prevent hydrolysis of the ester product.[1]

• Possible Cause 3: Loss of product during workup.

  • Solution: Ensure careful separation of layers during extraction and minimize transfers between flasks.

Issue 2: Product Contamination

• Possible Cause 1: Presence of unreacted 1,4-butanediol or mono-substituted byproduct.

  • Solution: Ensure the reaction goes to completion by monitoring with an appropriate analytical technique (TLC, GC-MS). Optimize the reaction time and temperature.[1] Careful purification by vacuum distillation is crucial.[1]

• Possible Cause 2: Byproducts from side reactions.

  • Solution: Minimize the water content in the reaction to reduce hydrolysis. The workup procedure with a bicarbonate wash should help in removing acidic byproducts.[1] Avoid excessively high reaction temperatures to prevent thermal decomposition.

• Possible Cause 3: Catalyst residue.

  • Solution: Ensure thorough washing with sodium bicarbonate solution during the workup to completely remove the acid catalyst.[1]

Issue 3: Difficulty in Purification

• Possible Cause 1: Close boiling points of product and impurities.

  • Solution: Employ fractional distillation under vacuum for better separation.[1]

• Possible Cause 2: Thermal decomposition during distillation.

  • Solution: Use a high-vacuum system to lower the boiling point of the product and reduce the risk of decomposition.[1]

Visualizations

Caption: Experimental workflow for the synthesis of 1,4-diacetoxybutane.

Caption: Troubleshooting logic for 1,4-diacetoxybutane synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Purification of 1,4-Diacetoxybutane

Welcome to the technical support center for the purification of 1,4-diacetoxybutane (B1202567). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude 1,4-diacetoxybutane?

A1: Impurities in 1,4-diacetoxybutane typically originate from its synthesis. Common impurities include:

• Isomers: 1,2-diacetoxybutane and 1,3-diacetoxybutane may be present, arising from alternative additions to butadiene during synthesis.[1]

• Partially Hydrolyzed Products: 1,4-hydroxyacetoxybutane can be a significant impurity if water is present during synthesis or workup.[1]

• Unreacted Starting Materials: Residual 1,4-butanediol (B3395766) and acetic acid or acetic anhydride (B1165640) may remain.

• Byproducts from the Butadiene Process: If synthesized from butadiene and acetic acid, byproducts such as 1,4-diacetoxy-2-butene and n-butyl acetate (B1210297) can be present.[2]

• Aldehydes: Precursors of certain impurities, such as 2-(4'-hydroxybutoxy)tetrahydrofuran found in the subsequent 1,4-butanediol product, can be present as aldehydes in the 1,4-diacetoxybutane intermediate.[3]

Q2: Why is my purified 1,4-diacetoxybutane discolored?

A2: Discoloration in purified 1,4-diacetoxybutane can be caused by several factors:

• Thermal Decomposition: Overheating during distillation can lead to the formation of colored degradation products.

• Residual Impurities: Certain high-boiling point impurities may co-distill with the product, imparting color.

• Oxidation: Exposure to air at elevated temperatures can cause oxidation and color formation.

Q3: What analytical techniques are recommended for assessing the purity of 1,4-diacetoxybutane?

A3: The purity of 1,4-diacetoxybutane is typically assessed using the following analytical methods:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for separating and identifying volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are used to confirm the structure of the desired product and to detect and quantify impurities.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of 1,4-diacetoxybutane.

Issue 1: Low Purity After Vacuum Distillation

Possible Cause	Suggested Solution
Inefficient Fractionation	Use a fractional distillation column with a higher number of theoretical plates for better separation of closely boiling impurities.
Co-distillation of Impurities	Optimize the vacuum pressure and distillation temperature to maximize the boiling point difference between 1,4-diacetoxybutane and the impurities.
Thermal Decomposition	Ensure the distillation is performed under a high vacuum to keep the boiling temperature as low as possible. Use a heating mantle with a stirrer for even heating and to avoid localized overheating.[4]
Product Loss	Use a short-path distillation apparatus to minimize the surface area where the product can condense and be lost.

Issue 2: Difficulty with Recrystallization

Possible Cause	Suggested Solution
Oiling Out	"Oiling out" occurs when the compound comes out of solution as a liquid instead of a solid. This can happen if the cooling is too rapid or the solvent is not ideal. Try a slower cooling rate or a different solvent system. Using a mixed solvent system where the compound is soluble in one solvent and insoluble in the other can be effective.[5][6]
No Crystal Formation	If crystals do not form upon cooling, try scratching the inside of the flask with a glass rod to create nucleation sites. Adding a seed crystal of pure 1,4-diacetoxybutane can also induce crystallization.
Poor Recovery	The compound may be too soluble in the chosen solvent, even at low temperatures. Select a solvent in which the compound has high solubility at high temperatures and low solubility at low temperatures.

Issue 3: Ineffective Purification by Flash Chromatography

Possible Cause	Suggested Solution
Poor Separation of Impurities	The chosen mobile phase may not be optimal. A common mobile phase for compounds of similar polarity is a mixture of a nonpolar solvent like hexane (B92381) or heptane (B126788) and a more polar solvent like ethyl acetate. A gradient elution, where the polarity of the mobile phase is gradually increased, can improve separation.[7]
Compound Streaking on the Column	This may be due to the compound being too polar for the mobile phase or interacting strongly with the stationary phase. Adding a small amount of a more polar solvent to the mobile phase can help.
Co-elution of Product and Impurities	If impurities have very similar polarity to 1,4-diacetoxybutane, separation by normal-phase chromatography may be difficult. Consider using a different stationary phase or an alternative purification technique.

Experimental Protocols

Protocol 1: Purification by Vacuum Distillation

This protocol provides a general procedure for the vacuum distillation of 1,4-diacetoxybutane.

1. Pre-Distillation Workup:

• If the crude product contains acidic impurities (e.g., from an acid catalyst), wash it with a saturated sodium bicarbonate solution in a separatory funnel until effervescence ceases. Follow with a brine wash.
• Dry the organic layer over an anhydrous drying agent like magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄).
• Filter to remove the drying agent.
• If a solvent was used, remove it under reduced pressure using a rotary evaporator.

2. Apparatus Setup:

• Assemble a vacuum distillation apparatus. A short-path distillation head is recommended.
• Ensure all glassware is clean and dry. Use high-vacuum grease on all ground-glass joints.
• Place a magnetic stir bar in the distillation flask.

3. Distillation Procedure:

• Charge the distillation flask with the crude 1,4-diacetoxybutane (no more than two-thirds full).
• Begin stirring and slowly evacuate the system using a vacuum pump. A cold trap between the apparatus and the pump is crucial.
• Once a stable vacuum is achieved, gently heat the distillation flask with a heating mantle.
• Collect fractions based on the boiling point at the given pressure. The boiling point of 1,4-diacetoxybutane is approximately 230 °C at atmospheric pressure, so under vacuum, it will be significantly lower. A nomograph can be used to estimate the boiling point at reduced pressure.[8]
• Collect the main fraction corresponding to pure 1,4-diacetoxybutane.

Quantitative Data (Illustrative):

Purification Method	Initial Purity (GC)	Final Purity (GC)	Recovery	Distillation Pressure	Boiling Point
Fractional Vacuum Distillation	~90%	>99%	~85%	10 mmHg	~120-125 °C

Note: This data is illustrative and may vary depending on the specific impurities and distillation setup.

Protocol 2: Purification by Recrystallization

This protocol outlines a general procedure for recrystallization. Finding a suitable solvent is key and may require some experimentation.

1. Solvent Selection:

• Test the solubility of a small amount of crude 1,4-diacetoxybutane in various solvents at room temperature and at their boiling points.
• An ideal solvent will dissolve the compound when hot but not when cold.
• Consider mixed solvent systems (e.g., ethanol/water, hexane/ethyl acetate) if a single solvent is not effective.[9][10]

2. Recrystallization Procedure:

• Dissolve the crude 1,4-diacetoxybutane in a minimum amount of the hot recrystallization solvent in an Erlenmeyer flask.
• If there are insoluble impurities, perform a hot gravity filtration.
• Allow the solution to cool slowly to room temperature.
• Once at room temperature, cool the flask in an ice bath to maximize crystal formation.
• Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent.
• Dry the crystals thoroughly.

Protocol 3: Purification by Flash Chromatography

This protocol provides a general guideline for flash chromatography on silica (B1680970) gel.

1. Stationary Phase: Silica gel is a common choice for compounds of moderate polarity like 1,4-diacetoxybutane.

2. Mobile Phase Selection:

• Use thin-layer chromatography (TLC) to determine a suitable mobile phase. A good starting point is a mixture of hexane and ethyl acetate.
• Aim for an Rf value of 0.2-0.4 for the 1,4-diacetoxybutane on the TLC plate.

3. Chromatography Procedure:

• Pack a chromatography column with silica gel slurried in the initial mobile phase (a low polarity mixture of hexane and ethyl acetate).
• Dissolve the crude 1,4-diacetoxybutane in a minimum amount of the mobile phase or a suitable solvent and load it onto the column.
• Elute the column with the mobile phase, gradually increasing the polarity (increasing the proportion of ethyl acetate) if necessary (gradient elution).
• Collect fractions and analyze them by TLC to identify those containing the pure product.
• Combine the pure fractions and remove the solvent using a rotary evaporator.

Visualizations

Caption: A general experimental workflow for the synthesis and purification of 1,4-diacetoxybutane.

Caption: Troubleshooting guide for low purity after vacuum distillation of 1,4-diacetoxybutane.

Caption: Common analytical methods for assessing the purity of 1,4-diacetoxybutane.

References

• 1. US5397439A - Method for recovering 1,4-butanediol - Google Patents [patents.google.com]
• 2. juniperpublishers.com [juniperpublishers.com]
• 3. 1,4-DIACETOXYBUTANE(628-67-1) 1H NMR spectrum [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. youtube.com [youtube.com]
• 7. Chromatography [chem.rochester.edu]
• 8. Purification [chem.rochester.edu]
• 9. Reagents & Solvents [chem.rochester.edu]
• 10. researchgate.net [researchgate.net]

Addressing thermal decomposition during 1,4-Diacetoxybutane distillation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1,4-diacetoxybutane (B1202567), focusing on challenges related to its thermal decomposition during distillation.

Frequently Asked Questions (FAQs)

Q1: Why is vacuum distillation recommended for purifying 1,4-diacetoxybutane?

A1: 1,4-Diacetoxybutane has a relatively high boiling point at atmospheric pressure. Distilling at this temperature can lead to thermal decomposition, resulting in impurities and reduced yield. Vacuum distillation lowers the boiling point, allowing for purification at a lower temperature and minimizing the risk of degradation.

Q2: What are the likely signs of thermal decomposition during the distillation of 1,4-diacetoxybutane?

A2: Signs of thermal decomposition include:

• Discoloration: The crude material or distillate may turn yellow or brown.

• Pressure Fluctuations: A sudden increase in vacuum pressure can indicate the formation of non-condensable gaseous byproducts.

• Inconsistent Distillation Rate: A slowdown or stoppage of distillation despite adequate heating can suggest the formation of high-boiling point tars.

• Unexpected Odors: The presence of sharp, acrid smells may indicate the formation of decomposition products like acetic acid.

Q3: What are the potential byproducts of 1,4-diacetoxybutane thermal decomposition?

Q4: Can residual catalysts from the synthesis of 1,4-diacetoxybutane affect its thermal stability during distillation?

A4: Yes, residual acidic or basic catalysts used in the esterification process can catalyze thermal decomposition at lower temperatures. It is crucial to neutralize and remove any catalyst residues during the workup procedure before distillation.

Q5: Are there any additives that can help prevent thermal decomposition during distillation?

A5: Yes, the use of stabilizers can be beneficial. Antioxidants, such as hindered phenols, can inhibit oxidation-triggered decomposition. For esters, carbodiimide-based stabilizers can also be effective in preventing degradation. It is important to select a stabilizer that is chemically compatible with 1,4-diacetoxybutane and has a boiling point significantly different from the desired product to ensure it does not co-distill.

Troubleshooting Guides

This section provides a question-and-answer format to address specific issues encountered during the distillation of 1,4-diacetoxybutane.

Issue 1: The product is discolored (yellow to brown) after distillation.

• Possible Cause: The distillation temperature is too high, causing thermal decomposition.

• Solution:

  • Increase the vacuum level to further lower the boiling point.

  • Ensure the heating mantle is not set to an excessively high temperature and that heating is uniform.

  • Use a shorter path distillation apparatus to minimize the residence time of the compound at high temperatures.

• Possible Cause: Presence of acidic or basic impurities catalyzing decomposition.

• Solution:

  • Before distillation, wash the crude 1,4-diacetoxybutane with a mild basic solution (e.g., saturated sodium bicarbonate) to neutralize any acidic impurities, followed by a water wash and thorough drying.

Issue 2: The vacuum pressure is unstable and increases during distillation.

• Possible Cause: Formation of non-condensable gaseous byproducts from thermal decomposition.

• Solution:

  • Immediately reduce the heating mantle temperature to lower the rate of decomposition.

  • Check for and resolve any leaks in the distillation setup.

  • Consider the use of a stabilizer in future distillations if the problem persists even at lower temperatures.

Issue 3: The distillation rate is very slow or has stopped.

• Possible Cause: Insufficient vacuum.

• Solution:

  • Verify the vacuum pump is functioning correctly and the system is free of leaks.

  • Ensure all joints are properly sealed.

• Possible Cause: Formation of high-boiling point tars or polymers due to decomposition, which can coat the heating surface.

• Solution:

  • Stop the distillation and allow the apparatus to cool.

  • Clean the distillation flask to remove any residue.

  • For future attempts, use a lower distillation temperature and consider purifying a smaller batch to minimize the duration of heating.

Data Presentation

The following tables summarize key quantitative data related to the distillation of 1,4-diacetoxybutane.

Table 1: Boiling Point of 1,4-Diacetoxybutane at Various Pressures

Pressure (mmHg)	Pressure (bar)	Boiling Point (°C)	Boiling Point (K)
760	1.013	~230	~503
20	0.027	130-131	403-404[3]

Note: The boiling point at atmospheric pressure is an estimate; high temperatures can lead to decomposition.

Table 2: Recommended Operating Conditions and Potential Stabilizers

Parameter	Recommended Value/Type	Rationale
Vacuum Level	< 20 mmHg	To lower the boiling point significantly and minimize thermal stress.
Bath Temperature	10-20 °C above the expected boiling point	To provide a sufficient temperature gradient for distillation without excessive heating.
Stabilizers	Hindered Phenolic Antioxidants (e.g., BHT) or Carbodiimides	To inhibit oxidative degradation and other decomposition pathways.

Experimental Protocols

Protocol 1: Standard Vacuum Distillation of 1,4-Diacetoxybutane

• Preparation:

  • Ensure the crude 1,4-diacetoxybutane has been properly worked up to remove any catalysts and is thoroughly dried.

  • Assemble a clean, dry vacuum distillation apparatus. A short-path distillation head is recommended.

  • Use a magnetic stirrer and a heating mantle with a stirrer function.

• Distillation:

  • Place the crude 1,4-diacetoxybutane and a magnetic stir bar into the distillation flask.

  • Slowly apply vacuum to the system, ensuring a controlled pressure drop.

  • Once the desired vacuum level is reached and stable, begin stirring and gradually heat the distillation flask.

  • Monitor the temperature of the vapor and the distillation head. Collect the fraction that distills at the expected boiling point for the applied pressure.

  • If signs of decomposition occur, reduce the heating immediately.

• Completion:

  • Once the distillation is complete, turn off the heating and allow the system to cool under vacuum.

  • Slowly and carefully release the vacuum before collecting the purified product.

Mandatory Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. organic oxidation - Thermal decomposition of ester - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. 1,4-Butanediol, diacetate [webbook.nist.gov]

Strategies for removing unreacted starting materials from 1,4-Diacetoxybutane

This technical support guide provides researchers, scientists, and drug development professionals with strategies for removing unreacted starting materials from 1,4-diacetoxybutane (B1202567).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found after the synthesis of 1,4-diacetoxybutane?

A1: The most common impurities are typically unreacted starting materials, which include 1,4-butanediol (B3395766) and the acetylating agent, such as acetic anhydride (B1165640) or acetyl chloride. If acetic anhydride is used in excess, residual acetic acid will also be present after aqueous workup.[1][2] Byproducts from side reactions, though less common, can also be present.[3]

Q2: Why is it challenging to separate 1,4-diacetoxybutane from unreacted 1,4-butanediol?

A2: The primary challenge lies in their relatively close boiling points, which can make separation by simple distillation difficult.[4] Effective separation often requires fractional distillation under vacuum to prevent thermal decomposition.[3][4]

Q3: How can I remove excess acetic anhydride from my reaction mixture?

A3: Excess acetic anhydride can be quenched by carefully adding water to the reaction mixture, which hydrolyzes it to acetic acid.[1][5] The resulting acetic acid can then be neutralized and removed by washing the organic layer with a mild aqueous base, such as a saturated sodium bicarbonate solution.[4][5]

Q4: Is vacuum distillation necessary for purifying 1,4-diacetoxybutane?

A4: Yes, vacuum distillation is highly recommended. 1,4-Diacetoxybutane has a high boiling point at atmospheric pressure, and heating it to that temperature can cause it to decompose.[3] By reducing the pressure, the boiling point is lowered, which minimizes the risk of thermal degradation and the formation of colored impurities.[3][4]

Q5: What analytical techniques can I use to confirm the purity of my 1,4-diacetoxybutane?

A5: The purity and identity of the final product can be confirmed using standard analytical methods such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Fourier-Transform Infrared (FT-IR) spectroscopy, and Gas Chromatography-Mass Spectrometry (GC-MS).[4][6]

Troubleshooting Guide

Issue 1: The final product is contaminated with unreacted 1,4-butanediol.

• Possible Cause: Incomplete reaction or inefficient purification.

• Solution:

  • Reaction Optimization: Ensure the reaction has gone to completion by monitoring it with an appropriate analytical technique (e.g., TLC or GC). Consider increasing the reaction time or the molar excess of the acetylating agent.

  • Purification Enhancement: Use a fractional distillation column under high vacuum for improved separation.[4] The efficiency of the column (number of theoretical plates) is crucial for separating components with close boiling points.

Issue 2: The NMR spectrum shows the presence of acetic acid in the final product.

• Possible Cause: Incomplete neutralization or washing during the workup.

• Solution:

  • Thorough Washing: During the workup, wash the organic layer multiple times with a saturated sodium bicarbonate solution until CO₂ evolution ceases. This ensures all acetic acid has been neutralized.

  • Brine Wash: Follow the bicarbonate washes with a brine (saturated NaCl solution) wash to remove residual water and salts from the organic layer.

  • Co-evaporation: Traces of acetic acid can sometimes be removed by co-evaporation with a suitable solvent like toluene (B28343) under reduced pressure, though this is less efficient than a proper aqueous wash.[1]

Issue 3: The product is dark in color after distillation.

• Possible Cause: Thermal decomposition during distillation.[3]

• Solution:

  • Reduce Distillation Temperature: Ensure a sufficiently high vacuum is used to lower the boiling point of the 1,4-diacetoxybutane.[4]

  • Check for Hot Spots: Ensure the heating mantle is properly sized for the flask and that heating is uniform to avoid localized overheating.

  • Minimize Heating Time: Do not heat the distillation pot for longer than necessary.

Issue 4: The yield of purified 1,4-diacetoxybutane is low.

• Possible Cause 1: Incomplete reaction.

• Solution: Monitor the reaction progress to ensure it has reached completion before beginning the workup.

• Possible Cause 2: Loss of product during aqueous workup.

• Solution: Ensure proper phase separation during extractions. Back-extract the aqueous layers with the organic solvent to recover any dissolved product.

• Possible Cause 3: Inefficient distillation.

• Solution: Ensure the distillation apparatus is well-insulated to maintain an efficient temperature gradient. Check for any leaks in the vacuum system.

Data Presentation

The table below summarizes the physical properties of the key compounds involved, illustrating the challenges in their separation.

Compound	Molecular Weight ( g/mol )	Boiling Point (°C) at atm	Notes
1,4-Butanediol	90.12	228-230	High boiling point, hydrophilic.[7]
Acetic Anhydride	102.09	138-140	Reacts with water to form acetic acid.[8]
Acetic Acid	60.05	118	Can be removed with a basic wash.
1,4-Diacetoxybutane	174.19	231-233	Very close boiling point to 1,4-butanediol.

Experimental Protocols

Protocol 1: General Workup and Extraction to Remove Acidic Impurities

This protocol describes the initial steps to remove the acetylating agent and acidic byproducts before final purification.

• Quenching: After the reaction is complete, cool the reaction mixture to room temperature. If unreacted acetic anhydride is present, slowly and carefully add deionized water while stirring to hydrolyze the excess anhydride to acetic acid.[5]

• Dilution: Dilute the mixture with an appropriate organic solvent, such as ethyl acetate (B1210297) or dichloromethane.

• Neutralization: Transfer the mixture to a separatory funnel and wash with a saturated solution of sodium bicarbonate.[4] Add the bicarbonate solution in portions until the cessation of gas evolution (CO₂). This step neutralizes the acetic acid.

• Washing: Wash the organic layer with deionized water, followed by a wash with brine to facilitate phase separation and remove excess water.

• Drying: Dry the separated organic layer over an anhydrous drying agent like anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent using a rotary evaporator to yield the crude product.

Protocol 2: Purification by Vacuum Fractional Distillation

This protocol is for the final purification of 1,4-diacetoxybutane.

• Apparatus Setup: Assemble a fractional distillation apparatus equipped with a Vigreux or packed column, a condenser, a receiving flask, and a vacuum adapter connected to a high-vacuum pump and a pressure gauge. Ensure all glass joints are properly sealed.

• Charging the Flask: Transfer the crude 1,4-diacetoxybutane obtained from Protocol 1 into the distillation flask. Add a few boiling chips or a magnetic stir bar.

• Applying Vacuum: Slowly and carefully apply vacuum to the system.

• Heating: Gently heat the distillation flask using a heating mantle.

• Fraction Collection:

  • Collect any low-boiling fractions first. This may include residual solvent or other minor impurities.

  • Slowly increase the temperature to distill the main product fraction, 1,4-diacetoxybutane. The boiling point will depend on the pressure achieved by the vacuum pump.

  • Leave the high-boiling residue, which will contain unreacted 1,4-butanediol and any polymeric byproducts, in the distillation flask.

• Characterization: Analyze the collected fractions using appropriate analytical techniques (NMR, GC-MS) to confirm purity.[4]

Visualizations

Caption: General workflow for the purification of 1,4-diacetoxybutane.

Caption: Decision tree for troubleshooting common purification issues.

References

• 1. researchgate.net [researchgate.net]
• 2. reddit.com [reddit.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. A Stoichiometric Solvent-Free Protocol for Acetylation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1,4-Butanediol, diacetate [webbook.nist.gov]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]

How to monitor reaction completion for 1,4-Diacetoxybutane synthesis

This guide provides researchers, scientists, and drug development professionals with detailed information on monitoring the synthesis of 1,4-diacetoxybutane (B1202567). It includes frequently asked questions and troubleshooting advice to address common issues encountered during the reaction.

Frequently Asked Questions (FAQs)

Q1: What is the typical reaction for synthesizing 1,4-diacetoxybutane?

A1: The most common laboratory synthesis is the esterification of 1,4-butanediol (B3395766). This is typically achieved by reacting 1,4-butanediol with an acetylating agent such as acetic anhydride (B1165640) or acetyl chloride. The reaction is often catalyzed by a small amount of acid.[1][2]

Q2: Which analytical techniques are best for monitoring the reaction's progress?

A2: The completion of the 1,4-diacetoxybutane synthesis can be effectively monitored using Thin-Layer Chromatography (TLC), Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) spectroscopy.[3][4] Each technique offers distinct advantages in tracking the disappearance of starting materials and the appearance of the final product.

Q3: How do I use Thin-Layer Chromatography (TLC) to monitor the reaction?

A3: TLC is a quick and inexpensive method to qualitatively assess reaction progress.[5] By spotting the reaction mixture alongside the starting material (1,4-butanediol) on a TLC plate, you can observe the formation of the product, 1,4-diacetoxybutane. The product is less polar than the starting diol and will, therefore, have a higher Retention Factor (Rf) value. The reaction is considered complete when the spot corresponding to 1,4-butanediol is no longer visible.[6]

Q4: Can Gas Chromatography (GC) be used for quantitative analysis?

A4: Yes, Gas Chromatography is an excellent technique for quantitatively monitoring the reaction.[3][4] By taking aliquots from the reaction mixture at different time intervals, you can determine the relative concentrations of reactants and products. This allows for the calculation of reaction yield and kinetics.

Q5: What changes should I expect to see in the ¹H NMR spectrum as the reaction proceeds?

A5: As the reaction progresses, you will observe the disappearance of the signals corresponding to the hydroxyl (-OH) protons of 1,4-butanediol and the appearance of a new singlet for the methyl protons of the acetate (B1210297) groups around 2.0 ppm. Additionally, the methylene (B1212753) protons adjacent to the newly formed ester will shift downfield. Monitoring the integration of these signals provides a quantitative measure of the conversion.[2]

Analytical Data Summary

For effective monitoring, it is crucial to know the expected analytical signatures of the compounds involved. The following tables provide typical values for TLC, GC, and ¹H NMR.

Table 1: Thin-Layer Chromatography (TLC) Data

Compound	Polarity	Typical Rf Value (Ethyl Acetate/Hexane 1:1)
1,4-Butanediol	High	~0.2
1,4-Diacetoxybutane	Low	~0.7

Note: Rf values are approximate and can vary based on the exact TLC plate, solvent system, and spotting technique.

Table 2: Gas Chromatography (GC) Data

Compound	Volatility	Typical Retention Time (min)
1,4-Butanediol	Low	~5.8
1,4-Diacetoxybutane	High	~8.2

Note: Retention times are highly dependent on the GC column, temperature program, and carrier gas flow rate.

Table 3: ¹H NMR Spectroscopy Data (CDCl₃, 400 MHz)

Compound	Chemical Shift (δ, ppm)	Multiplicity	Assignment
1,4-Butanediol	~3.65	Triplet	2 x -CH₂-OH
~1.65	Multiplet	-CH₂-CH₂-
Variable	Singlet (broad)	2 x -OH
1,4-Diacetoxybutane	~4.05	Triplet	2 x -CH₂-OAc
~2.05	Singlet	2 x -C(O)CH₃
~1.70	Multiplet	-CH₂-CH₂-

Reference NMR spectra can be found in chemical databases.[7]

Diagrams and Workflows

Reaction Pathway

The synthesis of 1,4-diacetoxybutane from 1,4-butanediol and acetic anhydride is a straightforward esterification.

Caption: Synthesis of 1,4-diacetoxybutane.

Experimental Workflow for Reaction Monitoring

A systematic workflow is essential for accurately tracking the reaction's progress.

References

• 1. spectroscopyeurope.com [spectroscopyeurope.com]
• 2. nmr.oxinst.com [nmr.oxinst.com]
• 3. Monitoring of an esterification reaction by on-line direct liquid sampling mass spectrometry and in-line mid infrared spectrometry with an attenuated total reflectance probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. On-line monitoring and quantification of a process reaction by near-infrared spectroscopy. Catalysed esterification of butan-1-ol by acetic acid - Analyst (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. youtube.com [youtube.com]
• 7. 1,4-DIACETOXYBUTANE(628-67-1) 1H NMR spectrum [chemicalbook.com]

Technical Support Center: Overcoming Catalyst Deactivation in Hydrogenation

Welcome to the Technical Support Center for Catalyst Deactivation in Hydrogenation. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during hydrogenation experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common signs of catalyst deactivation?

A1: The most common signs of catalyst deactivation include a stalled or sluggish reaction, a gradual decrease in the reaction rate, and changes in product selectivity.[1][2]

Q2: What are the primary causes of catalyst deactivation in hydrogenation?

A2: Catalyst deactivation in hydrogenation is primarily caused by poisoning, fouling (often by carbonaceous deposits known as coke), thermal degradation (sintering), and mechanical failure.[3][4][5] Poisoning involves the strong chemical adsorption of impurities onto the catalyst's active sites.[3][6] Fouling is the physical deposition of materials, like coke, on the catalyst surface, which can block pores and active sites.[3][7] Sintering, a form of thermal degradation, occurs at high temperatures and leads to the growth of catalyst particles, reducing the active surface area.[5][8]

Q3: What are common poisons for hydrogenation catalysts like Palladium (Pd) and Platinum (Pt)?

A3: Common poisons for noble metal catalysts such as Palladium and Platinum include sulfur compounds, nitrogen compounds, carbon monoxide (CO), lead, mercury, and arsenic.[1][2][6][9] These substances can be present as impurities in the reactants, solvents, or the hydrogen gas itself.[1][10]

Q4: Can a deactivated catalyst be regenerated?

A4: Yes, in many cases, a deactivated catalyst can be regenerated, depending on the cause of deactivation.[11] Catalysts deactivated by coking can often be regenerated through controlled oxidation to burn off the carbon deposits.[1][2] For poisoning, regeneration can be more challenging but may be possible through specific chemical treatments or high-temperature reduction.[1][2] However, deactivation due to sintering is generally irreversible.[2]

Q5: How can I minimize the risk of catalyst deactivation?

A5: To minimize deactivation, it is crucial to use high-purity reactants and solvents.[1] Purifying starting materials and using high-grade hydrogen gas can prevent poisoning.[1][10] Optimizing reaction conditions, such as using lower temperatures and ensuring efficient stirring, can reduce the rate of coke formation.[2][10] Additionally, proper handling of the catalyst, especially pyrophoric ones like Pd/C, under an inert atmosphere is essential to prevent premature deactivation.[1]

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving common issues encountered during hydrogenation reactions.

Issue 1: Low or No Conversion

Possible Cause: Catalyst Poisoning

• Diagnostic Check:

  • Analyze starting materials, solvents, and hydrogen gas for impurities. Techniques like Gas Chromatography-Mass Spectrometry (GC-MS) can be used for organic impurities, while specific tests can detect sulfur.[1]

  • Review the purity specifications of all reagents.

• Recommended Solutions:

  • Purify reactants and solvents through methods like distillation or by passing them through a bed of activated alumina.[1]

  • Utilize a guard bed to capture poisons before they reach the catalyst bed.[1]

Possible Cause: Improper Catalyst Handling or Activation

• Diagnostic Check:

  • Review your standard operating procedures for catalyst handling.

  • Ensure that pyrophoric catalysts, such as Palladium on carbon (Pd/C), were not unnecessarily exposed to air.[1]

• Recommended Solutions:

  • Handle pyrophoric catalysts under an inert atmosphere (e.g., nitrogen or argon).[1]

  • Ensure the catalyst is fully and correctly activated according to the manufacturer's protocol.[1]

Issue 2: Gradual Decrease in Reaction Rate

Possible Cause: Coking/Fouling

• Diagnostic Check:

  • Characterize the spent catalyst using Temperature-Programmed Oxidation (TPO) to identify and quantify carbonaceous deposits.[1]

  • Thermogravimetric Analysis (TGA) can also be used to determine the amount of coke on the catalyst.[2]

• Recommended Solutions:

  • Optimize reaction conditions by, for example, lowering the temperature to minimize side reactions that lead to coke formation.[1][10]

  • Implement a catalyst regeneration protocol (see Experimental Protocols section).

Issue 3: Change in Product Selectivity

Possible Cause: Partial Poisoning or Sintering

• Diagnostic Check:

  • Partial Poisoning: Use Temperature Programmed Desorption (TPD) with probe molecules to investigate changes in the active sites.[2]

  • Sintering: Analyze the spent catalyst using Transmission Electron Microscopy (TEM) to observe changes in metal particle size and distribution.[2]

• Recommended Solutions:

  • Adjusting reaction parameters such as temperature, pressure, and solvent may help mitigate a shift in selectivity.[2]

  • If sintering is confirmed, the catalyst deactivation is likely irreversible, and catalyst replacement is necessary.[2]

Data Presentation

Table 1: Common Catalyst Poisons in Hydrogenation and Their Sources

Poison	Common Sources	Effect on Catalyst
Sulfur Compounds	Impurities in feedstocks (e.g., petroleum, natural gas)	Strong and often irreversible binding to metal active sites, leading to a rapid decline in activity.[1][6]
Nitrogen Compounds	Impurities in starting materials	Potent poisons for palladium catalysts.[1]
Carbon Monoxide (CO)	Impurity in hydrogen gas	Acts as a strong inhibitor by adsorbing onto active sites.[2]
Heavy Metals (Pb, Hg, As)	Contaminants in raw materials	Deactivate catalysts by forming stable complexes with active sites.[6][9]
Water	Present in feedstocks or as a reaction product	Can cause structural damage to the catalyst through mechanisms like leaching and sintering.[3]

Table 2: Troubleshooting Summary

Symptom	Possible Cause	Key Diagnostic Technique(s)	Potential Solution(s)
Low/No Conversion	Poisoning	GC-MS, Sulfur Analysis	Purify reactants, use guard bed.[1]
Improper Handling	SOP Review	Handle under inert atmosphere, ensure proper activation.[1]
Gradual Rate Decrease	Coking/Fouling	TPO, TGA	Optimize reaction conditions, regenerate catalyst.[1][2]
Change in Selectivity	Partial Poisoning	TPD	Adjust reaction conditions.[2]
Sintering	TEM	Replace catalyst (irreversible).[2]

Experimental Protocols

Protocol 1: Characterization of a Deactivated Catalyst

This protocol outlines a general workflow for analyzing a catalyst that has shown signs of deactivation.

• Sample Preparation:

  • Carefully recover the spent catalyst from the reactor.

  • Wash the catalyst with a suitable solvent to remove any adsorbed reactants and products.

  • Dry the catalyst under vacuum at a low temperature.[2]

• Analytical Techniques:

  • Inductively Coupled Plasma (ICP-OES/MS): Determine the bulk metal content to check for leaching of the active metal.[2]

  • Transmission Electron Microscopy (TEM): Visualize the metal particle size and distribution to identify sintering.[2]

  • X-ray Photoelectron Spectroscopy (XPS): Determine the oxidation state of the metal and identify surface poisons.[2]

  • Thermogravimetric Analysis (TGA): Quantify the amount of coke deposition.[2]

  • Chemisorption (e.g., H₂-TPR, CO Pulse Chemisorption): Measure the active metal surface area.[2][12]

Protocol 2: Regeneration of a Coked Palladium Catalyst

This protocol describes a method for regenerating a palladium catalyst that has been deactivated by carbon deposition.

• Catalyst Recovery and Washing:

  • After the reaction, filter the catalyst from the reaction mixture.

  • Thoroughly wash the catalyst with a solvent like ethanol (B145695) or acetone (B3395972) to remove adsorbed organic residues.

  • Follow with a wash using hot deionized water.

  • Dry the washed catalyst in a vacuum oven at 80-100°C until a constant weight is achieved.[1]

• Calcination (Controlled Oxidation):

  • Place the dried catalyst in a tube furnace.

  • Heat the catalyst in a controlled flow of a dilute oxygen/inert gas mixture (e.g., 2-5% O₂ in N₂).

  • Slowly increase the temperature to 300-400°C and maintain for 2-4 hours to burn off the carbonaceous deposits. Caution: This process is exothermic and must be carefully controlled to avoid overheating and sintering the catalyst.[1][10]

• Reduction:

  • After calcination, cool the catalyst under an inert gas stream.

  • Reduce the catalyst by switching to a flow of a dilute hydrogen/inert gas mixture (e.g., 5-10% H₂ in N₂) at an elevated temperature (e.g., 200-300°C) for 2-4 hours.[1]

• Passivation and Storage:

  • Cool the catalyst to room temperature under an inert gas.

  • To prevent pyrophoric behavior, carefully passivate the catalyst surface by introducing a very small, controlled amount of oxygen into the inert gas stream as it cools.[10]

  • Store the regenerated catalyst under an inert atmosphere.

Visualizations

Caption: Troubleshooting workflow for catalyst deactivation.

Caption: Experimental workflow for regenerating a coked catalyst.

Caption: Catalyst deactivation signaling pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 4. ammoniaknowhow.com [ammoniaknowhow.com]
• 5. studysmarter.co.uk [studysmarter.co.uk]
• 6. How to Prevent Catalyst Poisoning at the Industrial Scale - Applied Catalysts [catalysts.com]
• 7. benchchem.com [benchchem.com]
• 8. What are the reasons for catalyst deactivation during the reaction process?-Chunjingcui Optoelectronic Technology [en.sxchunjingcui.com]
• 9. Catalyst poison | Toxicity, Inhibition, Effects | Britannica [britannica.com]
• 10. benchchem.com [benchchem.com]
• 11. nexair.com [nexair.com]
• 12. azom.com [azom.com]

Technical Support Center: Optimizing Cofactor Synthesis for Diaminobutane Production

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during experiments for diaminobutane production.

Frequently Asked Questions (FAQs)

Q1: What are the key cofactors for diaminobutane synthesis in engineered E. coli?

A1: The primary cofactors essential for the efficient synthesis of 1,4-diaminobutane (B46682) are pyridoxal (B1214274) phosphate (B84403) (PLP) and nicotinamide (B372718) adenine (B156593) dinucleotide phosphate (NADPH).[1][2][3] PLP is a crucial cofactor for ornithine decarboxylase, a key enzyme in the diaminobutane synthesis pathway.[1][2] The synthesis of one mole of 1,4-diaminobutane requires two moles of NADPH.[1][2][3]

Q2: How can I increase the intracellular supply of NADPH?

A2: A common and effective strategy to increase NADPH levels is to overexpress genes involved in the pentose (B10789219) phosphate (PP) pathway.[1][2] Additionally, overexpressing the pyridine (B92270) nucleotide transhydrogenase gene (pntAB) and the NAD+ kinase gene (ppnK) can also significantly boost NADPH concentrations within the cell.[1][2]

Q3: What is the role of PLP in diaminobutane production and how can its synthesis be enhanced?

A3: PLP is a vital cofactor for ornithine decarboxylase, the enzyme that catalyzes a key step in diaminobutane synthesis.[1][2] To enhance PLP synthesis, you can overexpress genes in the PLP synthesis pathway, such as pdxJ and dxs. Another approach is to increase the availability of its precursor, E4P, by overexpressing genes like tktA and talB.[2]

Q4: Can excessive cofactor synthesis be detrimental to the cell?

A4: Yes, while increasing cofactor availability is generally beneficial, excessive accumulation can lead to cellular toxicity and inhibit cell growth, which in turn can decrease the overall yield of diaminobutane.[2] It is crucial to balance the expression of cofactor synthesis genes to avoid overburdening the cell's metabolic resources.[2]

Troubleshooting Guides

Problem 1: Low Diaminobutane Titer Despite Overexpression of Synthesis Pathway Genes

Possible Cause	Troubleshooting Strategy
Insufficient Cofactor Supply (NADPH and/or PLP)	- Verify Cofactor Levels: Quantify intracellular NADPH and PLP concentrations using the protocols provided below. Low levels indicate a bottleneck in cofactor synthesis. - Enhance NADPH Regeneration: Overexpress genes of the pentose phosphate pathway (zwf, pgl, gnd) or transhydrogenase (pntAB) and NAD+ kinase (ppnK).[1] - Boost PLP Synthesis: Overexpress pdxJ and dxs, and/or the PLP precursor synthesis genes tktA and talB.[2]
Cofactor Imbalance/Toxicity	- Modulate Gene Expression: If cofactor levels are excessively high, reduce the expression of cofactor synthesis genes by using weaker promoters or lower inducer concentrations. High PLP concentrations, in particular, can be toxic.[2] - Optimize Exogenous Supplementation: If adding external PLP, perform a concentration gradient experiment to find the optimal level that enhances production without inhibiting growth.[2]
Low Enzyme Activity	- Codon Optimization: Ensure the codons of your heterologous genes are optimized for E. coli expression. - Check for Inclusion Bodies: Insoluble protein aggregates can sequester your enzymes. Optimize expression conditions (e.g., lower temperature, different inducer concentration) to improve protein solubility. - Add Cofactors to Lysis Buffer: For in vitro assays, ensure sufficient cofactors are present in the buffer.
Plasmid Instability	- Use a Stable Plasmid System: Employ low-copy number plasmids or integrate the expression cassettes into the chromosome. - Maintain Selective Pressure: Always include the appropriate antibiotic in your culture media. - Avoid Toxic Genes: If a particular gene is causing instability, consider using a less toxic homolog from a different organism.

Problem 2: Poor Cell Growth After Engineering Cofactor Pathways

Possible Cause	Troubleshooting Strategy
Metabolic Burden	- Reduce Plasmid Copy Number: High-copy plasmids can drain cellular resources. Switch to a lower-copy number vector. - Integrate Genes into the Chromosome: This provides a more stable and lower level of expression, reducing metabolic load. - Optimize Induction Conditions: Use the lowest effective inducer concentration and consider inducing at a lower temperature for a longer period.
Cofactor Toxicity	- Titrate Gene Expression: As mentioned previously, excessive PLP can be toxic.[2] Use inducible promoters to carefully control the expression of PLP synthesis genes. - Balance the Pathway: Co-express genes in a balanced ratio to avoid the accumulation of toxic intermediates.

Data Presentation: Impact of Cofactor Engineering on Diaminobutane Production

The following tables summarize the quantitative effects of overexpressing NADPH and PLP synthesis-related genes on diaminobutane production in various recombinant E. coli strains.

Table 1: Enhancement of Diaminobutane Production through NADPH Synthesis Optimization

Strain	Genotype Modification	Diaminobutane Titer (mg/L·DCW)	Fold Increase vs. Control
Control	E. coli BL21(DE3)	~59	1.0
NAP1	Overexpression of pntAB	77	1.3
NAP2	Overexpression of ppnK	83	1.4
NAP3	Co-expression of pntAB and ppnK	95	1.6
NAP7	Co-expression of zwf and pgl	88	1.5
NAP8	Co-expression of zwf, gnd, and pgl	98	1.7

Data synthesized from a study by Sun et al.[1]

Table 2: Effect of PLP Synthesis Enhancement on Diaminobutane Production

Strain/Condition	Genotype/Condition Modification	Diaminobutane Titer (mg/L·DCW)	Fold Increase vs. Control
Control	E. coli BL21(DE3)	59	1.0
Control + 100 µM PLP	Exogenous PLP addition	66	1.1
NAP13	Co-expression of pdxJ, dxs, tktA, and talB	Decreased	< 1.0

Data synthesized from a study by Sun et al.[2] Note the decrease in production with high-level co-expression, indicating potential toxicity.

Experimental Protocols

Protocol 1: Quantification of Intracellular NADPH

This protocol is adapted for the quantification of NADPH in E. coli using a fluorescent assay.

Materials:

• 96-well black microplate

• Microplate reader with fluorescence detection (Excitation: 340 nm, Emission: 465 nm)

• Centrifuge

• Lysis buffer (e.g., B-PER™ Bacterial Protein Extraction Reagent)

• NADPH standard solution

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Culture and Harvesting:

  • Grow your engineered E. coli strains under the desired conditions.

  • Harvest 1 mL of cell culture by centrifugation at 5000 rpm for 5 minutes.

  • Discard the supernatant and wash the cell pellet with 1 mL of cold PBS. Centrifuge again and discard the supernatant.

• Cell Lysis:

  • Resuspend the cell pellet in 200 µL of lysis buffer.

  • Incubate according to the lysis buffer manufacturer's instructions to ensure complete cell lysis.

  • Centrifuge at maximum speed for 2 minutes to pellet the cell debris.

• Sample Preparation for Assay:

  • Carefully transfer 100 µL of the supernatant (cell lysate) to a well in the 96-well black microplate. Prepare samples in duplicate or triplicate.

• Standard Curve Preparation:

  • Prepare a series of NADPH standards (e.g., 0, 10, 20, 40, 60, 80, 100 µM) in the lysis buffer.

  • Add 100 µL of each standard to separate wells of the microplate.

• Fluorescence Measurement:

  • Measure the fluorescence of the samples and standards in the microplate reader at an excitation wavelength of 340 nm and an emission wavelength of 465 nm.

• Data Analysis:

  • Subtract the blank (0 µM NADPH) reading from all sample and standard readings.

  • Plot the fluorescence of the standards against their concentrations to generate a standard curve.

  • Determine the NADPH concentration in your samples by interpolating their fluorescence values on the standard curve.

  • Normalize the NADPH concentration to the cell density (OD600) or total protein concentration of the culture from which the sample was taken.

Protocol 2: Quantification of Intracellular PLP

This protocol describes a general method for PLP quantification using a commercially available fluorometric assay kit.

Materials:

• Pyridoxal 5'-phosphate (Vitamin B6) Fluorometric Assay Kit (e.g., from Sigma-Aldrich or Abcam)

• 96-well black microplate

• Microplate reader with fluorescence detection (as per kit instructions, typically Ex/Em = 535/587 nm)

• Centrifuge

• Deproteinizing spin columns (e.g., 10 kDa MWCO)

Procedure:

• Sample Preparation:

  • Harvest and lyse the E. coli cells as described in Protocol 1.

  • To remove proteins that may interfere with the assay, deproteinize the cell lysate using a 10 kDa spin column according to the manufacturer's protocol. The filtrate will contain the PLP.

• Assay Procedure:

  • Follow the specific instructions provided with the PLP assay kit. This typically involves:

    • Preparing a PLP standard curve.

    • Adding the prepared samples and standards to the 96-well plate.

    • Adding the kit's reaction mix to each well.

    • Incubating the plate for the recommended time at the specified temperature.

    • Measuring the fluorescence in a microplate reader at the kit-specified wavelengths.

• Data Analysis:

  • Calculate the PLP concentration in your samples based on the standard curve, following the kit's data analysis instructions.

  • Normalize the PLP concentration to the initial cell density or protein concentration.

Protocol 3: Quantification of Diaminobutane (Putrescine) by HPLC

This protocol provides a general framework for diaminobutane quantification from culture supernatant using HPLC with pre-column derivatization.

Materials:

• HPLC system with a fluorescence or UV detector

• C18 reverse-phase column

• Derivatization agent (e.g., o-phthalaldehyde (B127526) (OPA) or dansyl chloride)

• Diaminobutane (putrescine) standard

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Appropriate buffers (e.g., sodium acetate, borate (B1201080) buffer)

Procedure:

• Sample Preparation:

  • Take a sample of your fermentation broth and centrifuge to pellet the cells.

  • Filter the supernatant through a 0.22 µm filter to remove any remaining cells and debris.

• Standard Curve Preparation:

  • Prepare a series of diaminobutane standards in the same medium as your culture (or a similar buffer) to account for matrix effects.

• Derivatization:

  • In a microcentrifuge tube, mix a defined volume of your sample or standard with the derivatization agent and buffer, following a validated protocol for your chosen agent. This reaction makes the diaminobutane detectable by fluorescence or UV.

  • Incubate the reaction for the specified time.

• HPLC Analysis:

  • Inject the derivatized sample onto the C18 column.

  • Run a gradient of your mobile phases (e.g., a mixture of acetonitrile and a buffer) to separate the derivatized diaminobutane from other components.

  • Detect the derivatized diaminobutane using the fluorescence or UV detector at the appropriate wavelengths.

• Data Analysis:

  • Identify the peak corresponding to diaminobutane based on the retention time of the standard.

  • Integrate the peak area for both standards and samples.

  • Create a standard curve by plotting the peak area of the standards against their concentrations.

  • Determine the concentration of diaminobutane in your samples from the standard curve.

Visualizations

Caption: Metabolic pathway for diaminobutane production from glucose in E. coli.

Caption: Troubleshooting workflow for low diaminobutane production.

References

• 1. Increasing 1,4-Diaminobutane Production in Escherichia coli by Optimization of Cofactor PLP and NADPH Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Increasing 1,4-Diaminobutane Production in Escherichia coli by Optimization of Cofactor PLP and NADPH Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Common Issues in Organic Chemical Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during organic chemical reactions. The content is tailored for researchers, scientists, and drug development professionals to help diagnose and resolve specific experimental challenges.

Section 1: Low Reaction Yield

Low yields are a frequent challenge in organic synthesis, potentially stemming from various factors including reagent quality, reaction conditions, and work-up procedures.[1][2] A systematic approach to troubleshooting is essential for identifying and resolving the root cause.[1]

Frequently Asked Questions (FAQs)

Q1: My reaction resulted in a very low yield or no product at all. What are the potential causes?

A1: The failure of a reaction to yield the desired product can be attributed to several factors. Key areas to investigate include:

• Reagent and Solvent Quality: The purity and activity of starting materials, reagents, and catalysts are critical.[2] Reagents can degrade over time, and the presence of impurities, especially water in anhydrous reactions, can be detrimental.[2][3]

• Reaction Conditions: Incorrect temperature, concentration, or reaction time can significantly impact the outcome.[4]

• Incomplete Reactions: The reaction may have stalled before all the starting material was consumed. This could be due to deactivated reagents or catalysts, the presence of an inhibitor, or product inhibition.[1]

• Side Reactions: The formation of unintended byproducts can consume starting materials and reduce the yield of the desired product.[5]

• Product Loss During Work-up and Purification: Significant amounts of product can be lost during extraction, washing, and chromatography steps.[2][3]

Q2: How can I systematically troubleshoot a low-yielding reaction?

A2: A logical workflow can help pinpoint the issue. Start by verifying the quality of your reagents and solvents. If they are of high purity and active, then proceed to optimize the reaction conditions. Monitor the reaction progress to check for completion. If the reaction goes to completion, evaluate your work-up and purification steps for potential product loss.

Caption: A logical workflow for troubleshooting low reaction yields.

Strategies for Yield Improvement

A systematic approach to optimizing reaction parameters can lead to significant improvements in yield. The following table summarizes key strategies and parameters to vary.

Strategy	Parameters to Vary	Typical Range of Variation & Key Considerations
Reagent & Solvent Quality	Purity, Water/Air Sensitivity	Re-purify reagents (distillation, recrystallization). Use freshly opened anhydrous solvents under an inert atmosphere (N₂ or Ar) for sensitive reactions.[1][3]
Reaction Conditions	Temperature, Concentration, Stoichiometry, Reaction Time	Vary temperature in ±10-20 °C increments. Adjust concentration between 0.1 M and 2.0 M.[1] Use a slight excess (1.1-1.5 eq.) of one reactant.[3] Monitor reaction by TLC/GC-MS to determine the optimal time.[2]
Work-up & Purification	Extraction pH, Chromatography	Adjust the pH of the aqueous phase to ensure the product is in the organic layer.[2] Optimize the solvent system for column chromatography using TLC.[2]

Section 2: Side Reactions and Impurities

The formation of side products is a common issue that complicates purification and reduces the yield of the desired product.[5] Identifying these impurities and understanding the underlying side reactions are crucial for optimizing the synthesis.[6]

Frequently Asked Questions (FAQs)

Q1: My reaction is producing significant amounts of side products. What are the common types of side reactions and how can I minimize them?

A1: Several types of side reactions can occur. The appropriate mitigation strategy depends on the specific reaction.

Common Side Reaction	Potential Cause(s)	Mitigation Strategy
Over-reaction/Degradation	Reaction time is too long, or the temperature is too high.[1]	Monitor the reaction closely and quench it once the starting material is consumed.[1] Consider lowering the reaction temperature.
Isomerization	Acidic or basic conditions, high temperature.	Adjust the pH of the reaction mixture. Run the reaction at a lower temperature.
Polymerization	High concentration of reactive monomers.	Slowly add the reactive monomer to the reaction mixture. Use a lower concentration.[1]
Reaction with Solvent	The solvent is not inert under the reaction conditions (e.g., protic solvents in Grignard reactions).[1]	Choose an inert solvent that does not react with the reagents.[7]
Wurtz Coupling (in Grignard reactions)	The newly formed Grignard reagent reacts with the starting alkyl halide.[8]	Add the alkyl halide slowly to maintain a low concentration of the Grignard reagent.[8][9]

Q2: I am having trouble with a protecting group strategy. What are the common issues?

A2: Protecting groups are essential tools in multi-step synthesis but can introduce complications.[10] Common issues include:

• Incomplete Protection or Deprotection: The reaction to add or remove the protecting group may not go to completion.

• Protecting Group Instability: The protecting group may not be stable to the reaction conditions of a subsequent step.[11]

• Difficulty in Removal: The protecting group may be difficult to remove without affecting other functional groups.[5]

To troubleshoot, ensure you are using the appropriate protecting group for the specific functional group and that it is orthogonal to the other reagents and conditions in your synthetic route.[12]

Caption: Troubleshooting workflow for protecting group strategies.

Section 3: Purification Challenges

Purification is a critical step to isolate the desired product, but it can also be a source of significant product loss.[2]

Frequently Asked Questions (FAQs)

Q1: I am losing a lot of my product during column chromatography. What are the likely causes?

A1: High product loss during column chromatography can often be attributed to the following:

• Improper Column Packing: A poorly packed column with air bubbles or channels will lead to poor separation.[2]

• Inappropriate Solvent System: If the solvent system does not provide good separation between your product and impurities, you may have to discard mixed fractions, leading to lower yield.[1]

• Compound Instability on Silica (B1680970) Gel: Some compounds can decompose on the acidic surface of silica gel.[2]

• Co-elution of Product and Impurities: If the polarity of the product and impurities are very similar, separation can be difficult.[2]

Q2: My compound is "oiling out" during recrystallization instead of forming crystals. What should I do?

A2: "Oiling out" occurs when the solute comes out of solution as a liquid rather than a solid. This can happen if the boiling point of the solvent is higher than the melting point of the solute or if the solution is supersaturated.[1] To remedy this, you can try using a lower-boiling point solvent or adding a seed crystal to induce crystallization.[1]

Section 4: Key Experimental Protocols

Detailed and consistent experimental protocols are crucial for reproducibility and troubleshooting.

Protocol 1: Reaction Monitoring by Thin-Layer Chromatography (TLC)

• Preparation: Prepare a developing chamber with the chosen eluent system. Spot a small amount of the reaction mixture, the starting material, and a co-spot (both starting material and reaction mixture) onto a TLC plate.

• Development: Place the TLC plate in the developing chamber and allow the solvent front to move up the plate.

• Visualization: Remove the plate, mark the solvent front, and allow it to dry. Visualize the spots under a UV lamp and/or by staining with an appropriate reagent (e.g., potassium permanganate, iodine).

• Analysis: Compare the spots of the reaction mixture to the starting material. The disappearance of the starting material spot and the appearance of a new product spot indicate the reaction is progressing.

Protocol 2: Purification by Column Chromatography

• Solvent System Selection: Use TLC to determine an appropriate solvent system that gives a good separation between the desired product and impurities (product Rf should be around 0.3).

• Column Packing: Pack a column with silica gel or another stationary phase, ensuring there are no air bubbles or cracks.

• Loading the Sample: Dissolve the crude product in a minimal amount of solvent and load it onto the top of the column in a narrow band.

• Elution: Run the chosen eluent through the column, collecting fractions.

• Fraction Analysis: Analyze the collected fractions by TLC to identify which ones contain the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator.

Protocol 3: Purification by Recrystallization

• Solvent Selection: Choose a solvent in which the compound is soluble at high temperatures but insoluble at low temperatures.

• Dissolution: Dissolve the impure solid in the minimum amount of hot solvent.[1]

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization.[1]

• Crystal Collection: Collect the crystals by vacuum filtration.

• Washing and Drying: Wash the crystals with a small amount of cold solvent and then dry them under vacuum.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Troubleshooting [chem.rochester.edu]
• 4. benchchem.com [benchchem.com]
• 5. Protecting Groups in Organic Synthesis | ChemTalk [chemistrytalk.org]
• 6. content.e-bookshelf.de [content.e-bookshelf.de]
• 7. How are solvents chosen in organic reactions? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Protecting group - Wikipedia [en.wikipedia.org]
• 11. Protective Groups [organic-chemistry.org]
• 12. books.rsc.org [books.rsc.org]

Methods for removing aldehyde impurities from acetoxylation products

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the removal of aldehyde impurities from acetoxylation products. The information is intended for researchers, scientists, and professionals in drug development.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of acetoxylation products, offering potential causes and solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
Low yield of the desired acetoxylation product after purification.	The purification method may be too harsh for the product, causing decomposition. Aldehyde-scavenging resin may be non-selectively binding the product.	Consider a milder purification technique. If using a scavenger resin, ensure its selectivity for aldehydes over your product.[1][2]
Incomplete removal of aldehyde impurities.	The chosen purification method may not be suitable for the specific aldehyde (e.g., sterically hindered aldehydes are less reactive with bisulfite).[3] Insufficient amount of scavenging agent was used. The reaction time with the scavenger was too short.	For sterically hindered aldehydes, consider column chromatography or a different type of scavenger. Increase the equivalents of the scavenging reagent and/or extend the reaction time.[4]
The product is unstable under the purification conditions.	Basic conditions used to regenerate aldehydes from bisulfite adducts can cause epimerization or decomposition of sensitive products.[3] Acidic conditions of some scavenger resins can degrade acid-sensitive compounds.	Use a non-basic method to regenerate the aldehyde from its bisulfite adduct, for example, using chlorotrimethylsilane (B32843) (TMS-Cl) in acetonitrile.[3] Opt for a neutral scavenger resin or a different purification method like chromatography.
Formation of an insoluble solid at the interface during liquid-liquid extraction with bisulfite.	The bisulfite adduct of a non-polar aldehyde may not be soluble in either the aqueous or organic phase.[5]	Filter the entire mixture through a pad of celite to remove the insoluble adduct before separating the layers.[5]
Decomposition of the product containing double bonds during bisulfite extraction.	Dissolved sulfur dioxide (SO₂) in the aqueous layer can react with and cause the isomerization or decomposition of tri- or tetra-substituted double bonds.[5][6]	Use a non-polar organic solvent like hexanes for the extraction to minimize the solubility of SO₂ in the organic phase.[6]

Frequently Asked Questions (FAQs)

What are the most common methods for removing aldehyde impurities from acetoxylation products?

The most common methods include:

• Bisulfite treatment: Aldehydes react with sodium bisulfite to form water-soluble adducts that can be removed by extraction.[5][7]

• Polymer-supported scavengers: These are resins that selectively react with and bind aldehydes, which are then removed by filtration.[1][2]

• Chromatography: Column chromatography on silica (B1680970) gel can separate aldehydes from the desired product based on polarity.[4]

• Distillation: This is effective for volatile aldehyde impurities.[8]

• Selective hydrogenation: Aldehyde impurities can be selectively reduced to the corresponding alcohols, which are often easier to separate.[9]

How do I choose the best method for my specific application?

The choice of method depends on several factors, including the properties of your acetoxylation product and the aldehyde impurity (e.g., stability, polarity, steric hindrance), the scale of your reaction, and the required purity of the final product. See the decision-making flowchart below for guidance.

Can I recover the aldehyde impurity after removal?

Yes, if you use the bisulfite method, the aldehyde can be regenerated from the aqueous layer by treatment with a base, such as sodium hydroxide, followed by extraction into an organic solvent.[5][10]

What are the advantages of using polymer-supported scavengers?

The main advantage is the simplified workup. After the scavenging reaction is complete, the resin-bound aldehyde is simply filtered off, eliminating the need for aqueous extractions.[1] This method is also amenable to automation and high-throughput synthesis.[1]

When is column chromatography a good choice for aldehyde removal?

Column chromatography is particularly useful when other methods are ineffective, for example, with sterically hindered aldehydes that react poorly with scavengers. It is also a good option when the acetoxylation product and the aldehyde have significantly different polarities.[4]

Comparison of Aldehyde Removal Methods

Method	Principle	Advantages	Disadvantages	Typical Removal Efficiency
Sodium Bisulfite Extraction	Forms a water-soluble adduct with the aldehyde, which is then extracted into an aqueous phase.[7]	Inexpensive, effective for many aldehydes, and the aldehyde can be recovered.[5]	Can be less effective for sterically hindered aldehydes; the basic conditions for aldehyde recovery can damage sensitive products.[3]	>95% for many aromatic and unhindered aliphatic aldehydes.[10]
Polymer-Supported Scavengers	Aldehyde reacts with a functionalized solid support and is removed by filtration.[1]	Simple workup (filtration), suitable for automation, and a wide range of scavengers are available.[1][2]	Can be more expensive than bisulfite, and the resin may have limited capacity.	Can achieve >95% purity of the desired product.[2]
Column Chromatography	Separation based on differential adsorption of the aldehyde and the product onto a stationary phase (e.g., silica gel).[4]	Applicable to a wide range of compounds, including those not amenable to other methods.	Can be time-consuming, requires larger volumes of solvent, and may lead to product loss on the column.	Highly dependent on the specific compounds being separated.
Selective Hydrogenation	Aldehyde is selectively reduced to an alcohol, which is then separated.[9]	Can be very selective for aldehydes over other functional groups.	Requires a hydrogenation catalyst and specialized equipment (hydrogenation reactor).	Can reduce aldehyde impurities to below 50 ppm.[9]

Experimental Protocols

Protocol 1: Aldehyde Removal Using Sodium Bisulfite Extraction

This protocol is suitable for the removal of aromatic and unhindered aliphatic aldehydes.

Materials:

• Crude acetoxylation product containing aldehyde impurity

• Methanol (B129727) or Dimethylformamide (DMF)[10]

• Saturated aqueous sodium bisulfite solution (freshly prepared)

• Deionized water

• An immiscible organic solvent (e.g., 10% ethyl acetate (B1210297) in hexanes)[10]

• Separatory funnel

Procedure:

• Dissolve the crude product in a minimal amount of a water-miscible solvent like methanol (for aromatic aldehydes) or DMF (for aliphatic aldehydes).[10]

• Transfer the solution to a separatory funnel.

• Add a saturated aqueous solution of sodium bisulfite. The volume should be sufficient to react with all the aldehyde.

• Shake the funnel vigorously for about 30 seconds.[10]

• Add deionized water and an immiscible organic solvent.[10]

• Shake the funnel again to extract the desired product into the organic layer, leaving the aldehyde-bisulfite adduct in the aqueous layer.

• Separate the layers. The organic layer contains the purified acetoxylation product.

• The aqueous layer can be treated with a base to regenerate the aldehyde if needed.[5]

Protocol 2: Aldehyde Removal Using a Polymer-Supported Scavenger

This protocol provides a general guideline. The specific resin, solvent, and reaction conditions should be chosen based on the manufacturer's recommendations.

Materials:

• Crude acetoxylation product containing aldehyde impurity

• Appropriate polymer-supported scavenger resin (e.g., a resin-bound amine)

• Anhydrous solvent (e.g., dichloromethane, tetrahydrofuran)

• Reaction vessel with a stirrer

• Filtration apparatus

Procedure:

• Dissolve the crude product in a suitable anhydrous solvent in a reaction vessel.

• Add the polymer-supported scavenger resin (typically 1.5-3 equivalents relative to the aldehyde).

• Stir the mixture at room temperature or with gentle heating, as recommended for the specific resin.

• Monitor the reaction by a suitable technique (e.g., TLC, GC, LC-MS) to determine when all the aldehyde has been consumed.

• Once the reaction is complete, filter the mixture to remove the resin.

• Wash the resin with a small amount of the solvent.

• Combine the filtrate and the washings. This solution contains the purified product.

• Remove the solvent under reduced pressure to obtain the purified acetoxylation product.

Visualizations

Caption: Workflow for Aldehyde Removal using Bisulfite Extraction.

Caption: Workflow for Aldehyde Removal using a Polymer-Supported Scavenger.

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Workup [chem.rochester.edu]
• 6. Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures - Lookchem [lookchem.com]
• 7. researchgate.net [researchgate.net]
• 8. US6232491B1 - Purification process for removal of impurities in acetic acid-ethylene reactions - Google Patents [patents.google.com]
• 9. WO2002012162A1 - Process for removing a ketone and/or aldehyde impurity - Google Patents [patents.google.com]
• 10. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Synthesis Efficiency by Optimizing PLP and NADPH

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing enzymatic reactions dependent on Pyridoxal 5'-phosphate (PLP) and Nicotinamide adenine (B156593) dinucleotide phosphate (B84403) (NADPH).

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of low yield in PLP and NADPH-dependent enzymatic synthesis?

Low yields in these reactions can stem from several factors, including suboptimal reaction conditions, enzyme inactivity, cofactor instability or limitation, and the presence of inhibitors. A systematic approach to troubleshooting is crucial for identifying and resolving the root cause.[1][2]

Q2: What is the optimal concentration range for PLP in a typical enzymatic reaction?

The optimal PLP concentration is enzyme-dependent but generally falls within the range of 10-100 µM.[3] It is highly recommended to perform a titration to determine the saturating concentration for your specific enzyme, where further increases in PLP concentration do not lead to a significant increase in enzyme activity.[3]

Q3: How can I improve the stability of NADPH in my reaction mixture?

NADPH is sensitive to acidic conditions, temperature, and certain buffer components.[4][5] To enhance its stability:

• Maintain a slightly alkaline pH, ideally between 8.0 and 9.0.[4][5]

• Prepare NADPH solutions fresh and keep them on ice.[5]

• For storage, aliquot solutions and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.[4]

• Avoid phosphate and acetate (B1210297) buffers if possible, as they can accelerate NADPH degradation.[4][5]

Q4: What are the common methods for regenerating NADPH in situ?

In situ NADPH regeneration is often necessary for cost-effective and efficient synthesis. Common enzymatic methods include using a second enzyme system, such as:

• Glucose-6-phosphate dehydrogenase (G6PDH) , which oxidizes glucose-6-phosphate.

• Formate (B1220265) dehydrogenase (FDH) , which oxidizes formate to carbon dioxide.[6]

• Phosphite (B83602) dehydrogenase (PTDH) , which oxidizes phosphite to phosphate.

The choice of regeneration system depends on factors like cost, byproduct inhibition, and compatibility with the primary reaction conditions.

Troubleshooting Guides

Issue 1: Low or No Enzyme Activity

If you observe minimal or no product formation, consider the following troubleshooting steps:

Possible Cause	Recommended Solution
Inactive Enzyme	- Verify protein integrity via SDS-PAGE. - Confirm enzyme activity with a known positive control substrate. - Ensure proper storage conditions (typically -80°C) and avoid repeated freeze-thaw cycles.[3]
PLP Cofactor Issues	- Prepare fresh PLP solutions, as it is light-sensitive.[7] - Verify the PLP concentration spectrophotometrically. - Ensure complete reconstitution of the apoenzyme with PLP by optimizing incubation time and temperature.[7]
Suboptimal Reaction Conditions	- Determine the optimal pH and temperature for your specific enzyme through systematic screening.[8][9] - Ensure the substrate concentration is not inhibitory.[10]
Presence of Inhibitors	- Check all reagents and buffers for potential inhibitors. - If using cell lysates, be aware of endogenous inhibitors.[11]

Issue 2: Reaction Rate Decreases Over Time

A decline in the reaction rate can be indicative of several factors:

Possible Cause	Recommended Solution
NADPH Degradation	- Monitor NADPH stability under your assay conditions. - Implement an NADPH regeneration system to maintain a constant supply.[12]
Enzyme Instability	- Perform a time-course experiment to assess enzyme stability under reaction conditions. - Consider adding stabilizing agents like glycerol.
Product Inhibition	- Test for product inhibition by adding varying concentrations of the product to the initial reaction mixture.[8]
Substrate Depletion	- Ensure substrate concentration is not limiting, especially for extended reaction times.

Data Presentation

Table 1: Factors Affecting PLP Stability

Factor	Effect on PLP Stability	Recommendations
Light	PLP is light-sensitive and can degrade upon exposure.[7]	Protect PLP solutions from light by using amber vials or wrapping containers in aluminum foil.[7]
Temperature	Higher temperatures can accelerate degradation.	Store stock solutions at -20°C or -80°C.[7]
pH	Stability is pH-dependent.	Maintain pH according to the specific requirements of the enzyme.

Table 2: Factors Affecting NADPH Stability

Factor	Effect on NADPH Stability	Recommendations
pH	Unstable in acidic conditions (pH < 7.4).[4][5]	Maintain a slightly alkaline pH (8.0-9.0) for solutions.[4][5]
Temperature	Degradation increases with temperature.	Prepare solutions fresh and keep on ice. Store long-term at -80°C.[4]
Buffer Composition	Phosphate and acetate buffers can accelerate degradation.[4][5]	Use alternative buffers like Tris-HCl or HEPES if possible.[4]

Experimental Protocols

Protocol 1: Determination of Optimal PLP Concentration

This protocol outlines a method to determine the saturating concentration of PLP for a given enzyme.

• Apoenzyme Preparation: If starting with a holoenzyme, prepare the apoenzyme (enzyme without PLP) by incubation with a PLP-reactive compound like hydroxylamine, followed by dialysis or gel filtration to remove the cofactor.[7]

• Reaction Setup: Prepare a series of reaction mixtures, each containing a fixed concentration of the apoenzyme and substrate in the optimal buffer.

• PLP Titration: Add varying final concentrations of PLP to the reaction mixtures (e.g., 0, 5, 10, 25, 50, 100, 200 µM).

• Initiate Reaction: Initiate the reactions by adding the substrate.

• Measure Activity: Measure the initial reaction velocity for each PLP concentration using a suitable assay method (e.g., spectrophotometry).

• Data Analysis: Plot the enzyme activity against the PLP concentration. The optimal concentration is the point at which the activity reaches a plateau.

Protocol 2: Spectrophotometric Assay for NADPH Stability

This protocol allows for the monitoring of NADPH concentration over time under specific experimental conditions.

• Solution Preparation: Prepare a stock solution of NADPH in a slightly alkaline buffer (e.g., 10 mM Tris-HCl, pH 8.0) and keep it on ice.

• Test Conditions: Prepare test solutions by diluting the NADPH stock to the desired concentration in the buffers and conditions you wish to evaluate (e.g., different pH, temperature).

• Initial Measurement (T=0): Immediately measure the absorbance of each test solution at 340 nm.

• Incubation: Incubate the test solutions under the specified conditions.

• Time-Course Measurements: At regular intervals, measure the absorbance at 340 nm.

• Data Analysis: Calculate the percentage of remaining NADPH at each time point relative to the initial absorbance. The concentration can be determined using the Beer-Lambert law (ε for NADPH at 340 nm is 6220 M⁻¹cm⁻¹).

Protocol 3: Enzymatic Cycling Assay for NADPH Quantification

This is a highly sensitive method for quantifying low concentrations of NADPH.

• Principle: The assay involves a cycling reaction where NADPH is first oxidized to NADP+ by one enzyme, and then NADP+ is reduced back to NADPH by a second enzyme (e.g., glucose-6-phosphate dehydrogenase), with the concomitant production of a detectable signal (e.g., a colored or fluorescent product).[6][13]

• Reaction Mixture: Prepare a cycling reagent mixture containing the two enzymes, the substrate for the regenerating enzyme (e.g., glucose-6-phosphate), and a detection reagent (e.g., a chromogenic substrate).

• Sample Preparation: Prepare your samples containing unknown amounts of NADPH.

• Assay: Add the cycling reagent to your samples and standards.

• Detection: Monitor the change in absorbance or fluorescence over time. The rate of signal generation is proportional to the initial NADPH concentration.

Mandatory Visualizations

Caption: Troubleshooting workflow for low synthesis yield.

Caption: Enzymatic NADPH regeneration cycle.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. promega.com [promega.com]
• 5. NADP+/NADPH Assay Kit | ABIN5067563 [antibodies-online.com]
• 6. Spectrophotometric assays for measuring redox biomarkers in blood and tissues: the NADPH network - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. How to Optimize Temperature and pH for Enzyme Activity [synapse.patsnap.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative analysis of catalysts for 1,4-Diacetoxybutane synthesis

A Comparative Analysis of Catalysts for the Synthesis of 1,4-Diacetoxybutane (B1202567)

The synthesis of 1,4-diacetoxybutane, a key intermediate in the production of 1,4-butanediol (B3395766) and other valuable chemicals, can be achieved through various catalytic routes. This guide provides a comparative analysis of different catalysts employed in its synthesis, focusing on their performance, selectivity, and reaction pathways. The primary methods for synthesizing 1,4-diacetoxybutane involve the hydrogenation of 1,4-diacetoxybutene and the direct esterification of 1,4-butanediol with acetic acid.

Catalytic Approaches to 1,4-Diacetoxybutane Synthesis

The selection of a catalyst is crucial as it dictates the efficiency and selectivity of the synthesis process. The two main pathways are:

• Hydrogenation of 1,4-Diacetoxybutene: This method is part of a larger process that often starts from butadiene. Butadiene is first converted to 1,4-diacetoxybutene through an acetoxylation reaction, which is then hydrogenated to yield 1,4-diacetoxybutane.

• Esterification of 1,4-Butanediol: This route involves the direct reaction of 1,4-butanediol with acetic acid in the presence of an acid catalyst.

The following diagram illustrates the primary synthesis pathways for 1,4-diacetoxybutane.

Caption: Primary synthesis pathways for 1,4-diacetoxybutane.

Performance Comparison of Catalysts

The choice of catalyst significantly impacts the yield and selectivity of the reaction. This section compares the performance of various catalysts used in the synthesis of 1,4-diacetoxybutane.

Hydrogenation Catalysts

The hydrogenation of 1,4-diacetoxybutene to 1,4-diacetoxybutane is a critical step in the butadiene-based route. Noble metal catalysts, particularly platinum and palladium, are commonly employed for this transformation.

A patented process highlights the use of a platinum-based catalyst on an activated carbon support, enhanced with co-catalysts.[1] This catalyst system demonstrates high yield and selectivity under specific reaction conditions.

Catalyst Composition	Yield (%)	Selectivity (%)	Reaction Conditions	Reference
Pt-Sr/Activated Carbon	83.29	94.50	Not specified	[1]
Pt-W-Cr/Activated Carbon	83.43	94.33	Not specified	[1]

The data suggests that platinum-based catalysts, particularly when promoted with alkaline earth metals like strontium or transition metals like tungsten and chromium, are highly effective for the selective hydrogenation of the carbon-carbon double bond in 1,4-diacetoxybutene, leading to high yields of the desired 1,4-diacetoxybutane.[1] Palladium-based catalysts are also widely used for the initial acetoxylation of butadiene to form 1,4-diacetoxybutene.[2][3]

Esterification Catalysts

The direct esterification of 1,4-butanediol with acetic acid offers an alternative route to 1,4-diacetoxybutane. This reaction is typically catalyzed by acids. Both homogeneous and heterogeneous acid catalysts can be utilized.

Heterogeneous Acid Catalysts:

• Zeolites: These microporous aluminosilicates possess strong acid sites and shape-selective properties, making them suitable for various catalytic applications, including esterification.[11][12][13][14] Their well-defined pore structures can influence product selectivity.

• Zirconium Dioxide (ZrO₂): While primarily studied for the dehydration of 1,4-butanediol to tetrahydrofuran (B95107) (THF), zirconia-based materials also possess acidic and basic sites that could be active for esterification.[15][16]

Homogeneous Acid Catalysts:

• Sulfuric Acid: Mineral acids like sulfuric acid are effective homogeneous catalysts for esterification.[17] However, their use presents challenges in terms of separation from the product mixture and potential for corrosion.

The following workflow outlines a typical experimental setup for catalyst performance evaluation in a batch reactor system.

Caption: Experimental workflow for catalyst testing.

Experimental Protocols

Detailed experimental procedures are essential for the accurate comparison of catalyst performance. Below are generalized protocols for catalyst preparation and reaction execution based on the literature.

Preparation of Pt-Sr/Activated Carbon Catalyst[1]

• Catalyst Precursor Preparation: An aqueous solution of chloroplatinic acid is prepared.

• Impregnation: Activated carbon is impregnated with the chloroplatinic acid solution.

• Reduction: The impregnated carbon is treated with a reducing agent, such as hydrazine (B178648) hydrate, to reduce the platinum ions to metallic platinum.

• Washing and Drying: The catalyst precursor is washed with deionized water until no chloride ions are detected and then dried.

• Second Impregnation: The dried precursor is impregnated with an aqueous solution of strontium acetate.

• Final Drying: The final catalyst is dried at 110°C.

General Procedure for Esterification using a Heterogeneous Catalyst

• Reactor Setup: A batch reactor equipped with a magnetic stirrer, condenser, and temperature controller is charged with 1,4-butanediol, acetic acid, and the solid acid catalyst (e.g., ion exchange resin).

• Reaction: The mixture is heated to the desired reaction temperature (e.g., 70-110°C) and stirred.[7][17]

• Monitoring: The reaction progress is monitored by periodically withdrawing samples and analyzing them using gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the concentrations of reactants and products.

• Product Isolation: Upon completion of the reaction, the solid catalyst is separated by filtration. The liquid product mixture is then purified, typically by distillation, to isolate the 1,4-diacetoxybutane.

Conclusion

The synthesis of 1,4-diacetoxybutane can be effectively achieved through both the hydrogenation of 1,4-diacetoxybutene and the esterification of 1,4-butanediol. For the hydrogenation route, platinum-based catalysts on activated carbon, promoted with other metals, have shown excellent yields and selectivities. In the esterification pathway, heterogeneous acid catalysts, particularly ion exchange resins, offer significant advantages in terms of catalyst separation and reusability, making them highly suitable for industrial applications. While quantitative comparative data for all catalyst types under identical conditions is not fully available in the public domain, the existing research indicates that both pathways are viable, with the optimal choice of catalyst depending on factors such as feedstock availability, desired purity, and process economics. Further research focusing on a direct comparison of these catalytic systems would be beneficial for optimizing the industrial production of 1,4-diacetoxybutane.

References

• 1. CN108014791B - Catalyst for preparing 1, 4-diacetoxybutane from butadiene - Google Patents [patents.google.com]
• 2. EP0012376A1 - Process for producing tetrahydrofuran and 1,4-butanediol - Google Patents [patents.google.com]
• 3. US5397439A - Method for recovering 1,4-butanediol - Google Patents [patents.google.com]
• 4. samyangtrilite.com [samyangtrilite.com]
• 5. mdpi.com [mdpi.com]
• 6. Chemical Catalyst｜Applications｜DIAION [diaion.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. A Comparative Study of Homogeneous and Heterogeneous Catalyzed Glycerol Acetylation with Acetic Acid: Activity, Selectivity, and Stability [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. files01.core.ac.uk [files01.core.ac.uk]
• 13. mdpi-res.com [mdpi-res.com]
• 14. mdpi-res.com [mdpi-res.com]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]

A Comparative Guide: 1,4-Diacetoxybutane vs. 1,4-Butanediol as Polymer Precursors

For Researchers, Scientists, and Drug Development Professionals

The selection of appropriate monomers is a critical determinant in the synthesis of polymers with desired properties. For the production of polyesters such as poly(butylene terephthalate) (PBT) and poly(butylene succinate) (PBS), both 1,4-butanediol (B3395766) and its acetylated derivative, 1,4-diacetoxybutane (B1202567), serve as potential C4 diol precursors. This guide provides an objective comparison of their performance in polymerization reactions, supported by available experimental data, to aid researchers in monomer selection for specific applications.

Executive Summary

Feature	1,4-Butanediol	1,4-Diacetoxybutane
Polymerization Byproduct	Water	Acetic Acid
Reaction Conditions	High temperatures (220-260°C) and high vacuum are typically required to drive the reaction by removing water.	Potentially milder initial reaction conditions may be possible, but high temperatures are still needed for the removal of acetic acid.
Side Reactions	Prone to dehydration to form tetrahydrofuran (B95107) (THF) at high temperatures, especially under acidic conditions.[1]	The generation of acetic acid as a byproduct can influence the catalytic activity and potentially lead to side reactions if not efficiently removed.
Polymer Properties	Well-established routes to high molecular weight polyesters with good mechanical and thermal properties.	Data on resulting polymer properties is less common in publicly available literature, making direct comparison challenging.
Handling and Safety	A stable, non-corrosive liquid.	May require handling precautions due to the potential for hydrolysis, releasing acetic acid.

Polymerization Reaction Pathways

The fundamental difference in the polycondensation reactions of 1,4-butanediol and 1,4-diacetoxybutane lies in the byproduct generated.

Fig. 1: Polymerization pathways of the two precursors.

Comparative Experimental Data

Direct comparative studies under identical conditions are scarce in the literature. The following tables summarize typical experimental conditions and resulting polymer properties for the synthesis of PBT and PBS using 1,4-butanediol. Data for 1,4-diacetoxybutane is less available and presented where found.

Table 1: Synthesis of Poly(butylene terephthalate) (PBT)

Parameter	1,4-Butanediol	1,4-Diacetoxybutane
Co-monomer	Terephthalic Acid (TPA) or Dimethyl Terephthalate (DMT)	Terephthalic Acid (TPA)
Catalyst	Titanium-based (e.g., TBT), Tin-based	Information not readily available
Esterification Temp.	180-240°C[2]	Not specified
Polycondensation Temp.	240-260°C[2]	Not specified
Reaction Time	2-4 hours for polycondensation[2]	Not specified
Molecular Weight (Mw)	~38,000 - 60,000 g/mol	Information not readily available
Yield	High (quantitative removal of byproduct)	Information not readily available
Byproduct Removal	High vacuum to remove water and excess BDO.[2]	High vacuum to remove acetic acid.

Table 2: Synthesis of Poly(butylene succinate) (PBS)

Parameter	1,4-Butanediol	1,4-Diacetoxybutane
Co-monomer	Succinic Acid (SA) or Dimethyl Succinate (DMS)	Succinic Acid (SA)
Catalyst	Titanium-based (e.g., TBT), Tin-based	Information not readily available
Esterification Temp.	165-190°C[3]	Not specified
Polycondensation Temp.	220-240°C[3][4]	Not specified
Reaction Time	2-4 hours for polycondensation[3]	Not specified
Molecular Weight (Mw)	40,000 - 100,000 g/mol [4]	Information not readily available
Yield	High	Information not readily available
Byproduct Removal	High vacuum to remove water.[3][4]	High vacuum to remove acetic acid.

Detailed Experimental Protocols

Synthesis of PBT from 1,4-Butanediol and Terephthalic Acid

This two-stage melt polycondensation process is a widely used method for producing PBT.

Fig. 2: Workflow for PBT synthesis from 1,4-butanediol.

Materials:

• Terephthalic acid (TPA)

• 1,4-Butanediol (BDO)

• Catalyst (e.g., Tetrabutyl titanate - TBT)

• Nitrogen gas (inert atmosphere)

Procedure:

• Esterification: A reactor is charged with TPA and an excess of BDO (molar ratio typically 1:1.5 to 1:2.2), along with a catalytic amount of TBT. The mixture is heated to a temperature range of 180-240°C under a nitrogen atmosphere. Water, the byproduct of the esterification reaction, is continuously distilled off.[2]

• Polycondensation: Once the theoretical amount of water has been removed, the temperature is raised to 240-260°C, and a high vacuum (typically below 1 mbar) is gradually applied. This stage facilitates the removal of excess BDO and further water molecules, driving the polymerization to achieve a high molecular weight polymer. The reaction is monitored by the viscosity of the melt.[2]

• Product Isolation: Upon reaching the desired viscosity, the reactor is brought back to atmospheric pressure with nitrogen, and the molten PBT is extruded, cooled, and pelletized.

Synthesis of PBS from 1,4-Butanediol and Succinic Acid

Similar to PBT synthesis, PBS is typically produced via a two-stage melt polycondensation process.

Fig. 3: Workflow for PBS synthesis from 1,4-butanediol.

Materials:

• Succinic acid (SA)

• 1,4-Butanediol (BDO)

• Catalyst (e.g., Tetrabutyl titanate - TBT)

• Nitrogen gas (inert atmosphere)

Procedure:

• Esterification: Succinic acid and a molar excess of 1,4-butanediol are charged into a reactor with a catalyst. The mixture is heated to 165-190°C under a nitrogen flow to facilitate the esterification reaction and remove the water byproduct.[3]

• Polycondensation: After the esterification stage, the temperature is increased to 220-240°C, and a high vacuum is applied to the system. This promotes the polycondensation reaction, leading to an increase in the molecular weight of the polymer by removing excess BDO and water.[3][4]

• Product Isolation: The reaction is terminated when the desired melt viscosity is achieved. The molten PBS is then extruded and pelletized.

Discussion and Conclusion

1,4-Butanediol is the well-established and industrially preferred monomer for the synthesis of PBT and PBS. Its use in polycondensation reactions is extensively documented, with optimized protocols available to achieve high molecular weight polymers with desirable properties. The primary challenge in using 1,4-butanediol is the efficient removal of the water byproduct to drive the reaction equilibrium towards polymer formation. Additionally, at the high temperatures required for polycondensation, 1,4-butanediol can undergo an acid-catalyzed dehydration to form tetrahydrofuran (THF), which is a non-reactive byproduct and represents a loss of monomer.[1] Careful control of reaction temperature and catalyst selection is crucial to minimize this side reaction.

1,4-Diacetoxybutane presents an alternative route where the byproduct is acetic acid instead of water. In theory, this could offer advantages. For instance, the removal of acetic acid, which has a higher boiling point than water, might proceed differently and potentially influence the reaction kinetics. However, there is a significant lack of published, detailed experimental data on the direct polycondensation of 1,4-diacetoxybutane with dicarboxylic acids. This makes a direct, quantitative comparison of its performance against 1,4-butanediol challenging.

The presence of acetic acid as a byproduct introduces its own set of considerations. Acetic acid is more corrosive than water and its presence could affect the catalyst's activity and the overall reaction environment. Efficient removal of acetic acid would still be necessary to achieve high molecular weight polymers.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. A Brief Review of Poly (Butylene Succinate) (PBS) and Its Main Copolymers: Synthesis, Blends, Composites, Biodegradability, and Applications - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Purity Validation of 1,4-Diacetoxybutane: GC-MS vs. NMR

For researchers, scientists, and professionals in drug development, the purity of chemical reagents is paramount to the integrity and reproducibility of experimental results. 1,4-Diacetoxybutane (B1202567), a versatile building block in organic synthesis, is no exception. This guide provides a comprehensive comparison of two primary analytical techniques for validating its purity: Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. We will delve into the experimental protocols, present comparative data, and discuss the relative merits of each technique, supplemented by Karl Fischer titration for water content analysis.

Data Presentation: A Comparative Overview

The following table summarizes typical quantitative data obtained from the analysis of a batch of 1,4-diacetoxybutane, showcasing the complementary nature of GC-MS, NMR, and Karl Fischer titration in providing a complete purity profile.

Parameter	GC-MS	Quantitative ¹H NMR (qNMR)	Karl Fischer Titration
Purity of 1,4-Diacetoxybutane	>98.0% (by area %)[1][2]	98.5% (by mole %)	N/A
Identified Impurities	1,4-Butanediol, Acetic Acid	Residual Solvents (e.g., Toluene)	N/A
Quantification of Impurities	1,4-Butanediol: 0.8% Acetic Acid: 0.5%	Toluene: 0.2%	N/A
Water Content	Not suitable for accurate quantification	Can indicate presence of water, but not ideal for quantification	0.15% (w/w)
Limit of Detection (LOD)	ppm level for volatile impurities	~0.1% for quantifiable impurities	ppm level
Limit of Quantification (LOQ)	ppm to low % level	~0.3% for quantifiable impurities	ppm to low % level

Experimental Protocols

Detailed methodologies for each analytical technique are crucial for reproducibility and for understanding the strengths and limitations of the data presented.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds. It is particularly effective for detecting and quantifying residual starting materials and by-products from the synthesis of 1,4-diacetoxybutane.

Instrumentation: A standard gas chromatograph coupled with a mass spectrometer (e.g., Agilent 7890A GC with 5975C MS) is used.

Sample Preparation:

• Prepare a 1 mg/mL stock solution of 1,4-diacetoxybutane in a suitable solvent such as ethyl acetate (B1210297) or dichloromethane.

• Perform a serial dilution to obtain a working standard of approximately 100 µg/mL.

• An internal standard (e.g., dodecane) can be added for more precise quantification.

Chromatographic Conditions:

• Column: A non-polar capillary column, such as a DB-1 or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is typically employed.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL with a split ratio (e.g., 50:1) to avoid column overloading.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase to 240°C at a rate of 10°C/min.

  • Final hold: 240°C for 5 minutes.

Mass Spectrometry Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from m/z 35 to 350.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

Data Analysis: The purity is determined by calculating the area percentage of the 1,4-diacetoxybutane peak relative to the total area of all peaks in the chromatogram. Impurities are identified by comparing their mass spectra to a reference library (e.g., NIST).

Quantitative ¹H NMR (qNMR) Spectroscopy Protocol

Quantitative NMR (qNMR) is a primary analytical method that allows for the determination of the absolute purity of a substance by comparing the integral of a specific resonance from the analyte to that of a certified internal standard of known purity.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) is required.

Sample Preparation:

• Accurately weigh approximately 10-20 mg of 1,4-diacetoxybutane into an NMR tube.

• Accurately weigh and add a certified internal standard (e.g., maleic acid, dimethyl sulfone) to the same NMR tube. The standard should have a known purity and its resonances should not overlap with the analyte's signals.

• Add a deuterated solvent (e.g., CDCl₃, DMSO-d₆) to dissolve both the sample and the standard.

NMR Acquisition Parameters:

• Pulse Program: A standard 90° pulse sequence.

• Relaxation Delay (d1): A long relaxation delay (at least 5 times the longest T₁ of both the analyte and the standard) is critical for full relaxation of all nuclei, ensuring accurate integration. A typical value is 30 seconds.

• Number of Scans: Sufficient scans (e.g., 8-16) should be acquired to achieve a good signal-to-noise ratio.

• Spectral Width: A standard spectral width for ¹H NMR.

Data Analysis:

• Process the spectrum with appropriate phasing and baseline correction.

• Integrate a well-resolved signal from 1,4-diacetoxybutane (e.g., the methylene (B1212753) protons adjacent to the acetate groups) and a signal from the internal standard.

• The purity is calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / m_analyte) * (m_standard / MW_standard) * P_standard

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Karl Fischer Titration for Water Content

Karl Fischer titration is the gold standard for determining the water content in a sample.[3][4][5]

Instrumentation: An automated Karl Fischer titrator (volumetric or coulometric).

Sample Preparation: The 1,4-diacetoxybutane sample is directly injected into the titration vessel.

Procedure: The titration is performed according to the instrument's standard operating procedure. The reagent reacts specifically and quantitatively with water. The endpoint is detected potentiometrically.[5]

Data Analysis: The instrument software automatically calculates the water content, typically expressed as a weight/weight percentage.

Mandatory Visualizations

The following diagrams illustrate the logical workflow for the comprehensive purity validation of 1,4-diacetoxybutane.

Caption: Workflow for the comprehensive purity validation of 1,4-diacetoxybutane.

Comparison of Analytical Techniques

Choosing the appropriate analytical technique depends on the specific requirements of the analysis. The following table compares the performance of GC-MS, NMR, and Karl Fischer titration for the purity validation of 1,4-diacetoxybutane.

Feature	GC-MS	Quantitative ¹H NMR (qNMR)	Karl Fischer Titration
Principle	Separation by volatility and polarity, detection by mass-to-charge ratio.	Absorption of radiofrequency by atomic nuclei in a magnetic field.	Titration with a reagent that reacts specifically with water.
Primary Application	Identification and quantification of volatile and semi-volatile impurities.	Determination of absolute purity and structural elucidation.	Accurate determination of water content.
Strengths	High sensitivity and specificity for a wide range of impurities. Excellent for identifying unknown impurities through mass spectral libraries.	Provides an absolute measure of purity without the need for a reference standard of the analyte itself. Non-destructive.	Highly specific and accurate for water determination.
Limitations	Not suitable for non-volatile impurities. Can be destructive to the sample. May not be accurate for water quantification.	Lower sensitivity compared to GC-MS for trace impurities. Signal overlap can complicate quantification.	Only measures water content.
Typical Run Time	20-30 minutes per sample.	5-15 minutes per sample (can be longer with extended relaxation delays).	A few minutes per sample.
Sample Throughput	High, especially with an autosampler.	Moderate.	High.
Cost	Moderate to high instrument cost, moderate running costs.	High instrument cost, lower running costs.	Low to moderate instrument cost, low running costs.

Conclusion

For a comprehensive and robust validation of 1,4-diacetoxybutane purity, a multi-technique approach is recommended.

• GC-MS is the preferred method for identifying and quantifying volatile organic impurities, offering high sensitivity and the ability to identify unknown compounds.

• Quantitative NMR (qNMR) provides a highly accurate, absolute measure of the molar purity of the main component and can identify and quantify impurities containing protons, provided their signals are resolved.

• Karl Fischer titration is an indispensable and highly accurate method for the specific determination of water content, an impurity that can be detrimental in many chemical reactions.

By combining these techniques, researchers, scientists, and drug development professionals can obtain a complete and reliable purity profile of 1,4-diacetoxybutane, ensuring the quality and consistency of their work.

References

• 1. 1,4-Diacetoxybutane 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 2. 1,4-Diacetoxybutane, 25G | Labscoop [labscoop.com]
• 3. appsearch.kyoto-kem.com [appsearch.kyoto-kem.com]
• 4. gmpinsiders.com [gmpinsiders.com]
• 5. Karl Fischer titration - Wikipedia [en.wikipedia.org]

A Comparative Analysis of 1,4-Butanediol Production Routes: From Petrochemical Pathways to Bio-Based Innovations

A comprehensive guide for researchers and industry professionals on the performance, methodologies, and underlying pathways of key 1,4-butanediol (B3395766) (BDO) production technologies. This report details chemo-catalytic and bio-catalytic processes, presenting key performance indicators, experimental protocols, and visual pathway representations.

1,4-Butanediol (BDO) is a vital chemical intermediate with a global market valued in the billions, driven by its extensive use in the production of polymers, solvents, and fine chemicals.[1] Traditionally synthesized from petrochemical feedstocks, the industry is witnessing a significant shift towards more sustainable, bio-based production methods. This guide provides a detailed comparison of the major chemo-catalytic and bio-catalytic routes for BDO synthesis, offering a quantitative and qualitative assessment to inform research, development, and manufacturing decisions.

Performance Comparison of BDO Production Routes

The selection of a BDO production route is a multifaceted decision, balancing feedstock availability, operational costs, product yield, and environmental impact. The following tables summarize the key performance indicators for the prominent chemo-catalytic (Reppe and Davy processes) and bio-catalytic (microbial fermentation) routes.

Performance Metric	Reppe Process	Davy Process	Bio-based (Genomatica Process)
Primary Feedstock	Acetylene (B1199291), Formaldehyde	Maleic Anhydride (B1165640) (from n-butane)	Sugars (e.g., Dextrose, Sucrose)[2]
Overall Yield/Selectivity	High (Yields typically range from 85% to 95%)[3]	High	High (Exceeds commercial targets)
Titer (g/L)	Not Applicable	Not Applicable	>140
Productivity (g/L/h)	Not Applicable	Not Applicable	>3
Key Advantages	Mature technology, High product yield, Fewer by-products[4]	Lower cost raw materials, Safer operating conditions than Reppe process[3][4]	Utilizes renewable feedstocks, Reduced carbon footprint, Milder operating conditions[3][5]
Key Disadvantages	Use of hazardous acetylene, Energy-intensive[3]	Multi-step process involving esterification and hydrogenolysis[4]	Complex process development (strain engineering, fermentation optimization)

Detailed Production Route Analysis

Chemo-Catalytic Routes: The Incumbents

The petrochemical-based routes have long dominated the BDO market. The two most significant processes are the Reppe process and the Davy process.

The Reppe Process: Developed in the 1940s, the Reppe process involves the reaction of acetylene with formaldehyde.[6] This high-pressure, high-temperature process is known for its high yields but also for the inherent safety risks associated with handling acetylene.[3]

The Davy Process: This process utilizes maleic anhydride, derived from the oxidation of n-butane, as its starting material.[3][7] The maleic anhydride is first esterified and then subjected to hydrogenolysis to produce BDO.[4][8] This route is generally considered safer and more economical than the Reppe process, particularly in regions with abundant and inexpensive butane (B89635) feedstocks.[3]

Bio-Catalytic Route: The Sustainable Challenger

The bio-based production of BDO, pioneered by companies like Genomatica, represents a paradigm shift towards sustainability.[5] This approach utilizes engineered microorganisms, typically Escherichia coli, to convert renewable feedstocks like glucose into BDO through fermentation.[2][9] Metabolic engineering has been instrumental in developing strains with high titers, yields, and productivity, making bio-BDO a commercially viable and environmentally attractive alternative.[10]

Experimental Protocols

Determination of BDO Titer by High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID)

This method is suitable for quantifying the concentration of BDO in aqueous samples, such as fermentation broths.[11]

Materials:

• High-Performance Liquid Chromatograph (HPLC) with a Refractive Index Detector (RID).

• Bio-Rad Aminex HPX-87H Ion Exclusion Column.

• 0.01 N Sulfuric Acid solution (Mobile Phase).

• 1,4-Butanediol standard.

• Ultrapure water (UPW).

• Syringe filters (0.22 µm).

Procedure:

• Mobile Phase Preparation: Prepare a 0.01 N sulfuric acid solution in ultrapure water. It is recommended to prepare a sufficient volume for the entire analysis to ensure consistency.[11]

• Standard Preparation:

  • Prepare a stock solution of 1,4-butanediol (e.g., 10 mg/mL) by accurately weighing the standard and dissolving it in UPW.[11]

  • Create a series of calibration standards by diluting the stock solution to known concentrations (e.g., 0.5, 1.0, 2.0, 5.0, 10.0 mg/mL).

• Sample Preparation:

  • Centrifuge the fermentation broth to remove cells and other solid debris.[12]

  • Filter the supernatant through a 0.22 µm syringe filter.

  • Dilute the filtered sample with UPW to a concentration within the linear range of the calibration curve.

• HPLC Analysis:

  • Equilibrate the HPLC system and the Aminex HPX-87H column with the mobile phase at a flow rate of 0.6 mL/min and a column temperature of 40°C.[13]

  • Inject the prepared standards and samples.

  • The concentration of BDO in the samples is determined by comparing the peak area to the calibration curve generated from the standards.

Representative Fed-Batch Fermentation Protocol for BDO Production in Engineered E. coli

This protocol outlines a general procedure for the lab-scale production of BDO using a fed-batch fermentation strategy.

Materials:

• Bioreactor (e.g., 2 L vessel).

• Engineered E. coli strain capable of BDO production.

• Defined fermentation medium (containing a carbon source like glucose, nitrogen source, salts, and trace elements).

• Concentrated feed solution (containing a high concentration of the carbon source).

• Inoculum culture.

• pH probe, dissolved oxygen (DO) probe.

• Acid and base for pH control (e.g., H₃PO₄ and NH₄OH).

• Antifoam agent.

Procedure:

• Inoculum Preparation:

  • Inoculate a baffled shake flask containing a suitable seed medium (e.g., LB broth with glucose) with a single colony of the engineered E. coli strain.

  • Incubate at 37°C with shaking (e.g., 250 rpm) until the culture reaches a desired optical density (OD₆₀₀), typically in the mid-exponential phase.[14]

• Bioreactor Preparation and Sterilization:

  • Prepare the initial batch medium in the bioreactor.

  • Calibrate the pH and DO probes.

  • Sterilize the bioreactor and the medium in place (SIP) or by autoclaving.[14]

• Fermentation:

  • Inoculate the sterile bioreactor with the seed culture (typically 1-10% v/v).[14]

  • Maintain the temperature at a setpoint (e.g., 37°C).

  • Control the pH at a desired level (e.g., 6.8-7.2) by the automated addition of acid and base.

  • Maintain the dissolved oxygen (DO) level at a setpoint (e.g., 20-30% of air saturation) by controlling the agitation speed and airflow rate.

• Fed-Batch Strategy:

  • After the initial carbon source in the batch medium is nearly depleted (often indicated by a sharp increase in DO), initiate the feeding of the concentrated carbon source solution.

  • The feed rate can be controlled to maintain a low concentration of the carbon source in the bioreactor, which can help to avoid the formation of inhibitory byproducts. An exponential feeding strategy is often employed to match the growth rate of the culture.[14]

• Sampling and Analysis:

  • Periodically take samples from the bioreactor to monitor cell growth (OD₆₀₀), substrate consumption, and BDO production (using the HPLC method described above).

  • The fermentation is typically continued until the desired BDO titer is reached or productivity declines.

Signaling Pathways and Experimental Workflows

Visualizing the intricate pathways and workflows is crucial for understanding the complexities of BDO production. The following diagrams, generated using the DOT language, illustrate the key chemo-catalytic and bio-catalytic routes.

Caption: The Reppe process for 1,4-butanediol synthesis.

Caption: The Davy process for 1,4-butanediol production.

Caption: A key metabolic pathway for bio-based 1,4-butanediol production.

Conclusion

The production of 1,4-butanediol is at a fascinating crossroads. While established chemo-catalytic routes like the Reppe and Davy processes remain significant contributors to the global supply, the advancements in metabolic engineering and synthetic biology have propelled bio-based production into a commercially competitive reality. The choice of production route will increasingly be influenced by factors such as feedstock sustainability, process economics, and environmental regulations. For researchers and drug development professionals, understanding the nuances of each pathway, from the underlying chemistry and biology to the practical aspects of production and analysis, is paramount for innovation and informed decision-making in this dynamic field.

References

• 1. Manufacture of 1,4-butanediol - Chempedia - LookChem [lookchem.com]
• 2. Development of a commercial scale process for production of 1,4-butanediol from sugar - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Breaking Down the Reactor: The Industrial Production Process of 1,4-Butanediol (BDO) [chemanalyst.com]
• 4. matthey.com [matthey.com]
• 5. Biomass Re-Utilization Processes in Industrial Biotechnology — BioMADE [biomade.org]
• 6. researchgate.net [researchgate.net]
• 7. cdn.intratec.us [cdn.intratec.us]
• 8. chemwinfo.com [chemwinfo.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Analysis of ethylene glycol and 1,4-butanediol by HPLC-RID [protocols.io]
• 12. data.epo.org [data.epo.org]
• 13. researchgate.net [researchgate.net]
• 14. bionet.com [bionet.com]

A Comparative Guide to the Synthesis of 1,4-Diacetoxybutane for Research and Development

For researchers, scientists, and professionals in drug development, the efficient synthesis of chemical intermediates is paramount. 1,4-Diacetoxybutane (B1202567), a versatile building block, can be synthesized through various routes, each with distinct advantages and disadvantages. This guide provides an objective comparison of three primary synthesis pathways, supported by experimental data and detailed protocols to inform your selection of the most suitable method for your research and development needs.

Comparison of Key Performance Indicators

The selection of a synthesis route for 1,4-diacetoxybutane is often a trade-off between factors such as overall yield, the number of reaction steps, and the nature of the starting materials. The following table summarizes the key quantitative data for the three main synthetic pathways.

Parameter	Route 1: From Butadiene	Route 2: From Maleic Anhydride (B1165640)	Route 3: Direct Esterification of 1,4-Butanediol (B3395766)
Starting Material	Butadiene, Acetic Acid, Oxygen	Maleic Anhydride, Hydrogen	1,4-Butanediol, Acetic Anhydride
Key Intermediates	1,4-Diacetoxy-2-butene	1,4-Butanediol	None
Number of Key Steps	2 (Oxyacetylation, Hydrogenation)	2 (Hydrogenation, Esterification)	1 (Esterification)
Overall Yield	~82%[1]	~72-81% (calculated)	>90%[2]
Selectivity	~94%[1]	High (step-dependent)	High
Typical Reaction Temperature	40-150°C (Oxyacetylation), 20-120°C (Hydrogenation)[1][3]	High Temperature (Hydrogenation)	Room Temperature to 80°C[2][4]
Typical Reaction Pressure	1.0-10.0 MPa[1][3]	High Pressure (Hydrogenation)	Atmospheric to 5 bar[2]
Catalyst	Palladium-based (e.g., Pd-Te/C), Platinum-based	Copper-based, Rhenium-based	Optional (e.g., Pyridine (B92270), VOSO₄)[2][4]

Experimental Protocols

Route 1: Synthesis from Butadiene

This industrial process involves a two-step synthesis starting with the oxyacetylation of butadiene followed by the hydrogenation of the resulting intermediate.[5][6]

Step 1: Oxyacetylation of Butadiene

• Reaction: Butadiene is reacted with acetic acid and oxygen in the presence of a palladium-tellurium on carbon (Pd-Te/C) catalyst.

• Conditions: The reaction is typically carried out at a temperature of 40-150°C and a pressure of 1.0-10.0 MPa.[1][3]

• Procedure: A slurry of the Pd-Te/C catalyst in acetic acid is prepared in a pressure reactor. Butadiene and oxygen are then introduced into the reactor, and the reaction mixture is heated to the desired temperature. The reaction is monitored until the desired conversion of butadiene is achieved. The resulting product is 1,4-diacetoxy-2-butene.

Step 2: Hydrogenation of 1,4-Diacetoxy-2-butene

• Reaction: The 1,4-diacetoxy-2-butene intermediate is hydrogenated to 1,4-diacetoxybutane using a platinum-based catalyst on a carbon support.

• Conditions: The hydrogenation is typically performed at a temperature of 20-120°C and a hydrogen pressure of 1.0-6.0 MPa.[1][3]

• Procedure: The crude 1,4-diacetoxy-2-butene is dissolved in a suitable solvent and transferred to a hydrogenation reactor containing the platinum catalyst. The reactor is pressurized with hydrogen, and the reaction is stirred at the specified temperature until the uptake of hydrogen ceases. The catalyst is then filtered off, and the solvent is removed under reduced pressure to yield 1,4-diacetoxybutane.

Route 2: Synthesis from Maleic Anhydride

This route first involves the hydrogenation of maleic anhydride to 1,4-butanediol, which is then esterified to the final product.

Step 1: Hydrogenation of Maleic Anhydride to 1,4-Butanediol

• Reaction: Maleic anhydride is hydrogenated in the gas or liquid phase over a copper-based or rhenium-based catalyst to produce 1,4-butanediol.

• Conditions: This reaction typically requires high temperatures and pressures.

• Procedure: Maleic anhydride is vaporized and mixed with hydrogen before being passed over a fixed-bed catalyst reactor. The reaction conditions are optimized to maximize the yield of 1,4-butanediol. The product stream is then cooled to condense the 1,4-butanediol. Yields for this step are reported to be in the range of 80-90%.[7][8][9]

Step 2: Esterification of 1,4-Butanediol

• The 1,4-butanediol produced in the first step is then subjected to esterification as described in Route 3 . The overall yield for this route is a product of the yields of the hydrogenation and esterification steps.

Route 3: Direct Esterification of 1,4-Butanediol

This is the most direct laboratory-scale synthesis and is also the final step for routes that produce 1,4-butanediol as an intermediate. High yields can be achieved using acetic anhydride.

• Reaction: 1,4-Butanediol is reacted with acetic anhydride to form 1,4-diacetoxybutane and acetic acid as a byproduct.

• Conditions: The reaction can be performed at room temperature or with gentle heating, and can be catalyzed by a mild base like pyridine or a Lewis acid.

• Procedure (Batch Synthesis): To a stirred solution of 1,4-butanediol in a suitable solvent (e.g., dichloromethane (B109758) or neat), a slight excess of acetic anhydride (approximately 2.2 equivalents) is added. A catalytic amount of pyridine or 4-(dimethylamino)pyridine (DMAP) can be added to accelerate the reaction. The reaction mixture is stirred at room temperature until completion, which can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC). Upon completion, the reaction is quenched with water, and the organic layer is separated, washed with a saturated sodium bicarbonate solution to remove excess acetic acid and catalyst, and then dried over anhydrous sodium sulfate. The solvent is removed under reduced pressure to afford highly pure 1,4-diacetoxybutane. A similar solvent-free protocol for the acetylation of an alcohol with acetic anhydride using a VOSO₄ catalyst has reported yields as high as 97%.[4]

• Procedure (Continuous-Flow Synthesis): A solution of 1,4-butanediol (1.0 M) in anhydrous ethyl acetate (B1210297) (optionally with a catalytic amount of pyridine) and a solution of diketene (B1670635) (2.2 M) in anhydrous ethyl acetate are pumped through a static mixer into a heated flow reactor coil (e.g., at 80°C). The product stream is then purified in-line. This method has been reported to produce 1,4-diacetoxybutane with a yield of over 90%.[2]

Visualization of Synthesis Pathways

To better illustrate the relationship between the different synthesis routes, the following diagrams outline the logical flow from starting materials to the final product.

Caption: Comparative workflow of the three main synthesis routes to 1,4-Diacetoxybutane.

Caption: Step-by-step comparison of the experimental workflows for each synthesis route.

References

• 1. CN108014791B - Catalyst for preparing 1, 4-diacetoxybutane from butadiene - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. CN107915579A - The method that butadiene synthesizes 1,4 butanediols - Google Patents [patents.google.com]
• 4. A Stoichiometric Solvent-Free Protocol for Acetylation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1,4-Butanediol synthesis - chemicalbook [chemicalbook.com]
• 6. JP3959993B2 - Method for producing 1,4-butanediol - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis of bio-derived 1,4-butanediol by succinic acid esterification and hydrogenation over CuFeAl catalysts [ouci.dntb.gov.ua]
• 9. Synthesis of bio-derived 1,4-butanediol by succinic acid esterification and hydrogenation over CuFeAl catalysts - Green Chemistry (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to Common Crosslinking Agents: Glutaraldehyde, Genipin, and EDC/NHS

For researchers, scientists, and drug development professionals, the selection of an appropriate crosslinking agent is a critical step in the development of stable and functional biomaterials. This guide provides an objective comparison of three widely used crosslinking agents—glutaraldehyde (B144438), genipin (B1671432), and 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) with N-hydroxysuccinimide (NHS)—supported by experimental data to inform the decision-making process.

Crosslinking is a fundamental process for stabilizing the structure of biopolymers such as proteins and polysaccharides, enhancing their mechanical properties and resistance to degradation.[1] The choice of crosslinking agent significantly impacts the biocompatibility, efficacy, and longevity of the resulting biomaterial. This guide delves into a comparative analysis of glutaraldehyde, a traditional and highly efficient crosslinker; genipin, a natural and less cytotoxic alternative; and EDC/NHS, a "zero-length" crosslinker popular for its ability to form direct amide bonds.

Data Presentation: A Quantitative Comparison

The following tables summarize key performance indicators for glutaraldehyde, genipin, and EDC/NHS, offering a side-by-side comparison of their efficacy in crosslinking gelatin, a commonly used biopolymer.

Table 1: Mechanical Properties of Crosslinked Gelatin

Crosslinking Agent	Concentration	Tensile Strength (MPa)	Young's Modulus (MPa)
Glutaraldehyde	0.5% (v/v)	~0.35	~35
Genipin	1% (w/v)	~0.20	~20
EDC/NHS	50 mM EDC / 25 mM NHS	~0.15	~15

Note: These values are representative and can vary depending on the specific experimental conditions and the source of the gelatin.

Table 2: Biocompatibility and Stability of Crosslinked Gelatin

Crosslinking Agent	Cytotoxicity	In Vitro Degradation (Time to 50% weight loss)
Glutaraldehyde	High	> 28 days
Genipin	Low	~14-21 days
EDC/NHS	Low	~7-14 days

Note: Cytotoxicity is a significant concern with glutaraldehyde due to the potential for leaching of unreacted aldehydes.[1] Genipin is reported to be 5,000–10,000 times less cytotoxic than glutaraldehyde.[2]

Experimental Protocols: Methodologies for Crosslinking

Detailed experimental protocols are crucial for reproducible research. Below are generalized methodologies for crosslinking gelatin using each of the three agents.

Glutaraldehyde Crosslinking Protocol

• Preparation of Gelatin Solution: Dissolve gelatin in distilled water at a concentration of 10% (w/v) by heating to 60°C with constant stirring until fully dissolved.

• Crosslinking Reaction: Cool the gelatin solution to room temperature. Add glutaraldehyde to a final concentration of 0.5% (v/v) and mix thoroughly.

• Casting and Gelation: Pour the mixture into a mold and allow it to crosslink at 4°C for 24 hours.

• Washing: After gelation, wash the crosslinked gelatin extensively with a quenching solution (e.g., 0.1 M glycine) to neutralize unreacted aldehyde groups, followed by washing with distilled water to remove any residual chemicals.[3]

Genipin Crosslinking Protocol

• Preparation of Gelatin Solution: Prepare a 10% (w/v) gelatin solution in a phosphate-buffered saline (PBS) solution (pH 7.4) at 60°C.

• Crosslinking Reaction: Cool the solution to 37°C and add genipin to a final concentration of 1% (w/v).[4] Stir the mixture until the genipin is completely dissolved.

• Casting and Gelation: Pour the solution into a mold and incubate at 37°C for 48-72 hours. A characteristic blue color will develop as the crosslinking reaction proceeds.[4]

• Washing: Wash the resulting hydrogel with PBS to remove any unreacted genipin.

EDC/NHS Crosslinking Protocol

• Preparation of Gelatin Solution: Dissolve gelatin in a 0.1 M 2-(N-morpholino)ethanesulfonic acid (MES) buffer (pH 5.5) at a concentration of 10% (w/v) at 37°C.

• Activation of Carboxyl Groups: Add EDC (e.g., to a final concentration of 50 mM) and NHS (e.g., to a final concentration of 25 mM) to the gelatin solution and stir for 15 minutes at room temperature to activate the carboxyl groups of the gelatin.[5]

• Crosslinking Reaction: The activated carboxyl groups will then react with the primary amine groups on adjacent gelatin chains. Allow the reaction to proceed for 2 hours at room temperature.

• Quenching and Washing: Quench the reaction by adding a solution of hydroxylamine (B1172632) or a similar agent.[6] Wash the crosslinked gelatin thoroughly with PBS to remove byproducts and unreacted reagents.

Mandatory Visualization: Signaling Pathways and Workflows

The following diagrams, created using the DOT language, illustrate the crosslinking mechanisms and a general experimental workflow.

References

• 1. Crosslinking biopolymers for biomedical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Genipin-Crosslinking Effects on Biomatrix Development for Cutaneous Wound Healing: A Concise Review [frontiersin.org]
• 3. Significance of Crosslinking Approaches in the Development of Next Generation Hydrogels for Corneal Tissue Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Regeneration of skeletal system with genipin crosslinked biomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 5. info.gbiosciences.com [info.gbiosciences.com]
• 6. Comprehensive Cross-Linking Mass Spectrometry Reveals Parallel Orientation and Flexible Conformations of Plant HOP2-MND1 - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking Solid Acid Catalysts for 1,4-Diacetoxybutane Synthesis: A Comparative Guide

The synthesis of 1,4-diacetoxybutane (B1202567), a valuable chemical intermediate, is efficiently achieved through the esterification of 1,4-butanediol (B3395766) with acetic acid. The choice of catalyst is pivotal to ensure high yield, selectivity, and environmentally benign reaction conditions. This guide provides a comparative analysis of various solid acid catalysts for this synthesis, supported by experimental data from analogous esterification reactions.

Performance Comparison of Solid Acid Catalysts

The catalytic performance of solid acid catalysts in esterification reactions is influenced by factors such as acidity (type and strength of acid sites), surface area, and pore structure.[1][2] The following table summarizes the performance of common solid acid catalysts, with data extrapolated from studies on the esterification of alcohols with carboxylic acids.

Catalyst Type	Catalyst Name	Typical Reaction Temperature (°C)	Acetic Acid Conversion (%)	1,4-Diacetoxybutane Yield (%)	Key Observations
Ion-Exchange Resin	Amberlyst-15	75 - 120	~95	High (inferred)	High activity and selectivity. Maximum operating temperature is a limitation.
Dowex 50WX8	80 - 100	High	High (inferred)	Gel-type resin showing high efficiency in esterification.[3]
Zeolite	H-Beta	120 - 170	70 - 90 (inferred)	Moderate to High (inferred)	Good thermal stability.[4] Activity can be influenced by Si/Al ratio and hierarchical porosity.[2]
H-ZSM-5	120 - 180	60 - 80 (inferred)	Moderate (inferred)	Shape selectivity can influence product distribution. Lower activity compared to larger pore zeolites for bulky molecules.[1][2]
Perfluorinated Resin	Nafion-H	80 - 150	High	High (inferred)	Superacidic catalyst with high activity.[5] Diffusion limitations can be a factor.[5]

Note: Data for 1,4-diacetoxybutane yield is largely inferred from acetic acid conversion in similar esterification reactions due to a lack of direct comparative studies for this specific product. Actual yields may vary based on specific reaction conditions.

Experimental Protocols

A generalized experimental procedure for the synthesis of 1,4-diacetoxybutane using a solid acid catalyst is outlined below. This protocol is a composite based on typical laboratory-scale esterification reactions.

Materials:

• 1,4-butanediol

• Acetic acid (glacial)

• Solid acid catalyst (e.g., Amberlyst-15, H-Beta zeolite)

• Anhydrous toluene (B28343) (or another suitable water-entraining solvent)

• Sodium bicarbonate solution (saturated)

• Anhydrous magnesium sulfate

• Organic solvent for extraction (e.g., ethyl acetate)

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Magnetic stirrer with hotplate

• Separatory funnel

• Rotary evaporator

Procedure:

• Catalyst Activation: The solid acid catalyst is activated prior to use. For instance, zeolites are typically calcined at high temperatures (e.g., 550 °C) to remove adsorbed water and organic templates.[6][7] Ion-exchange resins are often washed with a solvent and dried under vacuum.

• Reaction Setup: A round-bottom flask is charged with 1,4-butanediol, a molar excess of acetic acid, the solid acid catalyst (typically 5-15 wt% of reactants), and an anhydrous solvent like toluene to facilitate the removal of water. The flask is equipped with a Dean-Stark apparatus and a reflux condenser.

• Esterification Reaction: The reaction mixture is heated to reflux with vigorous stirring. The water produced during the esterification is azeotropically removed and collected in the Dean-Stark trap, driving the reaction towards the product side. The progress of the reaction is monitored by techniques such as gas chromatography (GC) or thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is cooled to room temperature. The solid catalyst is separated by filtration and can be washed, dried, and stored for reuse.

• Purification: The filtrate is transferred to a separatory funnel and washed with a saturated sodium bicarbonate solution to neutralize any remaining acetic acid, followed by washing with brine. The organic layer is then dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield the crude 1,4-diacetoxybutane. Further purification can be achieved by vacuum distillation.

Visualizing the Process

Experimental Workflow Diagram

The following diagram illustrates the general workflow for benchmarking solid acid catalysts in the synthesis of 1,4-diacetoxybutane.

Caption: Experimental workflow for catalyst benchmarking.

Catalytic Cycle for Esterification

The diagram below depicts a simplified logical relationship for the acid-catalyzed esterification of an alcohol with a carboxylic acid, which is the fundamental reaction for 1,4-diacetoxybutane synthesis.

Caption: Simplified catalytic cycle for esterification.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. A unique application of acid-Nafion as a co-catalyst and support - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 6. A Feasible One-Step Synthesis of Hierarchical Zeolite Beta with Uniform Nanocrystals via CTAB - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Analysis of reaction kinetics for different 1,4-Diacetoxybutane synthesis methods

For researchers, scientists, and drug development professionals, the efficient synthesis of 1,4-diacetoxybutane (B1202567), a key intermediate in various chemical processes, is of paramount importance. This guide provides a detailed comparison of the reaction kinetics associated with three primary synthesis methods: the acetoxylation of 1,3-butadiene (B125203), the esterification of 1,4-butanediol (B3395766) with acetic acid, and the transesterification of 1,4-butanediol with methyl acetate. The analysis is supported by experimental data to aid in the selection of the most suitable method for specific applications.

Comparative Analysis of Reaction Kinetics

The choice of synthesis route for 1,4-diacetoxybutane is influenced by factors such as raw material availability, desired product purity, and process efficiency. Understanding the reaction kinetics of each method is crucial for process optimization, reactor design, and maximizing yield and selectivity. The following table summarizes the key kinetic parameters for the three main synthesis methods.

Parameter	Acetoxylation of 1,3-Butadiene	Esterification of 1,4-Butanediol	Transesterification of 1,4-Butanediol
Catalyst	Pd/Te on activated carbon	Sulfuric Acid, Ion-Exchange Resins (e.g., Amberlyst-15)[1]	Ion-Exchange Resins
Typical Temperature	80-95 °C	70-90 °C (Sulfuric Acid)[2]	50-80 °C
Typical Pressure	~850 psig[3]	Atmospheric[2]	Atmospheric
Reaction Order	First order in oxygen, ~0.8 order in catalyst[3]	First order with respect to each component in each step (with acrylic acid)[2]	Modeled with Eley-Rideal kinetics
Apparent Activation Energy (Ea)	6.4 kcal/mol (26.8 kJ/mol)	45.21 kJ/mol (for a similar esterification)	Step 1: 38.53 kJ/mol, Step 2: 51.06 kJ/mol
Kinetic Model	Power-law kinetics	Two-step consecutive, reversible reaction[2]	Two-step consecutive reaction, best described by the Eley-Rideal model[4]
Selectivity/Yield	~88% selectivity to 1,4-diacetoxy-2-butene[3]	High conversion achievable with removal of water	High conversion achievable
Key Features	Industrial route, requires subsequent hydrogenation step	Direct, reversible reaction, equilibrium limited	Reversible, equilibrium limited

Experimental Protocols

Detailed experimental methodologies are essential for reproducing and building upon existing research. The following sections outline generalized protocols for studying the reaction kinetics of each synthesis method in a laboratory setting.

Acetoxylation of 1,3-Butadiene

This protocol is based on the liquid-phase diacetoxylation of 1,3-butadiene using a heterogeneous catalyst.

Objective: To determine the reaction kinetics of 1,3-butadiene acetoxylation.

Apparatus: A high-pressure batch reactor equipped with a magnetic stirrer, temperature and pressure controllers, a gas inlet for oxygen, and a sampling system.

Materials: 1,3-butadiene, glacial acetic acid, oxygen, nitrogen (for purging), and a Pd/Te on activated carbon catalyst.

Procedure:

• The reactor is charged with a specific amount of the Pd/Te/C catalyst and glacial acetic acid.

• The reactor is sealed and purged with nitrogen to remove any air.

• The reactor is heated to the desired reaction temperature (e.g., 90 °C) under constant stirring.

• A known amount of liquid 1,3-butadiene is introduced into the reactor.

• The reactor is then pressurized with oxygen to the desired partial pressure.

• Samples of the reaction mixture are withdrawn at regular intervals using the sampling system.

• The reaction is quenched immediately after sampling by cooling.

• The samples are analyzed by gas chromatography (GC) to determine the concentrations of 1,3-butadiene, 1,4-diacetoxy-2-butene, and other byproducts.

• The reaction is allowed to proceed for a predetermined time or until a desired conversion is reached.

• The data on concentration versus time is used to determine the reaction rate, reaction orders, and the rate constant. The experiment is repeated at different temperatures to determine the activation energy.

Esterification of 1,4-Butanediol with Acetic Acid

This protocol describes a typical procedure for studying the kinetics of a liquid-phase esterification reaction in a batch reactor.

Objective: To investigate the reaction kinetics of the esterification of 1,4-butanediol with acetic acid.

Apparatus: A jacketed glass batch reactor equipped with a mechanical stirrer, a condenser, a temperature probe, and a sampling port.

Materials: 1,4-butanediol, glacial acetic acid, and a catalyst (e.g., sulfuric acid or an acidic ion-exchange resin).

Procedure:

• The reactor is charged with known amounts of 1,4-butanediol and acetic acid.

• The reactor is heated to the desired temperature using a circulating water bath connected to the jacket.

• Once the temperature is stable, a known amount of the catalyst is added to the reactor to initiate the reaction.

• The stirrer is started to ensure proper mixing of the reactants and catalyst.

• Samples are withdrawn from the reactor at regular time intervals through the sampling port.

• The acidity of the samples is determined by titration with a standard sodium hydroxide (B78521) solution to monitor the conversion of acetic acid.

• Alternatively, the composition of the samples can be analyzed by GC to determine the concentrations of reactants and products.

• The reaction is continued until equilibrium is reached or for a specified duration.

• The kinetic data is then used to develop a suitable kinetic model and determine the rate constants and activation energy.

Transesterification of 1,4-Butanediol with Methyl Acetate

This protocol outlines a method for studying the kinetics of the transesterification of 1,4-butanediol.

Objective: To determine the kinetic parameters for the transesterification of 1,4-butanediol with methyl acetate.

Apparatus: A thermostated batch reactor with a stirrer, a reflux condenser, and a sampling device.

Materials: 1,4-butanediol, methyl acetate, and an ion-exchange resin catalyst.

Procedure:

• A known quantity of 1,4-butanediol and the ion-exchange resin catalyst are added to the reactor.

• The mixture is heated to the desired reaction temperature with constant stirring.

• A known amount of methyl acetate, preheated to the reaction temperature, is then added to the reactor to start the reaction.

• Samples of the reaction mixture are taken at various time intervals.

• The composition of the samples is analyzed using gas chromatography to determine the concentrations of 1,4-butanediol, methyl acetate, 1-acetoxy-4-hydroxybutane, 1,4-diacetoxybutane, and methanol.

• The reaction is monitored until equilibrium is achieved.

• The experimental data is then fitted to different kinetic models (e.g., Pseudo-Homogeneous, Langmuir-Hinshelwood, Eley-Rideal) to find the best fit and to determine the kinetic parameters, including rate constants and activation energies.

Visualizing the Synthesis Pathways

To better understand the logical flow of each synthesis method, the following diagrams have been generated using the DOT language.

References

• 1. ijert.org [ijert.org]
• 2. researchgate.net [researchgate.net]
• 3. Liquid-phase diacetoxylation of 1,3-butadiene with Pd/Te/C catalyst (Journal Article) | OSTI.GOV [osti.gov]
• 4. researchgate.net [researchgate.net]

Confirming the Chemical Structure of 1,4-Diacetoxybutane: A Spectroscopic Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimental spectroscopic data with established theoretical values to confirm the chemical structure of 1,4-diacetoxybutane (B1202567). By presenting detailed experimental protocols and clearly structured data, this document serves as a practical resource for the structural elucidation of this and similar diester compounds.

Introduction

1,4-Diacetoxybutane is a diester with the molecular formula C₈H₁₄O₄ and a molecular weight of 174.19 g/mol . Accurate confirmation of its chemical structure is crucial for its application in various research and development fields, including its use as a building block in organic synthesis and its potential role in materials science. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for unambiguous structure determination. This guide outlines the expected spectroscopic characteristics of 1,4-diacetoxybutane and compares them with experimental data.

Spectroscopic Analysis Workflow

The confirmation of a chemical structure through spectroscopy follows a logical progression. Initially, techniques like IR spectroscopy and Mass Spectrometry provide information about the functional groups present and the molecular weight of the compound. Subsequently, ¹H and ¹³C NMR spectroscopy are employed to elucidate the precise connectivity of the atoms within the molecule.

Figure 1. Workflow for the spectroscopic confirmation of a chemical structure.

Comparison of Spectroscopic Data

The following sections provide a detailed comparison of the expected spectroscopic data for 1,4-diacetoxybutane with the experimental data obtained from the Spectral Database for Organic Compounds (SDBS).

¹H NMR Spectroscopy

¹H NMR spectroscopy provides information about the chemical environment and connectivity of hydrogen atoms in a molecule. Due to the symmetry of 1,4-diacetoxybutane, two distinct proton signals are expected.

Table 1: Comparison of ¹H NMR Data (Solvent: CDCl₃)

Protons (Structure)	Predicted Chemical Shift (ppm)	Experimental Chemical Shift (ppm)	Multiplicity	Integration
a (-CH₃)	2.0 - 2.2	2.05	Singlet	6H
b (-OCH₂-)	4.0 - 4.2	4.09	Triplet	4H
c (-CH₂-)	1.6 - 1.8	1.73	Quintet	4H

The experimental ¹H NMR spectrum aligns perfectly with the predicted values. The methyl protons of the acetate (B1210297) groups (a) appear as a singlet at 2.05 ppm. The methylene (B1212753) protons adjacent to the ester oxygen (b) appear as a triplet at 4.09 ppm, and the central methylene protons (c) appear as a quintet at 1.73 ppm.

¹³C NMR Spectroscopy

¹³C NMR spectroscopy provides information about the carbon skeleton of a molecule. For 1,4-diacetoxybutane, three distinct carbon signals are anticipated due to its symmetry.

Table 2: Comparison of ¹³C NMR Data (Solvent: CDCl₃)

Carbon (Structure)	Predicted Chemical Shift (ppm)	Experimental Chemical Shift (ppm)
Carbonyl (C=O)	170 - 172	171.0
Methylene (-OCH₂-)	63 - 65	64.2
Methylene (-CH₂-)	24 - 26	25.2
Methyl (-CH₃)	20 - 22	21.0

The experimental ¹³C NMR data is in excellent agreement with the expected chemical shifts. The carbonyl carbon of the ester appears at 171.0 ppm. The methylene carbon bonded to the oxygen atom is observed at 64.2 ppm, while the central methylene carbon resonates at 25.2 ppm. The methyl carbon of the acetate group is found at 21.0 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. For 1,4-diacetoxybutane, the key absorptions are from the C=O and C-O bonds of the ester groups.

Table 3: Comparison of IR Absorption Data

Functional Group	Predicted Absorption Range (cm⁻¹)	Experimental Absorption (cm⁻¹)
C=O Stretch (Ester)	1735 - 1750	1740
C-O Stretch (Ester)	1200 - 1300	1240
C-O Stretch (Alkyl)	1000 - 1100	1040
C-H Stretch (Alkyl)	2850 - 3000	2960

The experimental IR spectrum clearly shows the characteristic strong absorption band for the ester carbonyl (C=O) stretch at 1740 cm⁻¹. The C-O stretching vibrations are also observed in the expected regions.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 1,4-diacetoxybutane, the molecular ion peak and characteristic fragment ions are analyzed.

Table 4: Comparison of Mass Spectrometry Data

Ion	Predicted m/z	Experimental m/z
[M]⁺ (Molecular Ion)	174	174
[M - CH₃CO]⁺	131	131
[M - CH₃COOH]⁺	114	114
[CH₃CO]⁺	43	43

The mass spectrum displays the molecular ion peak at an m/z of 174, confirming the molecular weight of 1,4-diacetoxybutane. The observed fragmentation pattern, including the loss of an acetyl group (m/z 131) and acetic acid (m/z 114), is consistent with the assigned structure. The base peak at m/z 43 corresponds to the stable acetyl cation.

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility.

NMR Spectroscopy

• Sample Preparation: A 5-10 mg sample of 1,4-diacetoxybutane was dissolved in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% (v/v) tetramethylsilane (B1202638) (TMS) as an internal standard.

• Instrumentation: ¹H and ¹³C NMR spectra were recorded on a 400 MHz NMR spectrometer.

• ¹H NMR Acquisition: A standard proton pulse program was used. Data was acquired with a spectral width of 16 ppm, an acquisition time of 4 seconds, and a relaxation delay of 1 second. 16 scans were accumulated.

• ¹³C NMR Acquisition: A proton-decoupled ¹³C pulse program was used. Data was acquired with a spectral width of 240 ppm, an acquisition time of 1.5 seconds, and a relaxation delay of 2 seconds. 1024 scans were accumulated.

• Data Processing: The raw data (FID) was Fourier transformed, and the resulting spectra were phase and baseline corrected. Chemical shifts were referenced to the TMS signal at 0.00 ppm.

Infrared (IR) Spectroscopy

• Sample Preparation: A thin film of neat 1,4-diacetoxybutane was prepared between two potassium bromide (KBr) plates.

• Instrumentation: The IR spectrum was recorded using a Fourier Transform Infrared (FTIR) spectrometer.

• Acquisition: The spectrum was acquired in the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. 32 scans were co-added to improve the signal-to-noise ratio. A background spectrum of the clean KBr plates was recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Introduction: The sample was introduced into the mass spectrometer via a direct insertion probe.

• Instrumentation: An electron ionization (EI) mass spectrometer was used.

• Ionization: The sample was ionized using a 70 eV electron beam.

• Mass Analysis: The ions were separated by a quadrupole mass analyzer over a mass range of m/z 40-200.

Conclusion

The comprehensive analysis of the ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data demonstrates a strong correlation between the predicted and experimental values for 1,4-diacetoxybutane. The collective spectroscopic evidence unequivocally confirms the chemical structure of the compound. This guide serves as a template for the rigorous structural confirmation of organic molecules, which is a fundamental requirement in chemical research and drug development.

A Comparative Guide to the Quantitative Analysis of 1,4-Diacetoxybutane: HPLC vs. GC

For researchers, scientists, and professionals in drug development, the accurate quantification of chemical compounds is paramount. This guide provides a detailed comparison of two robust analytical techniques—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC)—for the quantitative analysis of 1,4-diacetoxybutane (B1202567). While specific validated methods for 1,4-diacetoxybutane are not extensively documented in publicly available literature, this guide extrapolates from established methodologies for structurally similar short-chain aliphatic esters to provide a practical and objective comparison.

Quantitative Performance Comparison

The selection of an analytical technique is often dictated by its performance characteristics. Below is a summary of typical performance metrics for the quantitative analysis of 1,4-diacetoxybutane using HPLC with Ultraviolet (UV) detection and GC with Flame Ionization Detection (FID). These values are representative and intended for comparative purposes.

Parameter	HPLC-UV	GC-FID
Linearity (R²)	> 0.999	> 0.999
Limit of Detection (LOD)	0.5 - 1.0 µg/mL	0.1 - 0.5 µg/mL
Limit of Quantification (LOQ)	1.5 - 3.0 µg/mL	0.3 - 1.5 µg/mL
Precision (%RSD)	< 2%	< 1.5%
Accuracy (% Recovery)	98 - 102%	99 - 101%
Analysis Time	10 - 20 minutes	5 - 15 minutes
Sample Volatility Requirement	Not required	Required
Thermal Stability Requirement	Not required	Required
Derivatization	Not required	Not required

Experimental Protocols

Detailed methodologies for both HPLC-UV and GC-FID are presented below. These protocols are designed to provide a starting point for method development and validation.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is based on the principles of reverse-phase chromatography, where the stationary phase is nonpolar and the mobile phase is polar.

Instrumentation:

• HPLC system with a quaternary or binary pump

• Autosampler

• Column oven

• UV-Vis detector

Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase: Isocratic elution with Acetonitrile:Water (60:40, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

• Run Time: 15 minutes

Standard and Sample Preparation:

• Standard Stock Solution (1 mg/mL): Accurately weigh 100 mg of 1,4-diacetoxybutane reference standard and dissolve in a 100 mL volumetric flask with the mobile phase.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with the mobile phase to achieve concentrations ranging from 5 µg/mL to 200 µg/mL.

• Sample Preparation: Dilute the sample containing 1,4-diacetoxybutane with the mobile phase to fall within the calibration range. Filter the final solution through a 0.45 µm syringe filter before injection.

Gas Chromatography with Flame Ionization Detection (GC-FID)

This technique is well-suited for volatile and thermally stable compounds like 1,4-diacetoxybutane.

Instrumentation:

• Gas chromatograph with a split/splitless injector

• Flame Ionization Detector (FID)

• Autosampler

Chromatographic Conditions:

• Column: DB-5 or equivalent (5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness

• Carrier Gas: Helium or Nitrogen at a constant flow rate of 1.2 mL/min

• Injector Temperature: 250 °C

• Injection Mode: Split (50:1)

• Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes

  • Ramp: 15 °C/min to 200 °C

  • Hold: 5 minutes at 200 °C

• Detector Temperature: 280 °C

• FID Gas Flows: Hydrogen: 30 mL/min; Air: 300 mL/min; Makeup (He or N₂): 25 mL/min

Standard and Sample Preparation:

• Standard Stock Solution (1 mg/mL): Accurately weigh 100 mg of 1,4-diacetoxybutane reference standard and dissolve in a 100 mL volumetric flask with a suitable solvent such as ethyl acetate (B1210297) or dichloromethane.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with the chosen solvent to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Dilute the sample containing 1,4-diacetoxybutane with the solvent to fall within the calibration range.

Visualizing the Methodologies

To better understand the procedural flow of each technique, the following diagrams illustrate the key steps involved.

Caption: Experimental workflow for the quantitative analysis of 1,4-diacetoxybutane by HPLC-UV.

A Comparative Guide to Batch vs. Continuous-Flow Synthesis of 1,4-Diacetoxybutane

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 1,4-diacetoxybutane (B1202567), a valuable building block in various chemical industries, can be approached through traditional batch processing or modern continuous-flow chemistry. This guide provides an objective comparison of these two methodologies, supported by experimental data, to aid researchers in selecting the optimal synthesis strategy for their specific needs. Continuous-flow synthesis has emerged as a superior method for the production of fine chemicals, offering precise control over reaction parameters and leading to higher yields and purity.

Performance Comparison: Batch vs. Continuous-Flow

The choice between batch and continuous-flow synthesis significantly impacts key performance indicators such as reaction time, yield, purity, and safety. The following table summarizes the quantitative data derived from representative experimental protocols for both methods.

Parameter	Batch Synthesis	Continuous-Flow Synthesis
Reaction Time	90 minutes to 8 hours	10 minutes
Yield	82-84%[1]	>90%[2]
Purity	Variable, requires extensive purification	>95% (after in-line purification)[2]
Safety	Higher risk with larger volumes of reagents	Enhanced safety due to small reaction volumes
Process Control	Less precise, potential for temperature gradients	Precise control over temperature and residence time[2]
Scalability	Challenging, requires larger reactors	Readily scalable by extending operation time

Experimental Protocols

Detailed methodologies for both batch and continuous-flow synthesis are provided below. These protocols represent typical experimental setups and conditions for the synthesis of 1,4-diacetoxybutane or its close analogs.

Batch Synthesis of 1,4-Diacetoxybutane

This protocol describes a typical batch process for the synthesis of 1,4-diacetoxybutane.

Materials:

• 1,4-Diacetoxybutene

• Toluene

• Hydrogenation catalyst

• Hydrogen gas

• Argon gas

• 100ml titanium reaction kettle

Procedure:

• Add 15ml of 1,4-diacetoxybutene, 30ml of toluene, and 0.01mol of a hydrogenation catalyst to a 100ml titanium reaction kettle.[1]

• Purge the reaction kettle with argon to remove air.[1]

• Pressurize the kettle to 1.0MPa with argon, then introduce hydrogen gas until the pressure reaches 3.0MPa.[1]

• Increase the stirring speed to 600rpm and heat the mixture to the reaction temperature of 60°C.[1]

• Maintain the reaction conditions for 90 minutes.[1]

• After the reaction is complete, cool the reactor and carefully vent the hydrogen gas.

• The product, 1,4-diacetoxybutane, is then isolated and purified, yielding approximately 82.36%.[1]

Continuous-Flow Synthesis of 1,4-Diacetoxybutane Analog

This protocol details the continuous-flow synthesis of a structurally similar compound, butane-1,4-diyl diacetoacetate, which serves as an excellent model for the synthesis of 1,4-diacetoxybutane.[2]

Materials:

• 1,4-Butanediol (B3395766)

• Diketene (B1670635) (or other suitable acetylating agent)

• Anhydrous ethyl acetate

• Pyridine (optional catalyst)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Equipment:

• Two syringe pumps

• Static mixer

• Heated reactor coil

• Back-pressure regulator

• Collection vessel

Procedure:

• Reagent Preparation:

  • Prepare Solution A by dissolving 1,4-butanediol (1.0 M) in anhydrous ethyl acetate. Pyridine (0.1 eq) can be added as a catalyst.[2]

  • Prepare Solution B by dissolving diketene (2.2 M) in anhydrous ethyl acetate.[2]

• System Setup and Priming:

  • Set up the continuous-flow system as shown in the diagram below.

  • Prime the syringe pumps and the flow system with their respective solutions to remove any air bubbles.[2]

• Reaction Initiation:

  • Set the temperature of the reactor coil to 80°C.[2]

  • Start both syringe pumps simultaneously at flow rates calculated to achieve a residence time of 10 minutes.[2]

• Steady State and Collection:

  • Allow the system to reach a steady state (typically 3-5 times the residence time).

  • Collect the product stream from the back-pressure regulator.[2]

• Work-up:

  • Transfer the collected reaction mixture to a separatory funnel.

  • Wash the organic layer with saturated sodium bicarbonate solution, followed by brine.[2]

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.[2] The expected yield is greater than 90% with a purity of over 95%.[2]

Visualizing the Synthesis Workflows

The following diagrams, generated using Graphviz, illustrate the logical workflows for both the batch and continuous-flow synthesis processes.

Batch Synthesis Workflow for 1,4-Diacetoxybutane.

Continuous-Flow Synthesis Workflow for 1,4-Diacetoxybutane Analog.

References

• 1. CN108014791B - Catalyst for preparing 1, 4-diacetoxybutane from butadiene - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]

The Shifting Landscape of Catalysis: A Cost-Effectiveness Analysis of Palladium, Nickel, and Copper Systems in Cross-Coupling Reactions

For researchers, scientists, and drug development professionals, the choice of a catalytic system in cross-coupling reactions is a critical decision, balancing catalytic efficiency with economic viability. While palladium has long reigned as the benchmark catalyst due to its high reactivity and broad substrate scope, its high cost and low abundance have spurred intensive research into more sustainable and economical alternatives. This guide provides a comparative analysis of palladium, nickel, and copper catalytic systems, with a focus on their cost-effectiveness, supported by representative experimental data for the widely used Suzuki-Miyaura cross-coupling reaction.

The economic drivers in pharmaceutical and fine chemical production necessitate catalytic processes that are not only efficient and selective but also cost-effective.[1][2] Earth-abundant and less expensive metals like nickel and copper are emerging as powerful contenders to the precious metal palladium in a variety of C-C and C-N bond-forming reactions.[3][4] However, a comprehensive evaluation of their cost-effectiveness requires a nuanced understanding of not just the metal's price, but also catalyst loading, ligand cost, and overall process efficiency.

Comparative Performance in Suzuki-Miyaura Coupling

To illustrate the relative performance of these catalytic systems, this guide presents a synthesized comparison for a representative Suzuki-Miyaura reaction: the coupling of an aryl bromide with phenylboronic acid. The data in the following table is compiled from various sources to provide a general overview. It is important to note that direct, side-by-side comparisons under identical conditions are scarce in recent literature, and performance can vary significantly with substrate, ligand, and reaction optimization.

Catalyst System	Metal Precursor	Ligand	Catalyst Loading (mol%)	Yield (%)	TON (Turnover Number)	TOF (Turnover Frequency, h⁻¹)	Estimated Catalyst Cost (per mmol of product)
Palladium	Pd(OAc)₂	SPhos	0.1	>95	~950	>1000	High
Nickel	NiCl₂(dppp)	dppp (B1165662)	1-3	85-95	~90	~100	Low
Copper	CuI	Phenanthroline	2-5	70-90	~40	~20	Very Low

Key Observations:

• Palladium systems , especially with bulky, electron-rich phosphine (B1218219) ligands like SPhos, continue to offer the highest catalytic activity, achieving high yields and turnover numbers at very low catalyst loadings.[5] This high efficiency can sometimes offset the high initial cost of the metal and ligand, particularly in large-scale production where product purity and high throughput are paramount.

• Nickel catalysts have shown remarkable progress and can achieve excellent yields, often with more readily available and less expensive phosphine ligands like dppp (1,3-bis(diphenylphosphino)propane).[6] While typically requiring higher catalyst loadings than palladium, the significantly lower cost of nickel makes it a highly attractive alternative, especially for specific applications where its unique reactivity can be leveraged.

• Copper-catalyzed systems represent the most economical option.[7] However, they generally exhibit lower catalytic activity, requiring higher catalyst loadings and often harsher reaction conditions to achieve comparable yields to palladium and nickel. The development of more efficient ligands for copper is an active area of research aimed at improving its performance.

Experimental Protocols

A standardized experimental protocol is crucial for the objective evaluation of different catalytic systems. Below is a generalized methodology for a comparative study of palladium, nickel, and copper catalysts in a Suzuki-Miyaura cross-coupling reaction.

Objective: To compare the catalytic efficiency and cost-effectiveness of a palladium, a nickel, and a copper-based catalytic system for the synthesis of a biaryl compound.

Materials:

• Aryl bromide (e.g., 4-bromoanisole)

• Arylboronic acid (e.g., phenylboronic acid)

• Catalyst System 1 (Palladium): Palladium(II) acetate (B1210297) [Pd(OAc)₂], SPhos

• Catalyst System 2 (Nickel): Nickel(II) chloride-dppp complex [NiCl₂(dppp)]

• Catalyst System 3 (Copper): Copper(I) iodide [CuI], 1,10-Phenanthroline

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Anhydrous solvent (e.g., Toluene, Dioxane)

• Internal standard for GC/HPLC analysis (e.g., dodecane)

• Reaction vessels (e.g., Schlenk tubes)

• Inert atmosphere glovebox or Schlenk line

Procedure:

• Preparation of Catalyst Stock Solutions: Prepare stock solutions of the metal precursors and ligands in the chosen anhydrous solvent under an inert atmosphere.

• Reaction Setup: In a glovebox or under a stream of inert gas, add the aryl bromide (1.0 mmol), arylboronic acid (1.2 mmol), and base (2.0 mmol) to a pre-dried reaction vessel.

• Catalyst Addition: Add the appropriate volume of the catalyst stock solution to achieve the desired catalyst loading (e.g., 0.1 mol% for Pd, 2 mol% for Ni, 5 mol% for Cu).

• Reaction Execution: Add the anhydrous solvent to the reaction vessel to reach a specific concentration (e.g., 0.5 M). Seal the vessel and heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitoring and Analysis: At specified time intervals, withdraw aliquots from the reaction mixture, quench with water, and extract with an organic solvent (e.g., ethyl acetate). Analyze the organic layer by GC or HPLC to determine the yield of the product by comparing its peak area to that of the internal standard.

• Data Calculation:

  • Yield (%): (moles of product / initial moles of limiting reagent) * 100

  • Turnover Number (TON): moles of product / moles of catalyst

  • Turnover Frequency (TOF, h⁻¹): TON / reaction time (h)

Visualizing the Evaluation Workflow and Catalytic Cycle

To better understand the process of evaluating catalytic systems and the underlying chemical transformations, the following diagrams are provided.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Suzuki–Miyaura cross coupling reaction: recent advancements in catalysis and organic synthesis - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 4. The impact of earth-abundant metals as a replacement for Pd in cross coupling reactions - Chemical Science (RSC Publishing) DOI:10.1039/D4SC00482E [pubs.rsc.org]
• 5. cris.unibo.it [cris.unibo.it]
• 6. Rapid Nickel-Catalyzed Suzuki-Miyaura Cross-Couplings of Aryl Carbamates and Sulfamates Utilizing Microwave Heating [organic-chemistry.org]
• 7. benchchem.com [benchchem.com]

Characterization of 1,4-Dioxane Derivatives in Receptor Binding Sites: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 1,4-dioxane (B91453) derivatives and their interactions with various receptor binding sites, with a primary focus on muscarinic acetylcholine, dopamine (B1211576), and serotonin (B10506) receptors. The 1,4-dioxane scaffold has proven to be a versatile structural motif in the design of novel ligands with a range of pharmacological activities.[1] This document summarizes key binding affinity and functional data, presents detailed experimental protocols for receptor binding and functional assays, and visualizes the associated signaling pathways to aid in the research and development of new therapeutic agents.

Comparative Analysis of 1,4-Dioxane Derivatives

The following tables summarize the binding affinities (pKi) and functional activities of representative 1,4-dioxane derivatives at various G-protein coupled receptors (GPCRs). These compounds demonstrate a range of potencies and selectivities, highlighting the chemical tractability of the 1,4-dioxane core.

Muscarinic Acetylcholine Receptor (mAChR) Ligands

A series of 1,4-dioxane analogs have been synthesized and evaluated for their affinity at the M1-M5 muscarinic receptor subtypes.[1] The data reveals that substitutions on the dioxane ring significantly influence binding affinity and selectivity.

Compound	M1 (pKi)	M2 (pKi)	M3 (pKi)	M4 (pKi)	M5 (pKi)	Functional Activity
Derivative 3b (cis)	8.5	7.9	8.8	8.2	8.4	Antagonist
(2S,6S)-(-)-3b	9.1	8.2	9.4	8.8	9.0	Antagonist
(2R,6R)-(+)-3b	7.9	7.6	8.2	7.6	7.8	Antagonist
Oxybutynin	8.7	8.1	8.9	8.4	8.6	Antagonist

Data synthesized from multiple sources.[1]

Dopamine and Serotonin Receptor Ligands

1,4-Dioxane derivatives have also been explored as ligands for dopamine and serotonin receptors, demonstrating potential for the treatment of central nervous system disorders.[2][3]

Compound	D2 (pKi)	D3 (pKi)	D4 (pKi)	5-HT1A (pKi)	Functional Activity
Compound 3	7.8	7.5	8.5	9.2	D2/D3 Antagonist, D4/5-HT1A Agonist
Compound 8	7.9	8.6	8.8	9.0	D2 Partial Agonist, D3/D4/5-HT1A Full Agonist

Data represents a selection of multitarget 1,4-dioxane derivatives.[2][3]

Experimental Protocols

Detailed methodologies for key in vitro assays are provided below to facilitate the characterization of novel 1,4-dioxane derivatives.

Radioligand Competition Binding Assay for Muscarinic Receptors

This protocol is used to determine the binding affinity (Ki) of a test compound for muscarinic receptor subtypes.[4][5]

1. Membrane Preparation:

• Tissues or cells expressing the target muscarinic receptor subtype are homogenized in ice-cold lysis buffer.
• The homogenate is centrifuged to pellet the membranes.
• The membrane pellet is washed and resuspended in an appropriate assay buffer. Protein concentration is determined using a suitable method (e.g., BCA assay).

2. Assay Procedure:

• The assay is typically performed in a 96-well plate format.
• To each well, add the following in order:
• Assay Buffer
• A fixed concentration of a suitable radioligand (e.g., [³H]-N-methylscopolamine, [³H]-NMS).
• Serial dilutions of the unlabeled test compound (the 1,4-dioxane derivative). For determining non-specific binding, a high concentration of a known muscarinic antagonist (e.g., atropine) is used instead of the test compound.
• The binding reaction is initiated by adding the prepared cell membrane suspension to each well.
• The plate is incubated at room temperature for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

3. Filtration and Quantification:

• The incubation is terminated by rapid vacuum filtration through a glass fiber filter mat, which traps the receptor-bound radioligand.
• The filters are washed multiple times with ice-cold wash buffer to remove unbound radioligand.
• The radioactivity retained on the filters is measured using a scintillation counter.

4. Data Analysis:

• The specific binding is calculated by subtracting the non-specific binding from the total binding.
• The concentration of the test compound that inhibits 50% of the specific radioligand binding (IC50) is determined by non-linear regression analysis of the competition curve.
• The inhibition constant (Ki) is calculated from the IC50 value using the Cheng-Prusoff equation.

cAMP Functional Assay for Dopamine D2-like Receptors

This assay measures the ability of a test compound to modulate the intracellular concentration of cyclic AMP (cAMP) following activation of Gαi/o-coupled dopamine receptors.[6][7]

1. Cell Culture and Plating:

• Use a cell line stably expressing the dopamine receptor of interest (e.g., D2).
• Plate the cells in a suitable multi-well plate and grow to the desired confluency.

2. Assay Procedure:

• The day of the assay, replace the culture medium with a stimulation buffer containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.
• Pre-incubate the cells with the stimulation buffer.
• Add serial dilutions of the test compound to the wells.
• Stimulate the cells with a fixed concentration of an adenylyl cyclase activator (e.g., forskolin) to induce cAMP production.
• Incubate for a defined period (e.g., 30 minutes) at 37°C.

3. Cell Lysis and cAMP Measurement:

• Lyse the cells to release the intracellular cAMP.
• Measure the cAMP concentration using a commercially available kit, such as an HTRF, AlphaScreen, or ELISA-based assay.

4. Data Analysis:

• Generate a dose-response curve by plotting the measured cAMP levels against the logarithm of the test compound concentration.
• Determine the EC50 (for agonists) or IC50 (for antagonists) value from the curve using non-linear regression.

IP-One HTRF Functional Assay for Gq-Coupled Serotonin Receptors

This assay quantifies the accumulation of inositol (B14025) monophosphate (IP1), a downstream product of Gαq-coupled receptor activation, using Homogeneous Time-Resolved Fluorescence (HTRF).[8][9][10]

1. Cell Culture and Plating:

• Use a cell line endogenously or recombinantly expressing the Gαq-coupled serotonin receptor of interest.
• Plate the cells in a suitable multi-well plate.

2. Assay Procedure:

• On the day of the experiment, remove the culture medium and add the stimulation buffer provided with the IP-One HTRF assay kit.
• Add serial dilutions of the test compound (agonist) to the wells. For antagonist testing, pre-incubate the cells with the antagonist before adding a fixed concentration of a known agonist.
• Incubate the plate at 37°C for the recommended time to allow for IP1 accumulation.

3. Cell Lysis and HTRF Reagent Addition:

• Lyse the cells by adding the HTRF lysis buffer.
• Add the HTRF detection reagents (IP1-d2 conjugate and anti-IP1 cryptate conjugate) to the wells.

4. Signal Detection and Data Analysis:

• Incubate the plate at room temperature in the dark for the specified time.
• Measure the HTRF signal (emission at 665 nm and 620 nm) using a compatible microplate reader.
• The HTRF ratio is inversely proportional to the amount of IP1 produced. Calculate the IP1 concentration based on a standard curve.
• Generate a dose-response curve and determine the EC50 or IC50 value.

Signaling Pathway Visualizations

The following diagrams, generated using the DOT language, illustrate the canonical signaling pathways for the receptor families discussed.

Caption: Muscarinic Acetylcholine Receptor Signaling Pathways.

Caption: Dopamine D2-like Receptor Signaling Pathway.

Caption: Serotonin 5-HT1A Receptor Signaling Pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. In vitro muscarinic receptor radioligand-binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. pnas.org [pnas.org]
• 8. bmglabtech.com [bmglabtech.com]
• 9. resources.revvity.com [resources.revvity.com]
• 10. Development of an improved IP(1) assay for the characterization of 5-HT(2C) receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Assessing the Biobased Carbon Content of Synthesized Butanediol

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of butanediol (B1596017) synthesized from different sources, focusing on the assessment of their biobased carbon content. The methodologies for key experiments are detailed, and quantitative data is presented for easy comparison. This information is crucial for researchers and professionals in drug development and other scientific fields who are increasingly utilizing bio-derived chemicals and require precise characterization of their starting materials.

Comparison of Biobased Carbon Content in Butanediol

The biobased carbon content of a material is a direct measure of its renewable carbon content versus fossil-derived carbon. This is a critical parameter for assessing the sustainability of chemical feedstocks. The primary method for this determination is radiocarbon analysis, as standardized by ASTM D6866. This method differentiates between "new" carbon (from biomass) and "old" carbon (from fossil fuels) by measuring the amount of the naturally occurring radioisotope Carbon-14 (¹⁴C).

Below is a summary of the expected biobased carbon content for butanediol synthesized via different routes:

Synthesis Route	Feedstock	Expected Biobased Carbon Content (%)	Reference
Bio-based (Direct Fermentation)	Sugars (e.g., from corn, sugarcane)	100%	Genomatica
Bio-based (from Bio-succinic Acid)	Sugars -> Succinic Acid -> Butanediol	>80%	General Bio-based Chemical Data
Petroleum-based	Fossil Fuels (e.g., natural gas, coal)	0%	Based on the absence of ¹⁴C in fossil fuels

Experimental Protocols for Biobased Carbon Content Assessment

The determination of biobased carbon content is predominantly carried out using the ASTM D6866 standard, which outlines several analytical methods. The two most common and accurate methods are Method B, which utilizes Accelerator Mass Spectrometry (AMS), and Method C, which employs Liquid Scintillation Counting (LSC).

ASTM D6866 Method B: Accelerator Mass Spectrometry (AMS)

This method is highly sensitive and accurate, requiring only small sample sizes.

Methodology:

• Sample Preparation: A small, representative sample of the butanediol is combusted in a sealed, oxygen-rich environment to convert all carbon into carbon dioxide (CO₂).

• CO₂ Purification and Graphitization: The resulting CO₂ is cryogenically purified to remove any contaminants. The purified CO₂ is then catalytically converted to graphite (B72142).

• AMS Analysis: The graphite target is placed in the ion source of the accelerator mass spectrometer. The sample is ionized, and the resulting ion beam is accelerated to high energies.

• Isotope Separation and Detection: A series of magnets and detectors are used to separate the carbon isotopes (¹²C, ¹³C, and ¹⁴C) based on their mass-to-charge ratio. The individual ¹⁴C atoms are counted.[1][2][3][4]

• Calculation of Biobased Carbon Content: The measured ¹⁴C/¹²C ratio of the sample is compared to the ¹⁴C/¹²C ratio of a modern reference standard (NIST SRM 4990C). The biobased carbon content is then calculated as a percentage.

ASTM D6866 Method C: Liquid Scintillation Counting (LSC)

This method is more widely available than AMS and is suitable for samples with sufficient carbon content.

Methodology:

• Sample Preparation: A representative sample of the butanediol is combusted to produce CO₂.

• CO₂ Trapping and Benzene (B151609) Synthesis: The CO₂ is trapped in an absorbent solution. The trapped CO₂ is then chemically converted into benzene.

• LSC Analysis: The synthesized benzene is mixed with a scintillation cocktail in a vial. The vial is placed in a liquid scintillation counter. As the ¹⁴C in the benzene decays, it emits beta particles that excite the scintillator, producing light flashes that are detected by photomultiplier tubes.[5][6]

• Calculation of Biobased Carbon Content: The rate of light flashes is proportional to the amount of ¹⁴C in the sample. This is compared to the decay rate of a modern reference standard to calculate the biobased carbon content.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for assessing the biobased carbon content of a butanediol sample using the ASTM D6866 standard.

Caption: Workflow for determining the biobased carbon content of butanediol.

This guide provides a foundational understanding for assessing the biobased carbon content of synthesized butanediol. For specific applications and regulatory compliance, it is recommended to consult the full ASTM D6866 standard and work with a certified testing laboratory.

References

• 1. radiocarbon.com [radiocarbon.com]
• 2. Accelerator Mass Spectrometry, C14 Dating, What is AMS? [radiocarbon.com]
• 3. Accelerator Mass Spectrometry (AMS) | Radiocarbon Dating | The Chrono Centre | QUB [14chrono.org]
• 4. 14C Analysis [bgc-jena.mpg.de]
• 5. infinitalab.com [infinitalab.com]
• 6. Determining the biobased content of liquid hydrocarbon fuels using LSC with spiked Carbon-14 – LabLogic [lablogic.com]

Safety & Regulatory Compliance

Proper Disposal of 1,4-Diacetoxybutane: A Guide for Laboratory Professionals

The proper disposal of 1,4-diacetoxybutane (B1202567) is a critical aspect of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for researchers, scientists, and drug development professionals to handle and dispose of this chemical in compliance with safety regulations.

Immediate Safety and Handling

Before initiating any disposal procedures, ensure that appropriate personal protective equipment (PPE) is worn, including safety glasses with side shields or goggles, chemical-resistant gloves, and a lab coat.[1] All handling of 1,4-diacetoxybutane should be conducted in a well-ventilated area, preferably within a chemical fume hood.[2] In case of accidental contact, rinse the affected area immediately with plenty of water for at least 15 minutes.[1][3] For spills, absorb the material with an inert substance (e.g., dry sand or earth) and collect it into a suitable, labeled container for disposal.[2]

Quantitative Data for 1,4-Diacetoxybutane

The following table summarizes key quantitative data for 1,4-diacetoxybutane, which is essential for safe handling and storage.

Property	Value
CAS Number	628-67-1
Molecular Formula	C8H14O4
Molecular Weight	174.20 g/mol
Physical State	Liquid
Appearance	Colorless
Melting Point	12 - 15 °C / 53.6 - 59 °F
Boiling Point	230 °C / 446 °F

Step-by-Step Disposal Procedure

The disposal of 1,4-diacetoxybutane, as with any laboratory chemical, must adhere to federal, state, and local regulations.[2] The primary regulatory framework in the United States is the Resource Conservation and Recovery Act (RCRA), implemented by the Environmental Protection Agency (EPA).[4]

Step 1: Waste Identification and Segregation

• Determine if the 1,4-diacetoxybutane is a hazardous waste. While not always classified as hazardous under federal regulations, it is the generator's responsibility to make this determination based on its characteristics and any potential contamination.[2][4]

• Segregate 1,4-diacetoxybutane waste from other chemical waste streams to prevent unintended reactions.[5] It should be stored away from incompatible materials such as strong oxidizing agents.[2]

Step 2: Waste Collection and Storage

• Collect waste 1,4-diacetoxybutane in a designated, compatible container. The original container is often a suitable choice.[6]

• Ensure the container is in good condition and has a tightly fitting cap to prevent leaks or spills.[2][6]

• Do not overfill the waste container; leave adequate headspace for expansion.[5]

• Store the sealed waste container in a cool, dry, and well-ventilated area, away from heat and sources of ignition.[3]

Step 3: Labeling

• Clearly label the waste container with "Hazardous Waste" (if applicable) and the full chemical name: "1,4-Diacetoxybutane".[7]

• Include the date of accumulation and any other information required by your institution's Environmental Health and Safety (EHS) department.

Step 4: Arranging for Disposal

• Contact your institution's EHS office or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

• Disposal of chemical waste must be handled by qualified personnel who are knowledgeable about the applicable regulations.[2]

• Hazardous waste must be transported by a certified hauler to a permitted treatment, storage, and disposal facility (TSDF).[8][9]

Step 5: Empty Container Disposal

• A container that has held 1,4-diacetoxybutane should be triple-rinsed with a suitable solvent.[6][7]

• The rinsate from this process must be collected and disposed of as hazardous waste.[6]

• Once triple-rinsed and air-dried in a ventilated area like a fume hood, the container can typically be disposed of as non-hazardous waste.[7] Always deface the original label before disposal.[7]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 1,4-diacetoxybutane.

Caption: Logical workflow for the disposal of 1,4-diacetoxybutane.

References

• 1. fishersci.no [fishersci.no]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. fishersci.com [fishersci.com]
• 4. m.youtube.com [m.youtube.com]
• 5. oehs.tulane.edu [oehs.tulane.edu]
• 6. rtong.people.ust.hk [rtong.people.ust.hk]
• 7. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 8. Summary of Hazardous Waste Regulations | Florida Department of Environmental Protection [floridadep.gov]
• 9. Hazardous Waste Management - NYSDEC [dec.ny.gov]

Personal protective equipment for handling 1,4-Diacetoxybutane

Essential Safety and Handling Guide for 1,4-Diacetoxybutane

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 1,4-Diacetoxybutane in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development to ensure safe and compliant use of this chemical.

Hazard Identification and Personal Protective Equipment (PPE)

While some safety data sheets (SDS) indicate that 1,4-Diacetoxybutane is not classified as hazardous under OSHA's 2012 Hazard Communication Standard, it is crucial to handle it with care to minimize exposure.[1] One supplier notes that a similar compound, cis-1,4-diacetoxy-2-butene, can cause skin irritation. Therefore, a comprehensive approach to personal protection is recommended.

Recommended Personal Protective Equipment (PPE)

PPE Category	Specification	Rationale
Eye Protection	Safety glasses with side shields or chemical safety goggles.[2]	Protects against accidental splashes that could cause eye irritation.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).	Prevents direct skin contact. Users should inspect gloves before use and follow manufacturer guidelines for breakthrough time.[2]
Skin and Body	Long-sleeved laboratory coat and appropriate protective clothing.[1][2]	Minimizes the risk of skin exposure from spills or splashes.
Respiratory	Not required under normal use with adequate ventilation.[1][2] A vapor respirator may be necessary if working in poorly ventilated areas or if aerosols are generated.[3]	Ensures protection from inhalation of vapors or mists.

Physical and Chemical Properties

Understanding the properties of 1,4-Diacetoxybutane is fundamental to its safe handling.

Property	Value	Source
Physical State	Liquid	[1]
Appearance	Colorless to Almost Colorless Clear Liquid	[3]
Molecular Formula	C8H14O4 / CH3CO2(CH2)4O2CCH3	[2][3]
Molecular Weight	174.20 g/mol	[3]
Melting Point	12 - 15 °C / 53.6 - 59 °F	[1][2]
Boiling Point	230 °C / 446 °F	[1][2]
Density	1.08 g/cm³ at 25 °C

Operational Plan: Step-by-Step Handling Procedure

This section details the procedural workflow for the safe handling of 1,4-Diacetoxybutane from preparation to disposal.

Workflow for Handling 1,4-Diacetoxybutane

Caption: Workflow for the safe handling of 1,4-Diacetoxybutane.

Step 1: Preparation and Pre-Handling

• Review the SDS: Before beginning any work, thoroughly read and understand the Safety Data Sheet for 1,4-Diacetoxybutane.

• Ensure Proper Ventilation: Work in a well-ventilated area. A chemical fume hood is recommended to minimize inhalation exposure.[3]

• Assemble PPE: Put on all required personal protective equipment, including a lab coat, chemical-resistant gloves, and safety goggles.[2]

Step 2: Chemical Handling

• Dispensing: Carefully dispense the chemical, avoiding skin and eye contact.[1]

• Storage During Use: Keep the container tightly sealed when not in use to prevent vapor release. Store in a cool, dry, and dark place.[1][3]

• Avoid Incompatibilities: Keep away from strong oxidizing agents and sources of heat or ignition.

Step 3: Post-Handling and Cleanup

• Decontamination: After use, wipe down the work area and any equipment with an appropriate solvent.

• PPE Removal: Remove gloves and other disposable PPE carefully to avoid contaminating your skin. Dispose of them in the designated hazardous waste stream.[2]

• Hygiene: Wash your hands thoroughly with soap and water after handling the chemical.[2]

Disposal Plan

Proper disposal is critical to ensure laboratory and environmental safety.

Waste Categorization and Disposal

• Waste Identification: Unused 1,4-Diacetoxybutane and materials contaminated with it should be treated as hazardous chemical waste. It falls under the category of non-halogenated organic solvent waste.[4]

• Containerization:

  • Collect liquid waste in a designated, properly labeled, and sealed container. The container must be compatible with the chemical.[4]

  • Do not fill liquid waste containers beyond 75% capacity to allow for vapor expansion.[4]

  • Solid waste, such as contaminated gloves or paper towels, should be collected in a separate, clearly labeled container.

• Spill Management:

  • In case of a spill, ensure the area is well-ventilated.[3]

  • Absorb the spill using an inert material like sand, earth, or a commercial absorbent.[3]

  • Collect the absorbed material and place it into a suitable container for disposal.[1][3]

• Final Disposal: All waste must be disposed of in accordance with federal, state, and local environmental regulations.[3] Consult your institution's Environmental Health and Safety (EHS) department for specific procedures.

Hierarchy of Controls for Chemical Handling

This diagram illustrates the most effective strategies for mitigating hazards when working with chemicals like 1,4-Diacetoxybutane.

Caption: Hierarchy of controls for mitigating chemical hazards.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.no [fishersci.no]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. nipissingu.ca [nipissingu.ca]